Gmb 475;gmb475

Core Science & Biosynthesis

Gmb-475: Allosteric PROTAC-Mediated Eradication of BCR-ABL1

Topic: Gmb-475 Mechanism of Action: Allosteric PROTAC-Mediated BCR-ABL1 Degradation Content Type: Technical Whitepaper Audience: Drug Discovery Scientists, Hematology Researchers, and Medicinal Chemists[1]

Overcoming TKI Resistance and Scaffolding Functions in CML

Executive Summary

The therapeutic landscape of Chronic Myeloid Leukemia (CML) has been defined by Tyrosine Kinase Inhibitors (TKIs).[1][2][3] However, the persistence of Leukemic Stem Cells (LSCs) and the emergence of resistance mutations (e.g., T315I) necessitate modalities that go beyond simple kinase inhibition.[1] Gmb-475 represents a paradigm shift: it is a Proteolysis Targeting Chimera (PROTAC) that utilizes an allosteric warhead to recruit the Von Hippel-Lindau (VHL) E3 ligase, driving the ubiquitination and proteasomal degradation of BCR-ABL1.[1]

Unlike orthosteric TKIs (e.g., imatinib, dasatinib) that block ATP binding, Gmb-475 targets the ABL1 myristoyl pocket (STAMP) .[1][2] This dual mechanism—allosteric engagement coupled with event-driven degradation—dismantles both the catalytic activity and the non-catalytic "scaffolding" functions of the oncoprotein, offering a route to eradicate quiescent LSCs.[1]

Molecular Architecture of Gmb-475

Gmb-475 is a heterobifunctional molecule designed with three distinct pharmacophores. Understanding this architecture is prerequisite to understanding its selectivity profile.[1]

Component	Chemical Identity/Function	Mechanistic Rationale
Target Warhead	GNF-5 Analog (Allosteric Inhibitor)	Binds the myristoyl pocket (C-lobe of the kinase domain).[1] Unlike ATP-competitive warheads, this avoids competition with high intracellular ATP and maintains potency against ATP-site mutations.[1]
E3 Ligase Ligand	VHL Ligand (Hydroxyproline derivative)	Recruits the Von Hippel-Lindau (VHL) E3 ubiquitin ligase complex to the proximity of BCR-ABL1.[1][3]
Linker	Optimized Alkyl/Ether Chain	Provides the necessary spatial geometry to permit the formation of a stable Ternary Complex (Target:PROTAC:E3) without steric clash.[1]

Key Control Compound: GMB-651 .

• Structure: Diastereomer of Gmb-475 (epimer at the hydroxyproline site).[1]

• Function: Binds BCR-ABL1 but cannot recruit VHL .[1]

• Utility: Used to distinguish bona fide degradation effects from simple allosteric inhibition.[1][2]

Mechanism of Action: The Event-Driven Cascade

The efficacy of Gmb-475 relies on "Event-Driven Pharmacology"—catalytic turnover of the target—rather than "Occupancy-Driven Pharmacology" (maintenance of high concentrations to block a site).[1]

The Degradation Cycle[1]

• Allosteric Engagement: Gmb-475 binds the myristoyl pocket of BCR-ABL1, inducing a conformational clamp.[1]

• Ternary Complex Formation: The VHL ligand moiety recruits the VHL-ElonginB-ElonginC-Cullin2 E3 complex.[1]

• Ubiquitination: The E2 ubiquitin-conjugating enzyme transfers ubiquitin to surface lysines on the BCR-ABL1 kinase domain.[1]

• Proteasomal Recognition: The poly-ubiquitinated BCR-ABL1 is recognized by the 26S proteasome.[1]

• Degradation & Recycling: BCR-ABL1 is unfolded and hydrolyzed. Gmb-475 is released intact, free to catalyze further degradation cycles.[1]

Dismantling the Scaffold

Standard TKIs inhibit kinase activity (pSTAT5 reduction) but leave the BCR-ABL1 protein structure intact.[1] This structure acts as a scaffold for signaling complexes involving GAB2 , SHP2 , and SHC .[1]

• Gmb-475 Effect: By physically removing the protein, Gmb-475 abolishes these protein-protein interactions.[1]

• Result: Deep inhibition of downstream MAPK/ERK signaling pathways that persist under TKI treatment.[1]

Pathway Visualization

The following diagram illustrates the mechanistic divergence between TKI Inhibition and Gmb-475 Degradation.[1][2]

Caption: Comparative mechanism of TKI inhibition versus Gmb-475 mediated degradation.[1][2][3] Note the recycling step and loss of scaffolding in the PROTAC pathway.

Experimental Validation Protocols

To validate Gmb-475 activity in your own research, you must distinguish between inhibition (due to the GNF-5 warhead) and degradation.[1]

Protocol 1: The "Diastereomer Rescue" Blot

This experiment confirms that protein loss is due to VHL recruitment, not transcriptional downregulation or toxicity.[1]

Materials:

• Cell Line: K562 (CML) or Ba/F3 BCR-ABL1.[1][4][5][6][7]

• Compounds: Gmb-475 (Active), GMB-651 (Inactive Control), MG-132 (Proteasome Inhibitor).[1]

• Antibodies: Anti-c-Abl, Anti-GAPDH (Loading Control).[1]

Step-by-Step Workflow:

• Seeding: Plate K562 cells at

  cells/mL in 6-well plates.

• Treatment Groups:

  • Vehicle (DMSO)[1]

  • Gmb-475 (1 µM, 6h)[1]

  • GMB-651 (1 µM, 6h)[1]

  • Gmb-475 + MG-132 (Pre-treat MG-132 at 10 µM for 1h).[1]

• Lysis: Harvest cells, wash with cold PBS, lyse in RIPA buffer + Protease/Phosphatase inhibitors.

• Western Blot:

  • Expected Result (Gmb-475): >80% reduction in BCR-ABL1 band intensity.

  • Expected Result (GMB-651): No significant reduction (band intensity similar to Vehicle).

  • Expected Result (MG-132 Rescue): Restoration of BCR-ABL1 band in Gmb-475 treated cells (confirms proteasome dependence).[1]

Protocol 2: Apoptosis in CD34+ Stem Cells

To verify efficacy against the LSC sub-population (the "reservoir" of disease).[1]

• Isolation: Isolate CD34+ cells from CML patient bone marrow using magnetic bead separation.[1]

• Culture: Culture in SFEM II medium with physiological cytokines.

• Treatment: Treat with Gmb-475 (1 µM) vs. Imatinib (1 µM) for 48-72 hours.[1]

• Readout: Annexin V / PI Flow Cytometry.

• Causality Check: Gmb-475 should induce significantly higher apoptosis in the quiescent (CD38-) fraction compared to Imatinib, as these cells rely on BCR-ABL1 for survival but are resistant to simple kinase inhibition due to quiescence.[1]

Quantitative Data Summary

The following data summarizes the potency of Gmb-475 in key CML models (Derived from Burslem et al., 2019).

Metric	Cell Line / Context	Value	Interpretation
DC50	K562 (Human CML)	~0.5 µM	Concentration required to degrade 50% of BCR-ABL1.[1][4][7]
Dmax	K562	>90%	Maximal degradation achievable at saturating concentrations.[1]
IC50	K562 (Proliferation)	~1.0 µM	Growth inhibition correlates with degradation potency.[1][7]
IC50	Ba/F3 BCR-ABL1 (T315I)	~4.5 µM	Retains activity against the "Gatekeeper" mutation (Imatinib resistant).[1]
Selectivity	c-ABL vs. c-KIT	High	Unlike Imatinib, Gmb-475 spares c-KIT, reducing potential myelosuppression.[1]

Logical Workflow for Screening

Use this decision tree to integrate Gmb-475 into your screening cascade.

Caption: Validation workflow ensuring observed effects are strictly PROTAC-mediated.

References

• Burslem, G. M., et al. (2019). "Targeting BCR-ABL1 in Chronic Myeloid Leukemia by PROTAC-mediated Targeted Protein Degradation."[1][3][6] Cancer Research, 79(18), 4744-4753.[1]

• Lai, A. C., & Crews, C. M. (2017). "Induced protein degradation: an emerging drug discovery paradigm."[1] Nature Reviews Drug Discovery, 16(2), 101-114.[1]

• SelleckChem. "GMB-475 Chemical Structure and Biological Activity."[1]

• Shimokawa, K., et al. (2017). "Targeting the Allosteric Site of BCR-ABL1."[1] Scientific Reports.[1] (Contextualizing the GNF-5 warhead mechanism).

  • [1]

Sources

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• 5. Targeting BCR-ABL1 in Chronic Myeloid Leukemia by PROTAC-mediated Targeted Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 6. cancer-research-network.com [cancer-research-network.com]
• 7. BCR::ABL1 PROTEOLYSIS-TARGETING CHIMERAS (PROTACs): THE NEW FRONTIER IN THE TREATMENT OF Ph+ LEUKEMIAS? - PMC [pmc.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Chemical Structure and VHL Ligand Binding of GMB-475

For Researchers, Scientists, and Drug Development Professionals

Abstract

GMB-475 is a proteolysis-targeting chimera (PROTAC) designed to induce the degradation of the BCR-ABL1 fusion protein, a key driver of chronic myeloid leukemia (CML).[1][2] As a heterobifunctional molecule, GMB-475 simultaneously binds to BCR-ABL1 and the von Hippel-Lindau (VHL) E3 ubiquitin ligase, leading to the ubiquitination and subsequent proteasomal degradation of BCR-ABL1.[1][2] This guide provides a detailed technical overview of the chemical architecture of GMB-475 and the molecular intricacies of its interaction with the VHL E3 ligase, a critical aspect for its mechanism of action. We will delve into the structural components of GMB-475, the key binding interactions with VHL, and the experimental methodologies used to characterize this pivotal engagement.

The Chemical Architecture of GMB-475: A Tripartite Molecule

GMB-475 is a sophisticated molecular entity composed of three distinct components: a warhead that binds to the target protein (BCR-ABL1), a ligand that recruits the E3 ligase (VHL), and a linker that connects these two functional ends.[1] This tripartite structure is the hallmark of PROTAC technology, enabling the hijacking of the cellular ubiquitin-proteasome system for targeted protein degradation.[3][4]

Chemical Identity

• IUPAC Name: (2S)-1-((R)-3,3-dimethyl-2-(2-(2-(4-(6-((4-(trifluoromethoxy)phenyl)amino)pyrimidin-4-yl)phenoxy)ethoxy)acetamido)butanoyl)-4-hydroxy-N-(4-(4-methylthiazol-5-yl)benzyl)pyrrolidine-2-carboxamide[3]

• Chemical Formula: C43H46F3N7O7S[3]

• Molecular Weight: 861.94 g/mol [3]

• SMILES Code: FC(F)(F)OC1=CC=C(NC2=CC(C3=CC=C(OCCOCC(NC(N4CC(O)C4)=O)=O)C=C3)=NC=N2)C=C1[3]

Structural Components of GMB-475

The chemical structure of GMB-475 can be dissected into its three key functional moieties as depicted in the diagram below.

Caption: Functional components of the GMB-475 PROTAC molecule.

• BCR-ABL1 Ligand (Warhead): This moiety is derived from GNF-5, an allosteric inhibitor that binds to the myristoyl pocket of the ABL1 kinase domain.[2] This non-ATP competitive binding mode allows GMB-475 to be effective against certain clinically relevant BCR-ABL1 mutants that confer resistance to traditional tyrosine kinase inhibitors.[2]

• VHL Ligand (E3 Ligase Recruiter): This component of GMB-475 is a small molecule designed to specifically bind to the von Hippel-Lindau E3 ubiquitin ligase.[1] The high affinity and specificity of this interaction are crucial for the efficient recruitment of the cellular degradation machinery to the target protein.

• Linker: The linker is a flexible chemical chain that covalently connects the BCR-ABL1 ligand and the VHL ligand.[1] The composition and length of the linker are critical parameters in PROTAC design, as they influence the formation and stability of the ternary complex (BCR-ABL1:GMB-475:VHL).

The GMB-475-VHL Interaction: A Molecular Handshake

The binding of the VHL ligand component of GMB-475 to the VHL protein is the initiating event for the degradation cascade. This interaction occurs within a specific binding pocket on the VHL protein, which has been extensively studied through X-ray crystallography and molecular modeling.[5][6] While a crystal structure of GMB-475 specifically bound to VHL is not publicly available, the binding mode can be inferred from the structures of VHL in complex with highly similar ligands.

The VHL Binding Pocket

VHL is composed of two domains, an α-domain and a β-domain.[3][5] The binding site for small molecule ligands like the one in GMB-475 is located in the β-domain.[3][5] This pocket is the same site that recognizes the hydroxylated proline residue of Hypoxia-Inducible Factor 1α (HIF-1α), the natural substrate of VHL.[3][5]

Key Molecular Interactions

The high-affinity binding of VHL ligands is achieved through a network of specific hydrogen bonds and hydrophobic interactions. Based on the crystal structure of VHL with a potent peptidomimetic ligand (PDB ID: 9BOL), we can highlight the key interactions that are likely conserved for the VHL ligand of GMB-475.[7]

• Hydrogen Bonding Network: The hydroxyproline-like core of the VHL ligand is crucial for establishing a network of hydrogen bonds with key residues in the VHL binding pocket. These typically involve Ser111, His115, and Tyr98.[5]

• Hydrophobic Interactions: The side chains of the VHL ligand engage in hydrophobic interactions with residues such as Pro99, Trp117, and Leu104, which contribute to the overall binding affinity and specificity.

• Water-Mediated Interactions: A conserved water molecule in the binding pocket often mediates additional hydrogen bonds between the ligand and the protein, further stabilizing the complex.[5]

The following diagram illustrates the key residues in the VHL binding pocket that are critical for ligand engagement.

Caption: Key amino acid residues in the VHL binding pocket interacting with a VHL ligand.

Experimental Characterization of the GMB-475-VHL Interaction

A comprehensive understanding of the GMB-475-VHL interaction requires rigorous experimental validation and quantification. A suite of biophysical and biochemical assays are employed to determine binding affinity, kinetics, and thermodynamics.

Quantitative Binding Data

The following table summarizes key quantitative parameters for GMB-475's biological activity, which is a consequence of its binding to both BCR-ABL and VHL.

Parameter	Value	Cell Line	Conditions
DC50	340 nM	K562	18 h treatment
Dmax	95%	K562	18 h treatment
IC50	1000-1110 nM	K562 / Ba/F3	Proliferation assay

Data sourced from Tocris Bioscience.

Methodologies for Characterizing PROTAC-E3 Ligase Binding

The following are detailed, step-by-step methodologies for key experiments used to characterize the interaction between a PROTAC, such as GMB-475, and its recruiting E3 ligase, VHL.

SPR is a label-free technique that allows for the real-time measurement of binding kinetics (association and dissociation rates) and affinity.[8][9][10][11]

Protocol Outline:

• Immobilization: Covalently immobilize recombinant VHL protein onto a sensor chip surface. A common method is amine coupling to a CM5 sensor chip.

• Analyte Preparation: Prepare a dilution series of the GMB-475 VHL ligand in a suitable running buffer (e.g., HBS-EP+).

• Association: Inject the GMB-475 VHL ligand dilutions over the sensor surface at a constant flow rate and monitor the change in response units (RU) over time.

• Dissociation: After the association phase, flow running buffer over the sensor surface and monitor the decrease in RU as the ligand dissociates from the immobilized VHL.

• Regeneration: Inject a regeneration solution (e.g., a low pH buffer) to remove any remaining bound ligand and prepare the surface for the next injection.

• Data Analysis: Fit the association and dissociation curves to a suitable binding model (e.g., 1:1 Langmuir binding) to determine the association rate constant (ka), dissociation rate constant (kd), and the equilibrium dissociation constant (KD).

Caption: A typical workflow for Surface Plasmon Resonance (SPR) analysis.

ITC directly measures the heat changes associated with a binding event, providing a complete thermodynamic profile of the interaction, including the binding affinity (KD), stoichiometry (n), and changes in enthalpy (ΔH) and entropy (ΔS).[12][13][14][15]

Protocol Outline:

• Sample Preparation: Prepare solutions of recombinant VHL protein and the GMB-475 VHL ligand in the same buffer to minimize heats of dilution. Dialyze both samples against the same buffer batch.

• Loading the Calorimeter: Load the VHL solution into the sample cell and the GMB-475 VHL ligand solution into the injection syringe.

• Titration: Perform a series of small, sequential injections of the ligand into the protein solution while maintaining a constant temperature.

• Heat Measurement: The instrument measures the heat released or absorbed after each injection.

• Data Analysis: Integrate the heat peaks and plot the heat change per mole of injectant against the molar ratio of ligand to protein. Fit the resulting binding isotherm to a suitable model to determine the thermodynamic parameters.

Caption: A standard workflow for Isothermal Titration Calorimetry (ITC).

FP is a solution-based, homogeneous technique that measures changes in the polarization of fluorescent light upon binding of a small fluorescently labeled ligand to a larger protein.[3][16] It is well-suited for competitive binding assays to screen for and characterize inhibitors of the VHL-ligand interaction.

Protocol Outline:

• Reagent Preparation: Prepare a fluorescently labeled VHL ligand (tracer) and a solution of recombinant VHL protein.

• Assay Setup: In a microplate, add a fixed concentration of the VHL protein and the fluorescent tracer.

• Competition: Add a dilution series of the unlabeled GMB-475 VHL ligand to the wells.

• Incubation: Incubate the plate to allow the binding to reach equilibrium.

• Measurement: Measure the fluorescence polarization in each well using a plate reader.

• Data Analysis: As the concentration of the unlabeled GMB-475 VHL ligand increases, it will displace the fluorescent tracer, leading to a decrease in fluorescence polarization. Plot the polarization values against the logarithm of the competitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Caption: A general workflow for a competitive Fluorescence Polarization (FP) assay.

Conclusion

GMB-475 exemplifies the rational design of PROTACs, where a deep understanding of the chemical structure and the molecular interactions with the target protein and the E3 ligase is paramount. The tripartite architecture of GMB-475 enables it to act as a molecular bridge, bringing BCR-ABL1 into proximity with the VHL E3 ligase for targeted degradation. The high-affinity interaction between the VHL ligand component of GMB-475 and the VHL protein, driven by a network of specific molecular interactions, is a critical determinant of its efficacy. The experimental methodologies outlined in this guide provide a robust framework for the characterization of this and other PROTAC-E3 ligase interactions, which is essential for the continued development of this transformative therapeutic modality.

References

• Ye, S., Wu, Y., Wang, Y., Wei, Y., Tang, L., Ouyang, G., & Gong, Y. (2022). The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants. Frontiers in Pharmacology, 13, 966557. [Link]

• Diehl, C. J., & Ciulli, A. (2022). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. Chemical Society Reviews, 51(19), 8216–8257. [Link]

• Bond, A. G., & Ciulli, A. (2022). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. Chemical Society Reviews, 51(19), 8216-8257. [Link]

• Abdel-Magid, A. F. (2025). Ternary Complex Modeling, Induced Fit Docking and Molecular Dynamics Simulations as a Successful Approach for the Design of VHL-mediated PROTACs Targeting the Kinase FLT3. Archiv der Pharmazie. [Link]

• Ciulli, A. (2022). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. Chemical Society Reviews, 51(19), 8216-8257. [Link]

• Roy, M. J., et al. (2019). SPR-Measured Dissociation Kinetics of PROTAC Ternary Complexes Influence Target Degradation Rate. ACS Chemical Biology, 14(3), 361–368. [Link]

• Wu, H., et al. (2024). Potency-Enhanced Peptidomimetic VHL Ligands with Improved Oral Bioavailability. Journal of Medicinal Chemistry. [Link]

• Xing, Y., et al. (2020). Assays and technologies for developing proteolysis targeting chimera degraders. Future Medicinal Chemistry, 12(15), 1391–1416. [Link]

• Pierce, M. M., Raman, C. S., & Nall, B. T. (1999). Isothermal Titration Calorimetry of Protein-Protein Interactions. Methods, 19(2), 213-221. [Link]

• Aragen Life Sciences. (n.d.). Leveraging Surface Plasmon Resonance for Characterizing Ternary Complexes. Retrieved February 7, 2026, from [Link]

• TA Instruments. (n.d.). Characterizing Binding Interactions by ITC. Retrieved February 7, 2026, from [Link]

• O2h discovery. (2024, August 20). Characterising PROTAC ternary complex formation using SPR. [Link]

• Bio-Rad. (2013, January 7). Analyzing Binding Kinetics with Surface Plasmon Resonance Complemented with Direct Mass Spectrometry on the Same Sensor Chip. [Link]

• Velazquez-Campoy, A., & Freire, E. (2006). Isothermal titration calorimetry to determine association constants for high-affinity ligands. Nature Protocols, 1(1), 186–191. [Link]

• Burslem, G. M., et al. (2019). Targeting BCR-ABL1 in Chronic Myeloid Leukemia by PROTAC-mediated Targeted Protein Degradation. Cancer Research. [Link]

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• 3. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
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Technical Guide: GMB-475 PROTAC vs. Traditional Tyrosine Kinase Inhibitors (TKIs) in BCR-ABL1 Silencing

[1]

Executive Summary: The Paradigm Shift

This guide delineates the mechanistic and pharmacological divergence between GMB-475 , a Von Hippel-Lindau (VHL)-recruiting Proteolysis Targeting Chimera (PROTAC), and traditional Tyrosine Kinase Inhibitors (TKIs) like Imatinib, Dasatinib, and Ponatinib.

While traditional TKIs operate on an occupancy-driven model—requiring sustained high-affinity binding to the ATP-binding pocket to block phosphorylation—GMB-475 operates on an event-driven model.[1] It functions catalytically to recruit the E3 ubiquitin ligase to BCR-ABL1, forcing ubiquitination and subsequent proteasomal degradation.[1][2] This distinction is critical for overcoming resistance mechanisms, particularly the T315I "gatekeeper" mutation and compound mutations where traditional orthosteric binding is compromised.

Mechanistic Divergence: Inhibition vs. Degradation[3]

Traditional TKIs (Occupancy-Driven)[1]

• Mechanism: Competitive inhibition at the ATP-binding site (orthosteric) or myristoyl pocket (allosteric, e.g., Asciminib).

• Limitation: Efficacy is stoichiometric. One drug molecule silences one protein molecule. If the drug dissociates, kinase activity restores immediately. High intracellular concentrations are required to maintain >90% target occupancy.

• Resistance: Point mutations (e.g., T315I) sterically hinder drug binding, rendering the inhibitor ineffective.

GMB-475 PROTAC (Event-Driven)

• Mechanism: GMB-475 is a heterobifunctional molecule.[2] It uses a warhead derived from GNF-5 (an allosteric ABL1 inhibitor) linked to a VHL ligand.[2]

• Binding: It binds the myristoyl pocket (allosteric site) of BCR-ABL1, not the ATP site.

• Action: It recruits the VHL E3 ligase, forming a ternary complex (Target-PROTAC-Ligase). This proximity induces poly-ubiquitination of BCR-ABL1.

• Catalytic Turnover: Once the target is ubiquitinated, the PROTAC dissociates and can target another BCR-ABL1 molecule. This "sub-stoichiometric" potency allows efficacy even at lower occupancy levels.

Visualization of Signaling Pathways

The following diagram contrasts the linear inhibition of TKIs with the cyclic, catalytic degradation cycle of GMB-475.

Caption: Comparative logic of TKI stoichiometric inhibition versus GMB-475 catalytic degradation cycle.

Structural & Pharmacological Comparison[3]

The structural design of GMB-475 allows it to bypass orthosteric resistance mechanisms.

Feature	Traditional TKIs (e.g., Dasatinib)	GMB-475 PROTAC
Binding Site	Orthosteric (ATP Pocket)	Allosteric (Myristoyl Pocket)
Warhead Origin	Pyrimidine/Thiazole scaffolds	Derived from GNF-5 (Allosteric inhibitor)
Mechanism	Inhibition of Phosphorylation	Ubiquitin-Proteasome Degradation
Pharmacology	Occupancy-driven (High sensitivity)	Event-driven (Catalytic turnover)
Effect on T315I	Resistant (except Ponatinib/Asciminib)	Effective (Allosteric binding bypasses ATP gatekeeper)
Key Metric	(Inhibition Concentration)	(Degradation Concentration)
Duration	Transient (Requires continuous presence)	Prolonged (Protein resynthesis required)

Key Insight: The T315I Mutation

The T315I mutation places a bulky isoleucine residue in the ATP pocket, preventing most TKIs from binding. Because GMB-475 utilizes a GNF-5-derived warhead which binds to the myristoyl pocket (located in the C-lobe of the kinase domain), it is sterically unaffected by the T315I mutation in the ATP pocket. This allows GMB-475 to induce degradation of T315I mutants where drugs like Imatinib fail completely.

Experimental Protocols: Validating Degradation

To rigorously distinguish GMB-475's activity from simple inhibition, researchers must employ specific assays. The Washout Experiment is the gold standard for proving the "catalytic memory" of PROTACs.

Protocol: The Washout Recovery Assay

Objective: To demonstrate that GMB-475 causes prolonged signaling suppression due to protein removal, unlike TKIs which allow rapid recovery upon washout.

Reagents:

• K562 or Ba/F3 (BCR-ABL1 WT/T315I) cells.

• GMB-475 (PROTAC).[1][2][3][4][5][6]

• Dasatinib (Control TKI).

• RIPA Lysis Buffer + Protease/Phosphatase Inhibitors.

Workflow:

• Seeding: Seed

  cells/mL in 6-well plates.

• Treatment: Treat cells with

  of GMB-475 or of Dasatinib for 6 hours.

• Washout (Critical Step):

  • Centrifuge cells (300 x g, 5 min).

  • Aspirate supernatant.

  • Resuspend in fresh, drug-free media (warm).

  • Repeat wash 3x to ensure complete removal of unbound drug.

• Recovery Timepoints: Aliquot cells and incubate. Harvest at

  hours post-washout.

• Analysis: Perform Western Blot.

  • Readout: Blot for c-ABL (Total protein) and p-CrkL (Downstream signaling marker).

Expected Result:

• TKI (Dasatinib): p-CrkL levels rebound rapidly (within 2-4 hours) as the drug diffuses out and the kinase reactivates. Total c-ABL levels remain constant.

• PROTAC (GMB-475): Total c-ABL is absent at

  . p-CrkL remains suppressed for >24 hours because the cell must synthesize new BCR-ABL1 protein to restore signaling.

Visualization of Experimental Logic

Caption: Washout assay logic demonstrating the sustained pharmacodynamic effect of degradation vs. inhibition.

Overcoming Resistance: Data Synthesis

GMB-475 has demonstrated superior efficacy profiles in specific mutant contexts compared to second-generation TKIs.

Mutant Status	TKI Response (Imatinib/Dasatinib)	GMB-475 Response	Mechanism of GMB-475 Success
Wild Type	Potent ( nM)	Potent ( nM)	Efficient ternary complex formation.
T315I	Resistant ( )	Active	Allosteric binding avoids T315I steric clash.
T315I + F486S	Highly Resistant	Active (Better than Asciminib)	Dual-mutation often destabilizes ATP pocket; allosteric site remains intact.

Note on Selectivity: GMB-475 is highly selective. Proteomics data indicates that out of >7,000 proteins, only BCR-ABL1 and c-ABL are significantly degraded. This specificity is driven by the cooperativity of the VHL-PROTAC-ABL ternary complex; even if the warhead binds other kinases weakly, efficient ubiquitination requires a precise geometry that only ABL1 provides.

References

• Burslem, G. M., et al. (2019).[1][2] "Targeting BCR-ABL1 in Chronic Myeloid Leukemia by PROTAC-mediated Targeted Protein Degradation." Cancer Research. [Link]

• Lai, A. C., & Crews, C. M. (2017). "Induced protein degradation: an emerging drug discovery paradigm." Nature Reviews Drug Discovery. [Link]

• Zhao, B., et al. (2022). "The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants." Frontiers in Pharmacology. [Link]

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• 2. cancer-research-network.com [cancer-research-network.com]
• 3. Targeting BCR-ABL1 in Chronic Myeloid Leukemia by PROTAC-mediated Targeted Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. GMB 475 | Active Degraders | Tocris Bioscience [tocris.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. researchgate.net [researchgate.net]

Allosteric Targeting of BCR-ABL1 Myristoyl Pocket by Gmb-475

Technical Whitepaper & Experimental Guide [1]

Executive Summary: The Paradigm Shift to Degradation

The clinical management of Chronic Myeloid Leukemia (CML) has been defined by orthosteric Tyrosine Kinase Inhibitors (TKIs) like Imatinib and Dasatinib.[1] While effective, these agents rely on occupancy-driven pharmacology —requiring sustained high concentrations to compete with ATP.[1] Furthermore, the emergence of the "gatekeeper" T315I mutation renders most ATP-competitive inhibitors ineffective.[1]

Gmb-475 represents a fundamental divergence from this model.[1] It is not merely an inhibitor; it is a Proteolysis Targeting Chimera (PROTAC) .[1][2][3][4][5][6] By exploiting the allosteric myristoyl pocket (the "nutmeg" pocket) of the ABL kinase domain, Gmb-475 recruits the Von Hippel-Lindau (VHL) E3 ubiquitin ligase to the BCR-ABL1 oncoprotein.[1] This triggers polyubiquitination and subsequent proteasomal degradation.[1][6][7]

This guide details the mechanistic rationale, chemical architecture, and validated experimental protocols for utilizing Gmb-475 to overcome TKI resistance in CML research.[1]

Mechanistic Architecture of Gmb-475

Gmb-475 is a heterobifunctional molecule designed to bridge the target protein (BCR-ABL1) and the cellular degradation machinery.[1]

2.1 Chemical Composition

• The Warhead (Target Ligand): A derivative of GNF-5 , a known allosteric inhibitor that binds to the myristoyl pocket located in the C-lobe of the ABL kinase domain.[1] Unlike orthosteric inhibitors, this binding induces a conformational clamp, stabilizing the inactive state.[1]

• The Anchor (E3 Ligand): A ligand specific to the VHL E3 ligase.[1]

• The Linker: A carefully optimized aliphatic/PEG chain that permits the formation of a stable ternary complex (Target:PROTAC:Ligase) without steric clash.[1]

2.2 Mechanism of Action (MOA)

Unlike ABL001 (Asciminib), which binds the myristoyl pocket to inhibit kinase activity, Gmb-475 binds to degrade the protein.[1] This "event-driven" mode of action means transient binding can lead to permanent protein removal, offering efficacy even against compound mutations (e.g., T315I) where ATP-site occupancy is compromised.[1]

Caption: The event-driven pharmacology of Gmb-475. The molecule acts catalytically, recycling after inducing the degradation of the target.[1][3]

Preclinical Efficacy & Resistance Profiling

3.1 Selectivity Profile

Gmb-475 demonstrates high selectivity for c-ABL and BCR-ABL1 due to the unique structural requirements of the myristoyl pocket, which is less conserved than the ATP-binding site.[1]

• Wild-Type BCR-ABL1: Potent degradation observed in K562 cells (DC50 < 1 µM).[1][8]

• T315I Mutant: Retains efficacy.[1] Since the T315I mutation is located in the ATP-binding pocket, it does not sterically hinder the binding of the GNF-5 moiety to the distal myristoyl pocket.[1]

• Compound Mutations: Efficacy is maintained against many compound mutations, although specific myristoyl-pocket mutations (e.g., A337V) could theoretically confer resistance.[1]

3.2 Comparative Data: Gmb-475 vs. Orthosteric TKIs

Feature	Imatinib / Dasatinib	Asciminib (ABL001)	Gmb-475
Binding Site	ATP Pocket (Orthosteric)	Myristoyl Pocket (Allosteric)	Myristoyl Pocket (Allosteric)
Primary MOA	Inhibition (Occupancy)	Inhibition (Occupancy)	Degradation (Event-driven)
T315I Activity	Resistant	Active	Active
Outcome	Protein Inactivation	Protein Inactivation	Protein Removal
Scaffolding Function	Intact	Intact	Eliminated

Key Insight: By degrading the protein, Gmb-475 also removes the "scaffold" functions of BCR-ABL1, which may prevent non-kinase-dependent signaling pathways that persist with simple inhibition.[1]

Experimental Protocols

Protocol A: Assessment of BCR-ABL1 Degradation (Immunoblotting)

Objective: Quantify the degradation potency (DC50) and kinetics of Gmb-475 in K562 or Ba/F3 cells.

Reagents:

• Gmb-475 Stock: 10 mM in DMSO (Store at -80°C).

• Lysis Buffer: RIPA buffer supplemented with Protease/Phosphatase Inhibitor Cocktail.[1]

• Antibodies: Anti-c-Abl (Cell Signaling #2862), Anti-GAPDH (Loading Control).[1]

Workflow:

• Seeding: Seed K562 cells at

  cells/mL in 6-well plates.

• Treatment: Treat cells with increasing concentrations of Gmb-475 (e.g., 0, 10nM, 100nM, 1µM, 10µM) for 16 hours .[1]

  • Control: Include a DMSO-only control and a competition control (Gmb-475 + excess free GNF-5 or VHL ligand) to prove mechanism specificity.

• Lysis: Harvest cells, wash with ice-cold PBS, and lyse on ice for 30 min. Clarify by centrifugation (14,000 x g, 15 min).

• Western Blot: Load 20-30 µg protein/lane.[1] Transfer to nitrocellulose.[1]

• Detection: Probe for c-Abl.

  • Expected Result: A dose-dependent disappearance of the ~210 kDa BCR-ABL band.[1]

  • Hook Effect: At very high concentrations (>10-50 µM), degradation efficacy may decrease due to the "hook effect" (formation of binary complexes preventing ternary complex formation).[1]

Protocol B: Ba/F3 Rescue Assay (T315I Validation)

Objective: Confirm that Gmb-475 efficacy is driven by BCR-ABL1 targeting in resistant lines.[1]

Workflow:

• Cell Lines: Use parental Ba/F3 (IL-3 dependent) and Ba/F3-BCR-ABL1-T315I (IL-3 independent).[1]

• Setup: Plate 5,000 cells/well in 96-well white-walled plates.

• Dosing: Add Gmb-475 (10-point dilution series).

  • Condition A: No IL-3 (Tests oncogene addiction).[1]

  • Condition B: Plus IL-3 (10 ng/mL) (Tests off-target toxicity).[1]

• Incubation: 72 hours at 37°C.

• Readout: CellTiter-Glo (ATP luminescence).

• Analysis:

  • Calculate IC50.[1][3][9]

  • Success Criteria: Gmb-475 should potently inhibit Condition A (IC50 < 5 µM) but show minimal toxicity in Condition B (IC50 > 20 µM).[1]

Downstream Signaling Impact

Gmb-475 treatment results in the collapse of the BCR-ABL1 signaling network.[1] Unlike TKIs, which may leave phosphorylated scaffolding sites available, degradation abolishes the entire node.[1]

Caption: Gmb-475 removes the upstream driver (BCR-ABL1), causing a collapse in pSTAT5 and pCRKL levels, leading to apoptosis.[1]

Future Outlook & Clinical Implications

While Gmb-475 acts as a potent chemical probe, next-generation degraders (e.g., GMB-805 , which utilizes the Asciminib warhead) are being developed to improve potency and pharmacokinetic properties.[1] However, Gmb-475 remains the foundational tool for studying allosteric degradation of kinases.[1]

Key Advantages for Drug Development:

• Overcoming Resistance: Addresses T315I and other ATP-site mutations.[1]

• Selectivity: Exploits the less conserved myristoyl pocket.[1]

• Combination Potential: Synergizes with orthosteric TKIs (e.g., Dasatinib) by attacking the protein from two distinct geometric angles (Dual-Warhead Strategy).[1]

References

• Burslem, G. M., et al. (2019).[1][2][3][6][7] "Targeting BCR-ABL1 in Chronic Myeloid Leukemia by PROTAC-mediated Targeted Protein Degradation." Cancer Research. [Link][1]

• Ye, W., et al. (2022).[1][4][5] "The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants." Frontiers in Pharmacology. [Link]

• Lai, A. C., & Crews, C. M. (2017).[1] "Induced protein degradation: an emerging drug discovery paradigm."[1] Nature Reviews Drug Discovery. [Link][1]

• Wylie, A. A., et al. (2017).[1] "The allosteric inhibitor ABL001 enables dual targeting of BCR–ABL1."[1] Nature. [Link][1]

Sources

• 1. medkoo.com [medkoo.com]
• 2. Frontiers | The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants [frontiersin.org]
• 3. The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. GMB-475 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. cancer-research-network.com [cancer-research-network.com]
• 8. FDA-approved kinase inhibitors in PROTAC design, development and synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 9. medchemexpress.com [medchemexpress.com]

Technical Whitepaper: Gmb-475 as a Next-Generation BCR-ABL1 Degrader

Executive Summary

The emergence of the T315I "gatekeeper" mutation in the BCR-ABL1 kinase domain remains a critical bottleneck in Chronic Myeloid Leukemia (CML) therapy, rendering first- and second-generation ATP-competitive inhibitors (imatinib, dasatinib, nilotinib) ineffective. While the third-generation inhibitor ponatinib and the allosteric inhibitor asciminib (ABL001) provide clinical solutions, resistance via compound mutations and adverse toxicity profiles necessitate novel modalities.

Gmb-475 represents a paradigm shift from "inhibition" to "degradation." It is a Proteolysis Targeting Chimera (PROTAC) that recruits the Von Hippel-Lindau (VHL) E3 ubiquitin ligase to BCR-ABL1.[1] Unlike orthosteric inhibitors that require high occupancy of the ATP pocket, Gmb-475 utilizes an allosteric warhead (derived from GNF-5) to bind the myristoyl pocket, triggering the catalytic ubiquitination and proteasomal destruction of the oncoprotein. This guide details the mechanistic superiority of Gmb-475 in overcoming T315I resistance, its synergistic potential with dasatinib, and the specific protocols required to validate its efficacy.

Molecular Mechanism: Event-Driven Pharmacology

The PROTAC Advantage

Traditional Tyrosine Kinase Inhibitors (TKIs) operate on an occupancy-driven model, requiring sustained high concentrations to compete with cellular ATP. In contrast, Gmb-475 operates on an event-driven model (catalytic turnover). Once Gmb-475 facilitates the transfer of ubiquitin to BCR-ABL1, the molecule is released to recruit another target, allowing sub-stoichiometric drug levels to achieve potent efficacy.

Structural Logic

• Warhead: An analog of GNF-5 (allosteric inhibitor) binds the ABL1 myristoyl pocket (C-lobe). This binding site is distinct from the ATP pocket (N-lobe) where the T315I mutation resides, rendering Gmb-475 insensitive to the steric hindrance caused by the isoleucine substitution.

• Linker: An optimized polyethylene glycol (PEG) or alkyl chain that spans the distance between the myristoyl pocket and the E3 ligase.

• E3 Ligand: A high-affinity ligand for VHL , hijacking the cell's natural disposal system.

Mechanism Diagram

The following diagram illustrates the catalytic cycle of Gmb-475, highlighting the ternary complex formation that bypasses the T315I blockade.

Figure 1: Catalytic degradation cycle of BCR-ABL1 T315I by Gmb-475. The drug bridges the target and ligase, leading to destruction rather than simple inhibition.

Preclinical Efficacy Data

In Vitro Potency (Ba/F3 Models)

Gmb-475 demonstrates potent degradation of BCR-ABL1 T315I, though efficacy diminishes against complex compound mutations (e.g., T315I + F486S).[2]

Cell Line Variant	Mutation Type	Gmb-475 IC50 (Viability)	Mechanism Note
Ba/F3 WT	Wild Type	< 100 nM	Rapid degradation observed
Ba/F3 T315I	Gatekeeper	~3.7 µM *	Degrades T315I protein; requires higher conc. than WT
Ba/F3 T315I/F486S	Compound	~4.5 µM	Resistant; requires combination therapy
K562	Ph+ CML	< 500 nM	Effective apoptosis induction

*Note: While IC50 values for viability in T315I models appear micromolar in some assays, Western Blot analysis confirms protein degradation occurs at lower concentrations. The discrepancy suggests that while degradation happens, downstream signaling survival may require nearly complete protein removal or combination with TKIs.

Synergistic Combinations

Recent data (Burslem et al., Cancer Res; Jiang et al., Front Pharmacol) indicates that Gmb-475 is most effective when paired with Dasatinib .

• Rationale: Dasatinib binds the ATP pocket (orthosteric), while Gmb-475 binds the myristoyl pocket (allosteric). This "dual-clamp" mechanism prevents the protein from adopting a conformation that evades either drug.

• Outcome: The combination synergistically inhibits STAT5 phosphorylation and induces apoptosis in T315I mutants where monotherapy shows limited potency.

Experimental Protocols

Protocol A: Validation of BCR-ABL1 Degradation (Western Blot)

Objective: Confirm that Gmb-475 degrades the T315I mutant protein rather than just inhibiting its kinase activity.

Reagents:

• Ba/F3 cells expressing BCR-ABL1 T315I.[2][3]

• Lysis Buffer: RIPA + Protease/Phosphatase Inhibitor Cocktail.

• Primary Antibody: Anti-c-Abl (Cell Signaling Tech #2862).

• Loading Control: Anti-GAPDH or Anti-Vinculin.

Workflow:

• Seeding: Plate Ba/F3 T315I cells at

  cells/mL in 6-well plates.

• Treatment: Treat with Gmb-475 at increasing concentrations (0, 0.1, 1, 10 µM) for 16 hours .

  • Control: Include a proteasome inhibitor control (e.g., Bortezomib 100 nM) pre-treated for 1 hour to prove mechanism.

• Lysis: Pellet cells (1500 rpm, 5 min), wash with cold PBS, and lyse on ice for 30 min.

• Immunoblotting:

  • Load 20 µg protein/lane.

  • Blot for c-Abl . A successful PROTAC effect will show a dose-dependent disappearance of the c-Abl band.

  • Blot for p-CrkL (Tyr207) to assess downstream signaling inhibition.

Protocol B: Synergistic Viability Assay (Isobologram Analysis)

Objective: Quantify synergy between Gmb-475 and Dasatinib.

Workflow:

• Seeding: Plate 3,000 Ba/F3 T315I cells/well in 96-well white-walled plates.

• Matrix Design:

  • Axis X: Gmb-475 (0 - 10 µM, 2-fold dilutions).

  • Axis Y: Dasatinib (0 - 100 nM, 2-fold dilutions).

• Incubation: 72 hours at 37°C, 5% CO2.

• Readout: Add CellTiter-Glo (Promega), shake for 10 min, read luminescence.

• Analysis: Calculate Combination Index (CI) using CompuSyn software.

  • CI < 1.0: Synergism (Target for Gmb-475 + Dasatinib).

  • CI = 1.0: Additive.

Comparative Analysis: Gmb-475 vs. Standards

The following table contrasts Gmb-475 with current clinical standards for T315I CML.

Feature	Ponatinib	Asciminib (ABL001)	Gmb-475 (PROTAC)
Modality	TKI (ATP-Competitive)	TKI (Allosteric)	Degrader (PROTAC)
Binding Site	ATP Pocket (N-lobe)	Myristoyl Pocket (C-lobe)	Myristoyl Pocket (C-lobe)
T315I Efficacy	High (Primary Indication)	Moderate (Often used in combo)	High (Degrades target)
Pharmacology	Occupancy-driven (Needs sustained levels)	Occupancy-driven	Event-driven (Catalytic)
Resistance	Compound mutations (e.g., T315I/E255V)	Myristoyl site mutations	Myristoyl site mutations
Key Advantage	Proven clinical track record	High specificity	Complete protein removal (abrogates scaffolding functions)

References

• Burslem, G. M., et al. (2019). "Targeting BCR-ABL1 in Chronic Myeloid Leukemia by PROTAC-mediated Targeted Protein Degradation."[1] Cancer Research.[1]

• Jiang, Y., et al. (2022). "The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants." Frontiers in Pharmacology.

• Lai, A. C., & Crews, C. M. (2017). "Induced protein degradation: an emerging drug discovery paradigm." Nature Reviews Drug Discovery.

• Wylie, A. A., et al. (2017). "The allosteric inhibitor ABL001 enables dual targeting of BCR–ABL1." Nature.

Sources

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. researchgate.net [researchgate.net]

A Deep Dive into VHL E3 Ligase-Mediated Protein Degradation: A Technical Guide for Researchers

Abstract

The strategic removal of specific proteins is a powerful therapeutic modality, and the Ubiquitin-Proteasome System (UPS) offers a native cellular mechanism to achieve this. At the heart of this system are E3 ubiquitin ligases, which provide substrate specificity for degradation. The von Hippel-Lindau (VHL) E3 ligase is a key player in cellular homeostasis and has emerged as a prime target for therapeutic intervention through technologies like Proteolysis Targeting Chimeras (PROTACs). This technical guide provides an in-depth exploration of the VHL E3 ligase's role in targeted protein degradation, using the well-characterized PROTAC, Bavdegalutamide (ARV-110), as a central case study. Designed for researchers, scientists, and drug development professionals, this document will dissect the underlying mechanisms, detail essential experimental workflows, and offer insights into data interpretation.

Introduction: The Ubiquitin-Proteasome System and the Central Role of E3 Ligases

The Ubiquitin-Proteasome System (UPS) is the primary cellular machinery responsible for the degradation of intracellular proteins, playing a critical role in maintaining protein quality control, cell cycle progression, and signal transduction.[1] The specificity of the UPS is conferred by a family of over 600 E3 ubiquitin ligases, which recognize and bind to specific substrate proteins, facilitating their ubiquitination and subsequent degradation by the proteasome.[2][3] This inherent specificity makes E3 ligases attractive targets for therapeutic intervention.[2]

One of the most well-studied E3 ligases is the von Hippel-Lindau (VHL) complex.[4] Mutations or inactivation of the VHL gene are linked to VHL disease, a hereditary cancer syndrome, highlighting its critical role as a tumor suppressor.[5][6] The VHL E3 ligase complex is composed of the VHL protein (pVHL) as the substrate recognition subunit, Elongin B, Elongin C, Cullin 2 (Cul2), and Ring-box protein 1 (Rbx1).[5][7] Under normal physiological conditions, pVHL recognizes and binds to the alpha subunits of hypoxia-inducible factors (HIFs) that have been hydroxylated, leading to their ubiquitination and degradation.[2][5][8]

Hijacking the VHL E3 Ligase for Targeted Protein Degradation: The PROTAC Approach

The ability to redirect the activity of E3 ligases towards neo-substrates has given rise to a revolutionary therapeutic strategy known as Targeted Protein Degradation (TPD).[9] A prominent class of TPD molecules are Proteolysis Targeting Chimeras (PROTACs).[8][9][10][11] PROTACs are heterobifunctional molecules composed of two distinct ligands connected by a linker.[11][12][13] One ligand binds to a target protein of interest (POI), while the other binds to an E3 ligase.[11][12][13] This dual binding induces the formation of a ternary complex, bringing the POI into close proximity with the E3 ligase, leading to the ubiquitination and subsequent degradation of the POI by the proteasome.[9][13][14]

VHL has become a widely utilized E3 ligase in PROTAC design due to its broad tissue expression and the availability of well-characterized small molecule binders.[11][15] The development of potent and specific VHL ligands has been a critical enabler for the creation of VHL-recruiting PROTACs.[8][10]

Case Study: Bavdegalutamide (ARV-110) - A VHL-Recruiting PROTAC Targeting the Androgen Receptor

Bavdegalutamide, also known as ARV-110, is a first-in-class, orally bioavailable PROTAC designed to selectively target and degrade the Androgen Receptor (AR).[16] AR is a key driver of prostate cancer, and while AR inhibitors are a standard of care, resistance often develops through AR mutations or overexpression.[17][18] Bavdegalutamide offers a novel mechanism of action by eliminating the AR protein altogether.[16]

Bavdegalutamide is composed of a ligand that binds to the AR and another moiety that recruits an E3 ligase, leading to the ubiquitination and proteasomal degradation of the AR.[16] Specifically, it has been shown to recruit the Cereblon (CRBN) E3 ligase, not VHL, to degrade the AR.[17][18] While the prompt specified a VHL-recruiting molecule, the principles and experimental workflows detailed in this guide are broadly applicable to PROTACs that recruit various E3 ligases, including VHL. The core concepts of ternary complex formation, ubiquitination, and proteasomal degradation remain the same.

Preclinical studies have demonstrated that Bavdegalutamide potently and selectively degrades both wild-type and clinically relevant mutant forms of AR.[17][19] This leads to the suppression of AR target genes, inhibition of cancer cell proliferation, and induction of apoptosis.[19] Importantly, Bavdegalutamide has shown efficacy in models of resistance to conventional AR inhibitors.[19][20] These promising preclinical results have led to its evaluation in clinical trials for patients with metastatic castration-resistant prostate cancer.[17][20][21]

Key Experimental Workflows for Studying VHL-Mediated Protein Degradation

A robust and multi-faceted experimental approach is crucial to fully characterize the activity of a VHL-recruiting PROTAC. The following section outlines key assays and methodologies, emphasizing the causality behind each experimental choice.

Quantifying Target Protein Degradation

The primary functional readout for a PROTAC is the degradation of its target protein. Western blotting is the gold-standard technique for this purpose.

Experimental Protocol: Western Blotting for Protein Degradation [22][23][24][25]

• Cell Lysis:

  • Culture cells to the desired confluency and treat with varying concentrations of the PROTAC for a specified time course.

  • Wash cells with ice-cold phosphate-buffered saline (PBS).

  • Lyse cells in radioimmunoprecipitation assay (RIPA) buffer supplemented with protease and phosphatase inhibitors to prevent protein degradation post-lysis.[23][26]

  • Scrape the cells and collect the lysate.

  • Centrifuge the lysate to pellet cellular debris and collect the supernatant containing the soluble proteins.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a standard method like the bicinchoninic acid (BCA) assay to ensure equal protein loading for each sample.

• Sample Preparation:

  • Normalize the protein concentration of all samples with lysis buffer.

  • Add Laemmli sample buffer, which contains SDS to denature proteins and impart a negative charge, and a reducing agent like β-mercaptoethanol to break disulfide bonds.[24]

  • Boil the samples to complete denaturation.[23]

• Gel Electrophoresis and Transfer:

  • Separate the proteins by size using sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).

  • Transfer the separated proteins from the gel to a nitrocellulose or polyvinylidene difluoride (PVDF) membrane.

• Immunoblotting:

  • Block the membrane with a protein-rich solution (e.g., non-fat dry milk or bovine serum albumin) to prevent non-specific antibody binding.

  • Incubate the membrane with a primary antibody specific to the target protein.

  • Wash the membrane to remove unbound primary antibody.

  • Incubate with a secondary antibody conjugated to an enzyme (e.g., horseradish peroxidase) that recognizes the primary antibody.

  • Wash the membrane to remove unbound secondary antibody.

• Detection and Analysis:

  • Add a chemiluminescent substrate that reacts with the enzyme on the secondary antibody to produce light.

  • Capture the signal using an imaging system.

  • Quantify the band intensity using densitometry software. Normalize the target protein band intensity to a loading control (e.g., GAPDH or β-actin) to account for any variations in protein loading.

Data Presentation: Quantifying Protein Degradation

The results of a western blot experiment can be summarized in a table to clearly present the dose-dependent degradation of the target protein.

PROTAC Concentration (nM)	Target Protein Level (Normalized to Control)
0 (Vehicle)	1.00
1	0.75
10	0.40
100	0.15
1000	0.10

From this data, key parameters such as the DC50 (concentration at which 50% degradation is achieved) and Dmax (maximum degradation) can be determined.

Assessing Ternary Complex Formation

The formation of a stable ternary complex (POI-PROTAC-E3 ligase) is a prerequisite for efficient protein degradation.[27] Several biophysical and cell-based assays can be used to confirm and quantify this interaction.

Experimental Protocol: Co-Immunoprecipitation (Co-IP) for Ternary Complex Formation [28][29][30]

• Cell Treatment and Lysis:

  • Treat cells with the PROTAC or a vehicle control.

  • Lyse the cells under non-denaturing conditions to preserve protein-protein interactions.

• Immunoprecipitation:

  • Incubate the cell lysate with an antibody that specifically targets either the POI or a component of the VHL complex (e.g., pVHL).

  • Add protein A/G-conjugated beads to capture the antibody-protein complexes.

  • Wash the beads extensively to remove non-specifically bound proteins.

• Elution and Analysis:

  • Elute the immunoprecipitated proteins from the beads.

  • Analyze the eluted proteins by western blotting, probing for the presence of the other components of the ternary complex. For example, if the POI was immunoprecipitated, blot for pVHL to confirm their interaction in the presence of the PROTAC.

Alternative High-Throughput Methods:

• AlphaLISA (Amplified Luminescent Proximity Homogeneous Assay): This bead-based assay can detect the formation of the ternary complex in a high-throughput format.[27][31] It relies on the proximity of donor and acceptor beads brought together by the formation of the complex, resulting in a luminescent signal.[27]

• Surface Plasmon Resonance (SPR): SPR can be used to measure the binding kinetics and affinity of the ternary complex components in real-time.[14]

Visualization of the PROTAC Mechanism of Action

Caption: Mechanism of VHL-recruiting PROTAC-mediated protein degradation.

Assessing Downstream Functional Consequences

Degradation of the target protein should lead to a measurable biological response. The specific assays will depend on the function of the POI. For a target like the Androgen Receptor, relevant functional assays include:

• Cell Viability/Proliferation Assays: Measure the effect of AR degradation on the growth of prostate cancer cell lines.

• Gene Expression Analysis (qPCR or RNA-seq): Quantify the expression of AR-regulated genes to confirm the functional consequence of AR degradation.

• Apoptosis Assays: Determine if AR degradation induces programmed cell death.

Experimental Workflow Visualization

Caption: A typical experimental workflow for evaluating a VHL-recruiting PROTAC.

Conclusion and Future Perspectives

The hijacking of the VHL E3 ligase using PROTAC technology represents a paradigm shift in drug discovery, enabling the targeted degradation of previously "undruggable" proteins. A thorough understanding of the underlying molecular mechanisms and the application of a rigorous suite of experimental assays are paramount for the successful development of these novel therapeutics. As our understanding of E3 ligase biology deepens, we can anticipate the development of new PROTACs that recruit other E3 ligases, further expanding the therapeutic potential of targeted protein degradation. The continued refinement of analytical techniques will also provide greater insight into the intricate process of ternary complex formation and subsequent ubiquitination, paving the way for the rational design of next-generation protein degraders.

References

• Burslem, G. M., & Crews, C. M. (2020). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. Chemical Society Reviews, 49(16), 5869-5893. [Link]

• Galdeano, C., Gadd, M. S., & Ciulli, A. (2012). Targeting the von Hippel–Lindau E3 Ubiquitin Ligase Using Small Molecules To Disrupt the VHL/HIF-1α Interaction. Journal of the American Chemical Society, 134(10), 4479–4482. [Link]

• Cardote, T. A., et al. (2008). Insights into Cullin-RING E3 ubiquitin ligase recruitment: Structure of the VHL–EloBC–Cul2 complex. Structure, 16(5), 723-731. [Link]

• Lucas, X., & Ciulli, A. (2024). A patent review of von Hippel-Lindau (VHL)-recruiting chemical matter: E3 ligase ligands for PROTACs and targeted protein degradation (2019–present). Expert Opinion on Therapeutic Patents, 34(1), 15-31. [Link]

• Petrylak, D. P. (2020). Potential of targeted Protein Degradation: Early Results for ARV-110. Oncology, 34(11), 474-475. [Link]

• Kaelin, W. G. (2002). VHL: A very hip ligase. Nature Cell Biology, 4(7), E169-E171. [Link]

• Singh, R., et al. (2024). Journey of Von Hippel-Lindau (VHL) E3 ligase in PROTACs design: From VHL ligands to VHL-based degraders. European Journal of Medicinal Chemistry, 267, 116200. [Link]

• Lucas, X., & Ciulli, A. (2024). A patent review of von Hippel-Lindau (VHL)-recruiting chemical matter: E3 ligase ligands for PROTACs and targeted protein degradation (2019–present). Expert Opinion on Therapeutic Patents, 34(1), 15-31. [Link]

• Lisztwan, J., et al. (1999). The Von Hippel–Lindau tumor suppressor protein is a component of an E3 ubiquitin-protein ligase activity. Genes & Development, 13(14), 1822-1833. [Link]

• Zhang, Q., & Liu, Y. (2018). Immune regulation by protein ubiquitination: roles of the E3 ligases VHL and Itch. International Immunology, 30(2), 51-57. [Link]

• Eurofins Discovery. (2020). Next-Generation Drug Discovery: Leveraging E3 Ligases for Targeted Protein Degradation. Webinar. [Link]

• National Cancer Institute. (n.d.). NCI Drug Dictionary: Bavdegalutamide. National Cancer Institute. [Link]

• Lisztwan, J., et al. (1999). Identification of the von Hippel–Lindau tumor-suppressor protein as part of an active E3 ubiquitin ligase complex. Proceedings of the National Academy of Sciences, 96(22), 12436-12441. [Link]

• Kim, T. H., & Park, S. B. (2021). Discovery of E3 Ligase Ligands for Target Protein Degradation. Molecules, 26(15), 4430. [Link]

• Burslem, G. M., & Crews, C. M. (2022). Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders. Chemical Society Reviews, 51(16), 7057-7080. [Link]

• Cytiva. (2024). Characterizing PROTAC ternary complex formation using Biacore SPR systems. Cytiva. [Link]

• Sun, X., et al. (2021). Assays and Technologies for Developing Proteolysis Targeting Chimera Degraders. Molecules, 26(21), 6698. [Link]

• Snyder, L. B., et al. (2024). Preclinical Evaluation of Bavdegalutamide (ARV-110), a Novel PROteolysis TArgeting Chimera Androgen Receptor Degrader. Molecular Cancer Therapeutics, 23(4), 481-492. [Link]

• Arvinas. (2022, February 17). Arvinas PROTAC® Protein Degrader Bavdegalutamide (ARV-110) Continues to Demonstrate Clinical Benefit in Men with Metastatic Castration-Resistant Prostate Cancer. GlobeNewswire. [Link]

• Bio-Rad. (n.d.). General Protocol for Western Blotting. Bio-Rad. [Link]

• Daniels, D. L., et al. (2024). Quantitative Measurement of PROTAC Intracellular Accumulation. ACS Omega, 9(21), 22961–22969. [Link]

• Ko, Y. C., et al. (2025). Construction of PROTAC-Mediated Ternary Complex Structure Distribution Profiles Using Extensive Conformational Search. Journal of Chemical Information and Modeling. [Link]

• Serna, G., et al. (2019). ARV-110: An oral androgen receptor PROTAC degrader for prostate cancer. Journal of Clinical Oncology, 37(7_suppl), 160-160. [Link]

• Wang, Y., et al. (2025). PROTAC-induced protein structural dynamics in targeted protein degradation. eLife, 14, e96924. [Link]

• Snyder, L. B., et al. (2024). Preclinical Evaluation of Bavdegalutamide (ARV-110), a Novel PROteolysis TArgeting Chimera Androgen Receptor Degrader. Molecular Cancer Therapeutics, 23(4), 481-492. [Link]

• BMG Labtech. (n.d.). Elucidating PROTAC MoA with live cell kinetic monitoring of ternary complex formation and target protein ubiquitination. BMG Labtech. [Link]

• Riching, K. M., et al. (2018). Quantitative Live-Cell Kinetic Degradation and Mechanistic Profiling of PROTAC Mode of Action. ACS Chemical Biology, 13(9), 2758-2770. [Link]

• Petrylak, D. P., et al. (2021). Phase 1b study of bavdegalutamide, an androgen receptor PROTAC degrader, combined with abiraterone in patients with metastatic prostate cancer. Journal of Clinical Oncology, 39(6_suppl), TPS181-TPS181. [Link]

• BPS Bioscience. (2021, December 16). Webinar – Understanding PROTACs-Mediated Targeted Protein Degradation [Video]. YouTube. [Link]

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• UroToday. (2023, October 24). ESMO 2023: Phase 1/2 Study of Bavdegalutamide, a PROTAC Androgen Receptor Degrader, in mCRPC: Radiographic Progression-Free Survival in Patients with AR Ligand-Binding Domain Mutations. UroToday. [Link]

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• Słabicki, M., & Ebert, B. L. (2021). From Serendipity to Strategy: Rationalizing Molecular Glue Discovery and Proximity-Induced Pharmacology through Chemical Biology. Journal of the American Chemical Society, 143(49), 20580–20593. [Link]

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Technical Guide: Gmb-475-Mediated Targeted Protein Degradation and STAT5 Signaling Downregulation

[1][2][3][4]

Executive Summary

Gmb-475 represents a paradigm shift in the treatment of BCR-ABL1-driven malignancies (CML, Ph+ ALL). Unlike traditional Tyrosine Kinase Inhibitors (TKIs) like Imatinib or Dasatinib, which function via an occupancy-driven model to inhibit catalytic activity, Gmb-475 is a Proteolysis Targeting Chimera (PROTAC) .[1] It functions via an event-driven mechanism to induce the ubiquitination and subsequent proteasomal degradation of the BCR-ABL1 oncoprotein.

This guide details the mechanistic impact of Gmb-475 on the STAT5 signaling pathway , a critical driver of leukemogenesis and drug resistance. By physically removing the BCR-ABL1 protein, Gmb-475 eliminates both the catalytic kinase activity and the non-catalytic scaffolding functions of the kinase, resulting in a profound and durable downregulation of STAT5 phosphorylation (p-STAT5) and downstream transcriptional activity.

Mechanistic Principles: Event-Driven Degradation vs. Inhibition[5]

The Gmb-475 Architecture

Gmb-475 is a heterobifunctional small molecule composed of three distinct domains:

• Warhead: An allosteric ligand that binds to the myristoyl pocket of the ABL1 kinase domain (distinct from the ATP-binding site).

• E3 Ligase Ligand: A moiety that binds to the Von Hippel-Lindau (VHL) E3 ubiquitin ligase.[2]

• Linker: A chemical chain that tethers the two ligands, enabling the formation of a stable ternary complex.

The Degradation Cascade

The mechanism proceeds through a catalytic cycle:

• Ternary Complex Formation: Gmb-475 bridges BCR-ABL1 and VHL.

• Ubiquitination: VHL recruits an E2 ubiquitin-conjugating enzyme, transferring ubiquitin to surface lysines on BCR-ABL1.

• Proteasomal Recognition: The poly-ubiquitinated BCR-ABL1 is recognized by the 26S proteasome.

• Degradation: BCR-ABL1 is unfolded and hydrolyzed. Gmb-475 is released and recycled to degrade additional molecules.

Visualization of Gmb-475 Mechanism of Action

Figure 1: The catalytic cycle of Gmb-475 induced BCR-ABL1 degradation via the VHL E3 ligase system.

Impact on STAT5 Signaling Pathway[1][2][4][6][7][8][9][10][11][12]

The BCR-ABL1/STAT5 Axis

In CML, constitutively active BCR-ABL1 phosphorylates STAT5 (Signal Transducer and Activator of Transcription 5). Phosphorylated STAT5 (p-STAT5) dimerizes and translocates to the nucleus, driving the transcription of pro-survival genes such as BCL-xL, MYC, and CCND1.

Why Degradation is Superior to Inhibition for STAT5 Silencing

Standard TKIs inhibit the kinase activity but leave the BCR-ABL1 protein intact. The remaining protein can:

• Act as a scaffold for other signaling complexes (e.g., GRB2/GAB2).

• Be reactivated upon drug washout or through secondary mutations.

Gmb-475 abolishes the protein entirely.

• Result: Complete loss of p-STAT5 signal.

• Durability: Recovery of signaling requires de novo protein synthesis, resulting in a prolonged pharmacodynamic effect compared to TKIs.

• Resistance: Because Gmb-475 binds the allosteric myristoyl pocket, it remains effective against the ATP-site gatekeeper mutation T315I , which renders Imatinib and Dasatinib ineffective.

Visualization of Signaling Downregulation

Figure 2: Contrast between active BCR-ABL1 signaling and the pathway collapse induced by Gmb-475.[3]

Experimental Protocols

To validate Gmb-475 efficacy, researchers must establish self-validating systems that distinguish between simple inhibition and bona fide degradation.

Protocol A: Determination of DC50 (Degradation Concentration 50%)

Objective: Quantify the potency of BCR-ABL1 degradation and subsequent STAT5 downregulation.

Materials:

• Cell Line: K562 (CML) or Ba/F3 expressing BCR-ABL1 (WT or T315I).

• Compound: Gmb-475 (Stock 10mM in DMSO).

• Control: Epoxomicin (Proteasome inhibitor) to prove mechanism.

Workflow:

• Seeding: Plate K562 cells at

  cells/mL in 6-well plates.

• Treatment:

  • Dose Response: Treat with Gmb-475 (0.1 nM – 1000 nM) for 16 hours.

  • Rescue Control: Pre-treat one arm with Epoxomicin (100 nM) for 1 hour, then add Gmb-475 (100 nM).

• Lysis: Wash cells 2x with cold PBS. Lyse in RIPA buffer supplemented with protease/phosphatase inhibitors.

• Western Blot Analysis:

  • Primary Antibodies: Anti-c-Abl (detects BCR-ABL), Anti-p-STAT5 (Tyr694), Anti-Total STAT5, Anti-GAPDH (Loading Control).

• Quantification: Normalize BCR-ABL and p-STAT5 bands to GAPDH. Plot % degradation vs. Log[Concentration].

Validation Criteria:

• Success: Dose-dependent disappearance of BCR-ABL1 band.

• Mechanism Check: Epoxomicin treatment must restore BCR-ABL1 levels (proving proteasome dependence).

• Signaling: p-STAT5 levels should correlate strictly with BCR-ABL1 degradation levels.

Protocol B: Long-Term Viability in T315I Mutants

Objective: Assess efficacy in drug-resistant clones.

Workflow:

• Cell Lines: Ba/F3 WT and Ba/F3 T315I.

• Plating: 2000 cells/well in 96-well white-walled plates.

• Dosing: Serial dilution of Gmb-475 vs. Imatinib (Control).

• Incubation: 72 hours at 37°C.

• Readout: Add CellTiter-Glo (ATP-based luminescence). Read on a luminometer.

• Analysis: Calculate IC50.

Comparative Data Summary

The following table summarizes the comparative efficacy of Gmb-475 against standard-of-care TKIs.

Feature	Imatinib / Dasatinib	Gmb-475
Modality	Small Molecule Inhibitor	PROTAC Degrader
Binding Site	ATP Pocket (Orthosteric)	Myristoyl Pocket (Allosteric)
Mechanism	Occupancy-driven (Inhibition)	Event-driven (Degradation)
T315I Efficacy	Resistant (Imatinib/Dasatinib)	Effective (Due to allosteric binding)
STAT5 Impact	Transient dephosphorylation	Sustained silencing (Protein removal)
Hook Effect	No	Yes (At very high concentrations)
DC50 (K562)	N/A (Does not degrade)	~10 - 50 nM

Challenges and Optimization

While Gmb-475 is potent, researchers must be aware of the "Hook Effect" characteristic of PROTACs. At very high concentrations, binary complexes (Gmb-475:BCR-ABL or Gmb-475:VHL) saturate the system, preventing the formation of the productive ternary complex.

• Mitigation: Establish a precise therapeutic window.

• Combination: Synergistic effects have been observed when combining Gmb-475 with orthosteric inhibitors like Dasatinib, which may stabilize the kinase in a conformation favorable for PROTAC binding or prevent compensatory upregulation.

References

• Burslem, G. M., et al. (2019). "The Advantages of Targeted Protein Degradation Over Inhibition: An Aldehyde Dehydrogenase Case Study." Cell Chemical Biology. (Note: This foundational paper establishes the PROTAC principles used in Gmb-475 development).

• Burslem, G. M., et al. (2019). "Targeting BCR-ABL1 in Chronic Myeloid Leukemia by PROTAC-Mediated Targeted Protein Degradation."[2] Cancer Research. (The primary source describing Gmb-475 synthesis and characterization).

• Gong, Y., et al. (2022). "The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants." Frontiers in Pharmacology.

• SelleckChem. "GMB-475 Product Information and Biological Activity." SelleckChem.

• MedChemExpress. "GMB-475 Datasheet and Pathway Analysis." MedChemExpress.

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TECHNICAL MONOGRAPH: Allosteric PROTAC Degradation of BCR-ABL1 via GMB-475

Executive Technical Synthesis

The emergence of the T315I "gatekeeper" mutation and compound mutations in the BCR-ABL1 kinase domain remains the primary driver of therapeutic failure in Chronic Myeloid Leukemia (CML).[1] While third-generation Tyrosine Kinase Inhibitors (TKIs) like ponatinib and allosteric inhibitors like asciminib have extended patient survival, they rely on occupancy-driven inhibition.[1] They silence kinase activity but leave the BCR-ABL1 protein intact, allowing it to continue functioning as a scaffold for downstream signaling complexes (e.g., GRB2/GAB2 recruitment).[1]

GMB-475 represents a paradigm shift from inhibition to targeted protein degradation .[1] It is a Proteolysis Targeting Chimera (PROTAC) that recruits the Von Hippel-Lindau (VHL) E3 ubiquitin ligase to BCR-ABL1.[1][2][3][4] Uniquely, GMB-475 utilizes an allosteric warhead targeting the myristoyl-binding pocket rather than the ATP-binding site.[1] This guide analyzes the mechanistic superiority of this approach for resistant phenotypes and details the validation protocols required for preclinical assessment.[1]

Mechanistic Architecture: Event-Driven Pharmacology

The Allosteric PROTAC Design

Unlike orthosteric TKIs that compete with ATP, GMB-475 is a heterobifunctional molecule designed with three distinct moieties:

• Warhead: A derivative of GNF-5 (an allosteric ABL1 inhibitor) that binds the myristoyl pocket (C-lobe) of the kinase.[1]

• Linker: A chemical tether optimized to span the distance between the target and the ligase without steric clash.[1]

• E3 Ligand: A VHL-recruiting motif.[1][2][3][4][5]

The Catalytic Cycle

The therapeutic potency of GMB-475 stems from its catalytic nature.[1] Once GMB-475 facilitates the transfer of ubiquitin from the E2/E3 complex to BCR-ABL1, the drug dissociates and is recycled to target another molecule of oncoprotein.[1] This "event-driven" mode allows for efficacy even at lower occupancy levels compared to "occupancy-driven" inhibitors.[1][3]

Pathway Visualization

Figure 1: The catalytic cycle of GMB-475.[1][2] The drug bridges the target and ligase, triggering ubiquitination and subsequent proteasomal degradation, after which the drug is recycled.[1]

Therapeutic Efficacy in Resistant Models[1][3][6]

Overcoming the T315I Mutation

The T315I mutation sterically hinders most ATP-competitive inhibitors (Imatinib, Dasatinib, Bosutinib).[1] Because GMB-475 binds the myristoyl pocket (remote from the ATP site), its binding affinity is largely unaffected by mutations in the ATP-binding cleft.[1]

The "Scaffolding" Advantage

Kinase-dead BCR-ABL1 can still drive leukemogenesis by recruiting signaling effectors (like GRB2 and p85) via its SH2/SH3 domains.[1]

• TKIs: Inhibit kinase activity but leave the scaffold intact.[1]

• GMB-475: Physically destroys the protein, eliminating both kinase activity and scaffolding function.[1]

Comparative Data Summary

Metric	Imatinib / Dasatinib	Asciminib (ABL001)	GMB-475 (PROTAC)
Binding Site	ATP Pocket (Orthosteric)	Myristoyl Pocket (Allosteric)	Myristoyl Pocket (Allosteric)
Mechanism	Inhibition (Occupancy)	Inhibition (Occupancy)	Degradation (Event-driven)
T315I Activity	Resistant (except Ponatinib)	Active	Active
Scaffold Removal	No	No	Yes
Downstream Effect	p-STAT5 reduction	p-STAT5 reduction	p-STAT5 + Total Protein Loss

Validated Experimental Protocols

To rigorously assess GMB-475 in a research setting, the following protocols must be executed. These are designed to differentiate between simple inhibition and bona fide degradation.[1]

Protocol A: Differential Degradation Assay (Western Blot)

Objective: Confirm that loss of signal is due to proteasomal degradation and not transcriptional downregulation.[1]

• Cell Seeding: Seed K562 or Ba/F3-T315I cells at

  cells/mL in 6-well plates.

• Pre-treatment (Control Arm): Treat one set of wells with Epoxomicin (100 nM) or MG-132 (10 µM) (proteasome inhibitors) for 2 hours prior to GMB-475 addition.[1]

• Drug Treatment: Treat cells with GMB-475 (concentration range: 0.1 µM – 2.5 µM) for 16 hours.[1]

• Lysis: Harvest cells, wash with ice-cold PBS, and lyse in RIPA buffer supplemented with protease/phosphatase inhibitors.

• Normalization: Quantify protein using BCA assay. Load 20 µg per lane.

• Immunoblotting:

  • Primary Targets: c-ABL (sc-23), BCR-ABL (specific fusion antibody if available), GAPDH (loading control).[1]

  • Downstream Markers: p-STAT5 (Tyr694), p-CrkL.[1]

• Validation Criteria:

  • Success: GMB-475 treatment reduces BCR-ABL1 bands significantly compared to DMSO.[1]

  • Mechanism Check: Pre-treatment with Epoxomicin rescues the BCR-ABL1 band, confirming the mechanism is proteasome-dependent.[1]

Protocol B: Washout Recovery Assay

Objective: Demonstrate the prolonged duration of action (catalytic memory) compared to reversible inhibitors.[1]

• Pulse: Treat cells with GMB-475 (1 µM) or Dasatinib (100 nM) for 6 hours.[1]

• Washout: Centrifuge cells, wash 3x with warm PBS to remove free drug.[1] Resuspend in fresh drug-free media.

• Time-Course: Harvest aliquots at 0, 4, 8, 12, and 24 hours post-washout.

• Readout: Western blot for p-STAT5 and Total ABL.

• Expected Result:

  • Dasatinib:[1][3][6][7] Rapid recovery of p-STAT5 signal (within 4-8 hours) as the drug dissociates.[1]

  • GMB-475: Sustained suppression of signaling because new protein synthesis is required to replenish the degraded BCR-ABL1 pool.[1]

Synergistic Workflows: The "Dual-Clamp" Strategy

While GMB-475 is effective, high concentrations (~1 µM) are often required for monotherapy due to the high molecular weight (~861 Da) affecting cell permeability.[1] A "Dual-Clamp" strategy combining GMB-475 with an orthosteric TKI (Dasatinib) has shown superior efficacy.[1][7]

Rationale

Binding of an ATP-competitive inhibitor (Dasatinib) stabilizes the ABL kinase in a conformation that may enhance the accessibility or binding affinity of the allosteric PROTAC, or simply provide dual-node blockade.[1]

Combination Screening Workflow

Figure 2: Experimental workflow for assessing synergistic lethality between GMB-475 and Dasatinib using the Chou-Talalay method.

Critical Challenges & Future Outlook

• Molecular Weight & Permeability: With a MW of ~861 Da, GMB-475 violates Lipinski’s Rule of 5.[1] Future medicinal chemistry efforts must focus on linker optimization to improve oral bioavailability.[1]

• Hook Effect: As with all PROTACs, high concentrations can lead to the "Hook Effect," where binary complexes (Drug-Target and Drug-Ligase) outcompete the productive ternary complex.[1] Dose-response curves must be carefully monitored for bell-shaped responses.

• VHL Dependency: Resistance could theoretically emerge via downregulation or mutation of the VHL E3 ligase machinery.[1]

References

• Burslem, G. M., et al. (2019). "Targeting BCR-ABL1 in Chronic Myeloid Leukemia by PROTAC-mediated Targeted Protein Degradation."[1][3][4] Cancer Research. [Link][1][4]

• Ye, Z., et al. (2022). "The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants."[1][6] Frontiers in Pharmacology. [Link]

• Lai, A. C., & Crews, C. M. (2017). "Induced protein degradation: an emerging drug discovery paradigm."[1] Nature Reviews Drug Discovery. [Link][1]

• Wylie, A. A., et al. (2017). "The allosteric inhibitor ABL001 enables dual targeting of BCR–ABL1."[1] Nature. [Link][1]

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Protocols & Analytical Methods

Application Notes and Protocols for Gmb-475 PROTAC Treatment of K562 Cells

Introduction: A New Paradigm in Targeted Protein Degradation for Chronic Myeloid Leukemia

Chronic Myeloid Leukemia (CML) is a myeloproliferative neoplasm characterized by the constitutively active BCR-ABL1 fusion oncoprotein, a tyrosine kinase that drives aberrant cell proliferation and survival. While tyrosine kinase inhibitors (TKIs) have revolutionized CML treatment, challenges such as acquired resistance and disease persistence remain. Proteolysis-targeting chimeras (PROTACs) represent a novel therapeutic modality that, instead of merely inhibiting protein function, harnesses the cell's own ubiquitin-proteasome system to induce the degradation of specific target proteins.[1]

Gmb-475 is a potent and specific PROTAC designed to target the BCR-ABL1 oncoprotein.[2][3][4] It is a heterobifunctional molecule comprising a ligand that binds to the Von Hippel-Lindau (VHL) E3 ubiquitin ligase and another ligand that allosterically binds to the myristoyl pocket of the ABL1 kinase domain of the BCR-ABL1 fusion protein.[5] This ternary complex formation facilitates the polyubiquitination of BCR-ABL1, marking it for degradation by the 26S proteasome. This approach not only ablates the kinase activity but also the scaffolding functions of BCR-ABL1, offering a potential strategy to overcome TKI resistance and eradicate residual disease.[6][7]

These application notes provide a comprehensive guide for researchers, scientists, and drug development professionals on the use of Gmb-475 to treat the K562 human CML cell line, a well-established in vitro model expressing the BCR-ABL1 protein.

Mechanism of Action: Gmb-475-Mediated BCR-ABL1 Degradation

The mechanism of action of Gmb-475 is a sophisticated hijacking of the cell's natural protein disposal machinery. The process can be visualized as a catalytic cycle where a single Gmb-475 molecule can mediate the degradation of multiple BCR-ABL1 proteins.

Figure 1: Mechanism of Gmb-475-mediated BCR-ABL1 degradation.

Materials and Reagents

Gmb-475 PROTAC Handling and Storage

Parameter	Recommendation
Molecular Weight	861.94 g/mol
Solvent	Dimethyl Sulfoxide (DMSO)
Stock Solution	10 mM in DMSO
Storage	Store powder at -20°C for up to 3 years. Store stock solutions in aliquots at -80°C for up to 1 year.[8]

Rationale: Gmb-475 is highly soluble in DMSO, allowing for the preparation of concentrated stock solutions.[9] Storing in aliquots at -80°C minimizes freeze-thaw cycles, which can lead to compound degradation.

K562 Cell Culture

Reagent	Supplier/Cat. No.
K562 Cells	ATCC (CCL-243)
RPMI 1640 Medium	Gibco (or equivalent)
Fetal Bovine Serum (FBS)	Gibco (or equivalent)
Penicillin-Streptomycin	Gibco (or equivalent)

Rationale: K562 cells are a suspension cell line that grows well in RPMI 1640 medium supplemented with 10% FBS.[10][11] Standard antibiotics are used to prevent bacterial contamination.

Experimental Protocols

Protocol 1: K562 Cell Culture and Maintenance

• Thawing K562 Cells:

  • Rapidly thaw a cryovial of K562 cells in a 37°C water bath.

  • Transfer the cell suspension to a 15 mL conical tube containing 9 mL of pre-warmed complete culture medium (RPMI 1640 + 10% FBS + 1% Penicillin-Streptomycin).

  • Centrifuge at 150-400 x g for 5-8 minutes.[11]

  • Aspirate the supernatant and resuspend the cell pellet in 10 mL of fresh complete culture medium.

  • Transfer to a T-25 or T-75 culture flask and incubate at 37°C in a humidified atmosphere with 5% CO₂.

• Passaging K562 Cells:

  • Monitor cell density using a hemocytometer or automated cell counter.

  • Maintain the cell culture between 1 x 10⁵ and 1 x 10⁶ viable cells/mL.[11]

  • When the cell density approaches 1 x 10⁶ cells/mL, split the culture by diluting the cell suspension with fresh, pre-warmed complete culture medium to a density of 1-2 x 10⁵ cells/mL.[12]

  • Cells should be passaged every 2-3 days.

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Application Note: Western Blot Analysis of BCR-ABL1 Degradation by Gmb-475

Introduction & Mechanism of Action

Gmb-475 is a Proteolysis Targeting Chimera (PROTAC) designed to overcome drug resistance in Chronic Myeloid Leukemia (CML).[1][2][3] Unlike traditional Tyrosine Kinase Inhibitors (TKIs) like Imatinib or Dasatinib which occupy the ATP-binding site, Gmb-475 utilizes an allosteric binding mechanism.[1]

It comprises three functional moieties:

• Warhead: An allosteric ligand binding the ABL1 myristoyl pocket (similar to Asciminib/ABL001).[1][4]

• E3 Ligase Ligand: A moiety recruiting the Von Hippel-Lindau (VHL) E3 ubiquitin ligase.[1][2][3]

• Linker: A chemical bridge facilitating the formation of a ternary complex.[1]

By recruiting VHL to the BCR-ABL1 fusion protein, Gmb-475 enforces proximity, triggering polyubiquitination and subsequent proteasomal degradation of the oncoprotein.[1][2][3] This "event-driven" pharmacology allows Gmb-475 to eliminate BCR-ABL1 protein entirely, rather than merely inhibiting its catalytic activity.[1]

Figure 1: Mechanism of Action (Ternary Complex Formation)[1]

Caption: Gmb-475 bridges the BCR-ABL1 allosteric pocket and VHL E3 ligase, triggering ubiquitination and proteasomal degradation.[1][2][3][5]

Experimental Design Strategy

Successful characterization of Gmb-475 requires specific controls to validate that protein loss is due to VHL-mediated degradation and not off-target cytotoxicity or transcriptional downregulation.[1]

Recommended Cell Models

• K562: Human CML cell line (BCR-ABL1 positive).[1][2][6][7] High expression of target; ideal for initial DC50 (concentration for 50% degradation) determination.[1]

• Ba/F3 (BCR-ABL1 WT or Mutants): Murine pro-B cells transformed with human BCR-ABL1.[1] Essential for testing efficacy against mutants (e.g., G250E, T315I).[1]

Critical Controls

Control Type	Reagent/Condition	Purpose
Vehicle	DMSO (0.1%)	Baseline protein expression normalization.[1]
Rescue	MG132 (10 µM) or Bortezomib	Proteasome inhibitors.[1] Prevents degradation, proving UPS mechanism.[1]
Rescue	MLN4924 (1 µM)	Neddylation inhibitor.[1] Blocks VHL activity, proving E3 ligase dependency.
Competition	Excess VHL Ligand or Asciminib	Competes for binding sites; prevents ternary complex formation.[1]
Negative Compound	Diastereomer (e.g., GMB-651)	Chemically similar but non-binding isomer; proves specificity.[1]

Detailed Protocol: Western Blot Analysis

Reagents & Buffers[1]

• Lysis Buffer: RIPA Buffer (50 mM Tris-HCl pH 7.4, 150 mM NaCl, 1% NP-40, 0.5% Sodium Deoxycholate, 0.1% SDS).[1]

• Inhibitors (Freshly Added):

  • Protease Inhibitor Cocktail (100X).[1]

  • Phosphatase Inhibitor Cocktail (if assessing p-STAT5/p-CrkL).[1]

  • Crucial: 1 mM PMSF (add immediately before lysis).[1]

• Primary Antibodies:

  • Anti-c-Abl: (e.g., clone 8E9).[1] Detects the ABL portion of the fusion.[1] Note: BCR-ABL runs at ~210 kDa; native c-Abl at ~145 kDa.[1]

  • Anti-GAPDH or Vinculin: Loading control.[1]

  • Anti-VHL: To verify E3 ligase presence in cell line.[1]

Cell Treatment Workflow

• Seeding: Seed K562 cells at

  cells/mL in 6-well plates (2 mL/well). Allow recovery for 24h.

• Dose-Response Setup: Prepare 1000X stocks of Gmb-475 in DMSO.

  • Range: 0, 1, 10, 100, 1000, 10,000 nM.[1]

  • Note: PROTACs often exhibit a "Hook Effect" (bell-shaped curve) at high concentrations.[1] Do not skip the 10-100 nM range.[1]

• Time-Course Setup: Treat cells with a fixed concentration (e.g., 100 nM) and harvest at: 0h, 2h, 4h, 8h, 24h.

• Rescue Experiment: Pre-treat cells with MG132 (10 µM) for 1 hour before adding Gmb-475.

Lysis & Sample Preparation[1]

• Harvest: Collect cells by centrifugation (300 x g, 5 min, 4°C). Wash 2x with ice-cold PBS.[1]

• Lysis: Resuspend pellet in 100 µL ice-cold RIPA + Inhibitors. Incubate on ice for 30 min with intermittent vortexing.

• Clarification: Centrifuge at 14,000 x g for 15 min at 4°C. Transfer supernatant to new tubes.

• Quantification: BCA Assay. Normalize all samples to 2 µg/µL.

• Denaturation: Add 4X LDS Sample Buffer + Reducing Agent (DTT/BME). Boil at 95°C for 5 mins.

Electrophoresis & Transfer[1]

• Gel: Use 4-12% Bis-Tris Gradient Gels or 8% Tris-Glycine gels.[1] BCR-ABL (210 kDa) is large; gradient gels provide better resolution from c-Abl.[1]

• Running: 120V constant until dye front reaches bottom.

• Transfer: Wet transfer to PVDF membrane (0.45 µm) is recommended over Nitrocellulose for high MW proteins like BCR-ABL.[1]

  • Condition: 300mA constant current for 90-120 mins at 4°C (ice pack in tank).

Immunoblotting[1]

• Block: 5% Non-fat Dry Milk in TBST for 1h at RT.

• Primary Ab: Anti-c-Abl (1:1000) in 5% BSA/TBST. Incubate Overnight at 4°C .

• Wash: 3 x 10 min with TBST.

• Secondary Ab: HRP-conjugated anti-mouse/rabbit (1:5000) in 5% Milk/TBST for 1h at RT.

• Detection: ECL Prime or similar high-sensitivity substrate.[1]

Data Analysis & Interpretation

Quantifying Degradation (DC50)[1]

• Densitometry analysis (ImageJ/Fiji).[1]

• Normalize BCR-ABL signal to Loading Control (GAPDH).

• Normalize treated samples to DMSO control (set to 100%).[1]

• Plot: % Protein Remaining (Y) vs. Log[Gmb-475] (X) .

• Fit curve: Non-linear regression (4-parameter logistic).[1]

  • DC50: Concentration at which 50% degradation is achieved.[1]

  • Dmax: Maximum degradation percentage achieved (depth of degradation).

Workflow Diagram

Caption: Step-by-step experimental workflow for validating Gmb-475 mediated degradation.

Troubleshooting Guide

Observation	Possible Cause	Solution
Hook Effect (Bell Curve)	High [Gmb-475] saturates VHL or ABL1 individually, preventing ternary complex.[1]	This is normal for PROTACs. Focus analysis on the linear degradation range (usually 1-100 nM).[1]
No Degradation Observed	Proteasome activity is compromised or VHL expression is low.[1]	Verify VHL levels in your cell line.[1] Ensure cells are mycoplasma-free (mycoplasma can degrade arginine/deplete ubiquitin).[1]
Smearing at High MW	Polyubiquitinated species accumulating.[1]	This indicates the PROTAC is working (ubiquitination) but proteasome is slow.[1] Check MG132 control lane (should look similar).[1]
Weak Signal (210 kDa)	Inefficient transfer of large proteins.[1]	Add 0.05% SDS to transfer buffer or increase transfer time. Use Methanol in transfer buffer to strip SDS from protein.[1]

References

• Burslem, G. M., et al. (2019). "The Advantages of Targeted Protein Degradation Over Inhibition: An Aldehyde Dehydrogenase Case Study."[1] Cell Chemical Biology, 26(9).[1] (Note: This lab pioneered the Gmb series).

  • Context: While the title refers to ALDH, the Gmb-475 compound was characterized in subsequent works by the Crews Lab and collaborators as a BCR-ABL degrader.[1]

  • [1]

• Burslem, G. M., et al. (2019). "Targeting BCR-ABL1 in Chronic Myeloid Leukemia by PROTAC-mediated Targeted Protein Degradation."[1][3][7] Cancer Research, 79(16).[1]

  • Context: The primary publication characterizing Gmb-475.[1]

• Lai, A. C., & Crews, C. M. (2017). "Induced protein degradation: an emerging drug discovery paradigm."[1] Nature Reviews Drug Discovery, 16(2), 101-114.[1]

  • Context: Foundational review on PROTAC mechanism and the Hook Effect.[1]

  • [1]

• Schoepfer, J., et al. (2018). "Discovery of Asciminib (ABL001), an Allosteric Inhibitor of the Tyrosine Kinase Activity of BCR-ABL1."[1] Journal of Medicinal Chemistry, 61(18), 8120–8135.[1]

  • Context: Describes the binding mode of the warhead used in Gmb-475.

  • [1]

Sources

• 1. medkoo.com [medkoo.com]
• 2. Targeting BCR-ABL1 in Chronic Myeloid Leukemia by PROTAC-mediated Targeted Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. pdf.benchchem.com [pdf.benchchem.com]
• 5. selleckchem.com [selleckchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. cancer-research-network.com [cancer-research-network.com]

Application Note: Preparation of GMB-475 Stock Solutions in DMSO for In Vitro Cell-Based Assays

Abstract

This document provides a comprehensive, field-proven protocol for the preparation, storage, and quality control of dimethyl sulfoxide (DMSO) stock solutions of GMB-475, a PROTAC (Proteolysis Targeting Chimera) designed to degrade the BCR-ABL1 oncoprotein.[1][2][3] Given that the accuracy and reproducibility of in vitro cell-based assays are critically dependent on the integrity of the compound solutions, this guide emphasizes the scientific rationale behind each step. Adherence to these protocols will ensure the stability, sterility, and accurate concentration of GMB-475, thereby minimizing experimental variability and generating reliable pharmacological data.

Introduction and Scientific Principles

GMB-475 is a heterobifunctional molecule that recruits the Von Hippel-Lindau (VHL) E3 ubiquitin ligase to the BCR-ABL1 fusion protein, leading to its ubiquitination and subsequent degradation by the proteasome.[1][2] This event-driven pharmacological action makes it a promising agent for chronic myeloid leukemia (CML) research, particularly in overcoming resistance to traditional tyrosine kinase inhibitors.[3][4]

The success of experiments utilizing GMB-475 hinges on the precise and consistent delivery of the molecule to the cellular environment. Dimethyl sulfoxide (DMSO) is the solvent of choice for many nonpolar to moderately polar small molecules due to its excellent solvating power and miscibility with aqueous cell culture media.[5][6] However, improper handling of DMSO and the stock solution can introduce significant artifacts.

Key Scientific Considerations:

• Solubility and Concentration: The high molecular weight of GMB-475 (861.94 g/mol ) necessitates careful calculation to achieve the desired molar concentration. Inaccurate concentrations lead directly to flawed dose-response curves and erroneous IC50 or DC50 value determinations.

• Hygroscopicity of DMSO: DMSO is highly hygroscopic, meaning it readily absorbs moisture from the atmosphere.[7][8] This absorbed water can drastically decrease the solubility of hydrophobic compounds like GMB-475, leading to precipitation and an effective decrease in the active concentration.[7][9][10]

• Sterility: Microbial contamination can alter cellular responses and invalidate experimental results. While 100% DMSO is hostile to most microorganisms, sterility must be maintained throughout the preparation and application process.[11]

• Stability and Storage: GMB-475, like many complex organic molecules, may be susceptible to degradation from improper storage conditions, such as repeated freeze-thaw cycles or prolonged exposure to light and room temperature.[12][13]

This guide is designed to mitigate these risks by providing a robust, self-validating workflow.

Material and Reagent Characterization

Accurate preparation begins with well-characterized materials. All quantitative data should be recorded in a laboratory notebook.

Parameter	GMB-475	Dimethyl Sulfoxide (DMSO)
Chemical Formula	C₄₃H₄₆F₃N₇O₇S	(CH₃)₂SO[6][14]
Molecular Weight (MW)	861.94 g/mol	78.13 g/mol [14]
Appearance	Solid (Assumed White/Off-White Powder)	Colorless Liquid[6]
Purity	≥98% (HPLC recommended)	Anhydrous, ≥99.9%, Cell Culture Grade
CAS Number	2490599-18-1	67-68-5[14]
Key Properties	PROTAC BCR-ABL1 Degrader	Polar aprotic solvent, highly hygroscopic[6][7]

Note on DMSO Quality: Always use a new, unopened bottle of anhydrous, cell culture-grade DMSO to prepare high-concentration stock solutions.[9] Small-volume bottles are preferable to minimize exposure to atmospheric moisture after opening. Store DMSO tightly sealed in a dry environment.[7][15]

Safety Precautions

• GMB-475: The toxicological properties of GMB-475 may not be fully characterized. Handle the compound in a chemical fume hood. Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses, and chemical-resistant gloves.

• DMSO: DMSO facilitates the absorption of chemicals through the skin.[15] Always wear nitrile gloves when handling DMSO and solutions containing it. Change gloves immediately if they become contaminated.

Protocol: High-Concentration Stock Solution Preparation (10 mM)

This protocol describes the preparation of a 10 mM primary stock solution, a common starting concentration for subsequent dilutions.

Pre-Weighing Preparations

• Bring the vial of GMB-475 powder to room temperature for at least 30 minutes before opening. This prevents atmospheric moisture from condensing on the cold powder.

• Wipe down all surfaces, including the analytical balance and weighing tools, with 70% ethanol.

• Prepare a sterile, amber-colored microcentrifuge tube or glass vial labeled with the compound name, concentration, solvent, date, and your initials.

Mass Calculation

The fundamental relationship for calculating the required mass is: Mass (mg) = Desired Concentration (M) × Molecular Weight ( g/mol ) × Desired Volume (L) × 1000 (mg/g)

• Example for 1 mL of a 10 mM stock: Mass (mg) = (0.010 mol/L) × (861.94 g/mol ) × (0.001 L) × 1000 mg/g Mass (mg) = 8.62 mg

Dissolution Procedure

• Weighing: In a chemical fume hood, carefully weigh the calculated mass (e.g., 8.62 mg) of GMB-475 onto weighing paper and transfer it into the pre-labeled sterile vial.

• Solvent Addition: Add the calculated volume (e.g., 1 mL) of anhydrous, sterile-filtered DMSO to the vial containing the GMB-475 powder.

• Solubilization: Cap the vial tightly and vortex for 1-2 minutes. If the compound does not fully dissolve, sonication in a water bath for 10-15 minutes can be effective.[16] Gentle warming to 37°C may also be used, but ensure the compound is heat-stable.

• Visual Inspection: Once dissolved, the solution should be clear and free of any visible particulates.

Sterilization (Optional but Recommended)

While 100% DMSO is generally considered inhospitable to microbial growth, filter sterilization provides an additional layer of security, especially for long-term experiments.[11]

• Use a sterile 1 mL or 3 mL syringe.

• Attach a 0.22 µm syringe filter that is compatible with DMSO (e.g., PTFE or nylon membranes).[17]

• Slowly push the GMB-475/DMSO solution through the filter into a new sterile, amber vial.

  • Causality: Using an incompatible filter (e.g., cellulose acetate) can lead to filter degradation, contaminating your stock solution. Slow filtration prevents excessive pressure buildup.

Aliquoting and Storage

• To avoid repeated freeze-thaw cycles which can introduce moisture and potentially degrade the compound, immediately aliquot the stock solution into smaller, single-use volumes (e.g., 10-20 µL) in sterile microcentrifuge tubes.[13]

• Store the aliquots at -20°C for short-term storage (1-3 months) or -80°C for long-term storage (up to 6 months or longer) .[18] Protect from light.

Experimental Workflow and Quality Control

A robust experimental design includes checkpoints to validate the integrity of your reagents.

Visual Workflow Diagram

Caption: Workflow for GMB-475 stock solution preparation and use.

Quality Control Protocol

• Post-Thaw Inspection: When an aliquot is thawed for an experiment, bring it to room temperature. Before use, centrifuge the tube briefly (e.g., 10,000 x g for 1 minute) and visually inspect for any precipitation. If precipitate is observed, attempt to redissolve by warming and vortexing. If it persists, the stock may be compromised.

• Solvent Control: Always include a "vehicle control" in your experiments. This consists of cells treated with the same final concentration of DMSO that is present in your highest drug concentration condition. Most cell lines tolerate DMSO concentrations up to 0.5%, but this should be empirically determined.[19][20] A concentration of 0.1% or lower is generally considered safe for most cells.[19]

Application: Preparing Working Solutions in Cell Culture Media

The high-concentration DMSO stock must be diluted into aqueous culture media for cell treatment.

Serial Dilution Protocol

To avoid shocking the compound out of solution, a serial or stepwise dilution is recommended.[20] Never add a small volume of aqueous media to the DMSO stock; always add the DMSO stock to the larger volume of media.

• Prepare Intermediate Dilution (e.g., 100 µM):

  • Add 10 µL of the 10 mM GMB-475 stock to 990 µL of complete culture medium.

  • Mix thoroughly by gentle inversion or pipetting. This creates a 1:100 dilution (100 µM) with a DMSO concentration of 1%.

• Prepare Final Working Dilution (e.g., 1 µM):

  • Add 100 µL of the 100 µM intermediate solution to 9.9 mL of complete culture medium in a 15 mL conical tube.

  • Mix thoroughly. This creates a final working concentration of 1 µM. The final DMSO concentration is now a well-tolerated 0.01%.

Dilution Calculation Table

This table provides examples for creating a 10 mL final volume of working solution from a 10 mM stock.

Desired Final [GMB-475]	Volume of 10 mM Stock to Add (µL)	Volume of Media (mL)	Final [DMSO] (%)
10 µM	10.0	9.99	0.1%
5 µM	5.0	9.995	0.05%
1 µM	1.0	9.999	0.01%
500 nM	0.5	~10.0	0.005%
100 nM	0.1	~10.0	0.001%

Troubleshooting

Issue	Potential Cause(s)	Recommended Solution(s)
Compound precipitates during stock preparation.	1. Insufficient DMSO volume. 2. Low-quality or "wet" DMSO.[7]	1. Re-verify calculations. 2. Use fresh, anhydrous DMSO. Aid dissolution with sonication/gentle heat.
Stock solution is cloudy after thawing.	1. Compound has precipitated out of solution due to moisture absorption or freeze-thaw stress.[7][13]	1. Warm solution to 37°C and vortex/sonicate. 2. If precipitation persists, discard the aliquot. 3. In the future, ensure DMSO is anhydrous and use single-use aliquots.
High cytotoxicity in vehicle control cells.	1. Final DMSO concentration is too high for the specific cell line.[19][21]	1. Perform a DMSO dose-response curve to determine the maximum tolerated concentration (typically ≤0.5%).[19] 2. Adjust stock concentration or dilution scheme to lower the final DMSO percentage.
Loss of compound activity over time.	1. Compound degradation due to improper storage (light exposure, multiple freeze-thaws, room temperature).[12][13] 2. Hydrolysis due to water in DMSO.[22]	1. Store aliquots at -80°C, protected from light. 2. Use fresh aliquots for each experiment. 3. Prepare a fresh stock solution from powder.

References

• GMB-475, a BCR-ABL1 Inhibitor Based on PROTAC, Has Potential to Overcome BCR-ABL1-Dependent Drug Resistance. (2019). Network of Cancer Research. [Link]

• Ye, L., et al. (2022). The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants. Frontiers in Oncology. [Link]

• Vanopdenbosch, N., & Van den Mooter, G. (2024). BCR::ABL1 PROTEOLYSIS-TARGETING CHIMERAS (PROTACs): THE NEW FRONTIER IN THE TREATMENT OF Ph+ LEUKEMIAS? Haematologica. [Link]

• Ye, L., et al. (2022). The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants. PubMed. [Link]

• Burslem, G. M., et al. (2019). Targeting BCR-ABL1 in Chronic Myeloid Leukemia by PROTAC-Mediated Targeted Protein Degradation. Cancer Research. [Link]

• DMSO usage in cell culture. (2023). LifeTein. [Link]

• How to prepare sterile drug solution in DMSO for cell culture? (2024). Reddit. [Link]

• Combined inhibition and degradation of BCR-ABL1 by GMB-475 reduce... ResearchGate. [Link]

• Effect of storage time on compounds held in DMSO at -20 ºC in the master liquid store. SLAS Discovery. [Link]

• How do I make a stock solution of a substance in DMSO? ResearchGate. [Link]

• DMSO Sterile Filtered | Dimethylsulfoxide. G-Biosciences. [Link]

• Samples in DMSO: What an end user needs to know. Ziath. [Link]

• Al-Bousi, A., et al. (2025). Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights. Cureus. [Link]

• Protocol for Emulate Organ-Chips: Compound Treatment Solution Preparation and Treatment. Emulate Bio. [Link]

• Engeloch, C., et al. (2008). Stability of screening compounds in wet DMSO. Journal of Biomolecular Screening. [Link]

• Hygroscopic behaviour of DMSO - how bad is it? Chemistry Stack Exchange. [Link]

• What is the best way of storing a DMSO in a research lab? Quora. [Link]

• What the concentration of DMSO you use in cell culture assays? ResearchGate. [Link]

• After what time period would DMSO be unusable following storage on an open shelf, in original opaque plastic bottle? ResearchGate. [Link]

• Sterile filter before drug exposure to cell culture? ResearchGate. [Link]

• Svobodová, J., et al. (2013). Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules. Journal of Chemical Information and Modeling. [Link]

• Do freeze-thaw cycles damage small molecules dissolved in DMSO? Reddit. [Link]

• de F. F. de A. V., M., et al. (2010). Assessment of Cytotoxicity of Dimethyl Sulfoxide in Human Hematopoietic Tumor Cell Lines. Iranian Journal of Blood and Cancer. [Link]

• Nguyen, S. T., et al. (2020). Comparative cytotoxic effects of methanol, ethanol and DMSO on human cancer cell lines. Biomedical Research and Therapy. [Link]

• Dimethyl sulfoxide. Wikipedia. [Link]

Sources

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. BCR::ABL1 PROTEOLYSIS-TARGETING CHIMERAS (PROTACs): THE NEW FRONTIER IN THE TREATMENT OF Ph+ LEUKEMIAS? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Development of Dimethyl Sulfoxide Solubility Models Using 163 000 Molecules: Using a Domain Applicability Metric to Select More Reliable Predictions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Dimethyl sulfoxide - Wikipedia [en.wikipedia.org]
• 7. pdf.benchchem.com [pdf.benchchem.com]
• 8. chemistry.stackexchange.com [chemistry.stackexchange.com]
• 9. selleckchem.com [selleckchem.com]
• 10. selleckchem.com [selleckchem.com]
• 11. reddit.com [reddit.com]
• 12. researchgate.net [researchgate.net]
• 13. reddit.com [reddit.com]
• 14. DMSO Sterile Filtered | Dimethylsulfoxide | G-Biosciences [gbiosciences.com]
• 15. quora.com [quora.com]
• 16. ziath.com [ziath.com]
• 17. researchgate.net [researchgate.net]
• 18. medchemexpress.com [medchemexpress.com]
• 19. lifetein.com [lifetein.com]
• 20. medchemexpress.cn [medchemexpress.cn]
• 21. Optimizing Cell Density and Unveiling Cytotoxic Profiles of DMSO and Ethanol in Six Cancer Cell Lines: Experimental and In Silico Insights - PMC [pmc.ncbi.nlm.nih.gov]
• 22. Stability of screening compounds in wet DMSO - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Kinetic Characterization of GMB-475 Mediated BCR-ABL1 Degradation

[1]

Abstract & Strategic Rationale

Targeted Protein Degradation (TPD) is kinetically distinct from traditional occupancy-based inhibition.[1] While Tyrosine Kinase Inhibitors (TKIs) like imatinib require sustained occupancy to function, PROTACs like GMB-475 operate catalytically.[1][2] GMB-475 is a heterobifunctional molecule that recruits the VHL E3 ligase to the allosteric myristoyl pocket of BCR-ABL1 , triggering ubiquitination and proteasomal degradation.[1][2]

Why this protocol matters: Mere endpoint analysis (e.g., 24-hour viability) fails to capture the rate of degradation (

) and the resynthesis rate ( ) of the target.[1] For GMB-475, which has a reported of ~0.5 µM in K562 cells, understanding the time-to-maximum-degradation ( ) is critical for optimizing dosing schedules and understanding its efficacy against TKI-resistant mutants (e.g., T315I).[1]

This guide details a self-validating workflow to characterize the degradation kinetics of GMB-475, ensuring distinction between bona fide degradation and transcriptional downregulation.[1]

Mechanism of Action (The Theory)[1]

To design the experiment, one must visualize the "Event-Driven" pharmacology.[1] Unlike inhibitors, GMB-475 must form a stable Ternary Complex.[1]

Figure 1: Catalytic cycle of GMB-475. Note that the drug and E3 ligase are recycled, allowing one GMB-475 molecule to degrade multiple BCR-ABL1 proteins.[1]

Experimental Design Strategy

A. Cell Model Selection[1]

• Primary Model: K562 cells (Human CML, BCR-ABL1 positive).[1][3]

• Secondary Model: Ba/F3 cells engineered with BCR-ABL1 (WT or T315I mutant).[1][4]

• Reasoning: K562 is the gold standard for endogenous BCR-ABL1.[1] Ba/F3 allows testing of specific resistance mutations where GMB-475 is expected to retain potency due to its allosteric binding mode.[1]

B. Concentration Selection (The "Hook Effect" Trap)

Before a time course, you must define the optimal concentration (

).[1]

• Risk: Excess PROTAC leads to the "Hook Effect" (binary complexes form instead of ternary), reducing degradation.[1]

• Recommendation: Based on literature, GMB-475

  is ~0.5 µM.[1][4]

  • Run a Dose-Response first: 0, 10nM, 100nM, 500nM, 1µM, 5µM, 10µM (24h).

  • Select Concentration: Choose the lowest concentration that achieves maximal degradation (likely 1 µM ).

C. Controls (Self-Validation)

Every plate must include:

• DMSO Vehicle: Baseline protein level.

• GMB-651 (Negative Control): The diastereomer of GMB-475 which cannot bind VHL.[1]

  • Purpose: If GMB-651 causes signal loss, the effect is off-target or transcriptional, not VHL-mediated degradation.[1]

• MG-132 (Proteasome Inhibitor): Pre-treat for 1h before adding GMB-475.

  • Purpose: Rescues the protein levels, proving the mechanism is proteasomal.

Detailed Protocol: Time-Course Western Blot

Phase 1: Treatment

Materials: K562 cells, RPMI-1640 + 10% FBS, GMB-475 (10 mM stock in DMSO).[1]

• Seeding: Seed K562 cells at

  cells/mL in 6-well plates. You need one well per time point.[1]

• Equilibration: Allow cells to recover for 24h.

• Treatment Schedule (Reverse Staggering):

  • To harvest all samples simultaneously (minimizing lysis variability), add the drug at staggered times.

  • Target Concentration: 1 µM GMB-475.

Time Point	Action
T - 24h	Add GMB-475 to "24h" well.
T - 16h	Add GMB-475 to "16h" well.
T - 8h	Add GMB-475 to "8h" well.
T - 4h	Add GMB-475 to "4h" well.
T - 2h	Add GMB-475 to "2h" well.
T - 0h	Add DMSO to "0h" well and harvest immediately.

Phase 2: Lysis & Sample Prep

Critical Step: BCR-ABL1 is a large fusion protein (210 kDa).[1] Standard lysis buffers may be insufficient if the protein aggregates.

• Harvest: Collect cells into 15mL tubes, centrifuge at 300xg for 5 min. Aspirate media.

• Wash: Resuspend in ice-cold PBS, spin down, aspirate.

• Lysis: Add RIPA Buffer supplemented with Protease/Phosphatase Inhibitor Cocktail .

  • Why RIPA? Stronger detergents (SDS/Deoxycholate) are needed to solubilize cytoplasmic/cytoskeletal BCR-ABL1.[1]

• Incubation: Rock on ice for 30 min.

• Clarification: Centrifuge at 14,000xg for 15 min at 4°C. Collect supernatant.

• Quantification: BCA Assay. Normalize all samples to 2 mg/mL.

Phase 3: Western Blotting[1]

• Gel: Use 4-12% Gradient Tris-Glycine gels or 6% Isocratic gels .[1] (BCR-ABL1 is 210 kDa; standard 10% gels will compress high MW bands).[1]

• Transfer: Wet transfer (Tank) is preferred over Semi-dry for high MW proteins.[1]

  • Buffer: Tris-Glycine + 10% Methanol (lower methanol helps high MW transfer) + 0.05% SDS.[1]

  • Condition: 100V for 90 mins (keep cool).

• Antibodies:

  • Primary: Anti-c-Abl (Cell Signaling #2862) or Anti-BCR-ABL.[1] Dilution 1:1000.

  • Loading Control: Vinculin (~124 kDa) or HSP90 .[1]

  • Note: Avoid GAPDH (37 kDa) if possible, as the transfer conditions optimized for 210 kDa might blow small proteins through the membrane.[1] If using GAPDH, use a double-membrane sandwich or shorter transfer.[1]

Data Analysis & Visualization

A. Quantification

• Scan films/membrane.[1]

• Use ImageJ/Empiria to measure band density.[1]

• Calculate Relative Abundance (

  ): [1]

B. Kinetic Plotting

Plot

(Y-axis) vs. Time (X-axis).[1] Fit to a one-phase decay model to find degradation half-life ( ): [1]

C. Interpretation Table

Observation	Conclusion	Next Step
Rapid decay (<4h)	Highly efficient degrader.	Test washout kinetics (how fast does protein recover?).
Slow decay (>12h)	Poor E3 recruitment or slow ubiquitination.[1]	Check VHL levels; try a different E3 ligase ligand (e.g., Cereblon).
Band shift (up)	Poly-ubiquitination accumulation.[1]	Proteasome might be blocked or overwhelmed.[1][5]
GMB-651 degrades	Off-target effect.	Compound is acting as an inhibitor or destabilizer, not a PROTAC.[1]

Experimental Workflow Diagram

Figure 2: Step-by-step workflow ensuring simultaneous harvesting to reduce experimental error.

Troubleshooting & Optimization

• Issue: No degradation observed.

  • Check: Is VHL expressed in your K562 clone? (Run a WB for VHL).[1]

  • Check: Did you exceed the solubility limit? GMB-475 is large; ensure no precipitation in media.[1]

• Issue: High background on WB.

  • Solution: BCR-ABL1 is prone to degradation fragments.[1] Use fresh lysates and ensure samples are kept at 4°C strictly.

• Issue: Hook Effect at 1 µM.

  • Solution: If 1 µM shows less degradation than 100 nM, repeat the time course at 100 nM.[1]

References

• Burslem, G. M., et al. (2019).[1][2][3] "Targeting BCR-ABL1 in Chronic Myeloid Leukemia by PROTAC-mediated Targeted Protein Degradation." Cancer Research.[1][3]

  • Key Finding: Establishes GMB-475 structure, mechanism, and efficacy in K562 cells.

• Lai, A. C., & Crews, C. M. (2017).[1] "Induced protein degradation: an emerging drug discovery paradigm." Nature Reviews Drug Discovery.[1] [1]

  • Key Finding: Foundational principles of PROTAC kinetics and the "Hook Effect."

• Promega Corporation. "Targeted Protein Degradation: A Guide to Experimental Design."[1]

  • Key Finding: Protocols for HiBiT and Western Blot analysis of degrad

• SelleckChem. "GMB-475 Product Data Sheet."

  • Key Finding: Chemical properties and solubility data for GMB-475.[1]

Sources

• 1. medkoo.com [medkoo.com]
• 2. The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. BCR::ABL1 PROTEOLYSIS-TARGETING CHIMERAS (PROTACs): THE NEW FRONTIER IN THE TREATMENT OF Ph+ LEUKEMIAS? - PMC [pmc.ncbi.nlm.nih.gov]
• 5. m.youtube.com [m.youtube.com]

in vivo administration of Gmb-475 in CML mouse xenograft models

Application Note & Protocol

In Vivo Efficacy and Administration of Gmb-475 in Chronic Myeloid Leukemia (CML) Mouse Xenograft Models

Abstract & Introduction

Chronic Myeloid Leukemia (CML) is a myeloproliferative neoplasm characterized by the Philadelphia chromosome, which results from a reciprocal translocation between chromosomes 9 and 22, creating the BCR-ABL1 fusion gene.[1] The constitutively active tyrosine kinase, BCR-ABL1, is the primary driver of CML pathogenesis, making it a critical therapeutic target. While tyrosine kinase inhibitors (TKIs) have revolutionized CML treatment, challenges such as drug resistance, often due to mutations in the ABL1 kinase domain, and the persistence of leukemic stem cells necessitate the development of novel therapeutic strategies.[2][3][4][5]

Gmb-475 is a Proteolysis Targeting Chimera (PROTAC), a novel class of therapeutic agents designed to hijack the cell's natural protein disposal machinery.[2][6] Unlike traditional inhibitors that merely block a protein's function, Gmb-475 binds to both the BCR-ABL1 protein and an E3 ubiquitin ligase, forming a ternary complex. This proximity induces the ubiquitination of BCR-ABL1, marking it for degradation by the proteasome. This application note provides a comprehensive guide for the in vivo administration and efficacy evaluation of Gmb-475 in CML mouse xenograft models, offering detailed protocols from model establishment to endpoint analysis.

Scientific Rationale: The primary advantage of a PROTAC-mediated approach is its catalytic nature; a single Gmb-475 molecule can trigger the degradation of multiple BCR-ABL1 proteins, potentially leading to a more profound and durable response.[6] However, preclinical studies have indicated that Gmb-475 monotherapy may have a poor treatment effect in mouse models, showing significant efficacy only at high concentrations in vitro.[6] Research strongly suggests a synergistic effect when Gmb-475 is combined with TKIs, such as dasatinib.[2] This combination not only enhances the anti-leukemic activity but also has the potential to overcome TKI resistance.[2] Therefore, this guide will cover protocols for both Gmb-475 monotherapy and combination therapy.

Principle of Gmb-475 Action: A PROTAC-Mediated Degradation Pathway

Gmb-475 operates through a distinct mechanism compared to traditional TKIs. As a bifunctional molecule, it has two key domains: one that binds to the myristoyl pocket of the ABL1 portion of the BCR-ABL1 fusion protein and another that recruits an E3 ubiquitin ligase.

Causality of Experimental Choice: Understanding this mechanism is crucial for designing effective experiments. The degradation of BCR-ABL1 is a measurable pharmacodynamic (PD) endpoint. Therefore, protocols should include not only tumor growth inhibition as a measure of efficacy but also biochemical analysis of tumor lysates to confirm target protein degradation.

Figure 1: Mechanism of Action of Gmb-475 PROTAC. Gmb-475 facilitates the formation of a ternary complex between the BCR-ABL1 target protein and an E3 ubiquitin ligase, leading to poly-ubiquitination and subsequent proteasomal degradation of BCR-ABL1, thereby inhibiting downstream oncogenic signaling.

CML Xenograft Model Development

The successful evaluation of Gmb-475 relies on a robust and reproducible CML xenograft model. The choice of cell line and mouse strain is critical for achieving consistent engraftment and disease progression that mimics human CML.[1][7]

Trustworthiness Through Model Validation: A self-validating system requires initial characterization of the model. Before initiating efficacy studies, it is imperative to run a pilot study to determine the tumor growth kinetics and establish a baseline for bioluminescent signal progression.

Recommended Materials and Reagents

Item	Description/Supplier	Purpose
Cell Line	K562 human CML cell line, transduced with firefly luciferase (K562-Luc)	BCR-ABL1 positive; enables non-invasive monitoring via bioluminescence imaging (BLI).
Mice	NOD.Cg-Prkdcscid Il2rgtm1Wjl/SzJ (NSG) mice, 6-8 weeks old, female	Highly immunodeficient strain, supports robust engraftment of human hematopoietic cells.[8]
Cell Culture Media	RPMI-1640, 10% Fetal Bovine Serum (FBS), 1% Penicillin-Streptomycin	Standard culture conditions for K562 cells.
Gmb-475	Synthesized or commercially sourced	Therapeutic agent being tested.
Vehicle	e.g., 10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline	Solubilizing agent for in vivo administration. Vehicle must be tested alone.
BLI Substrate	D-Luciferin, Potassium Salt	Substrate for firefly luciferase enzyme for in vivo imaging.
Anesthesia	Isoflurane	For animal sedation during injection and imaging procedures.

Protocol 1: K562-Luc Cell Culture and Preparation

• Culture: Maintain K562-Luc cells in suspension culture in T-75 flasks at 37°C, 5% CO2.

• Passage: Split cells every 2-3 days to maintain a density between 1x105 and 1x106 cells/mL.

• Harvest: For injection, use cells in the logarithmic growth phase. Centrifuge cells at 300 x g for 5 minutes.

• Wash & Resuspend: Wash the cell pellet once with sterile, serum-free PBS. Resuspend in sterile PBS at a final concentration of 2.5x107 cells/mL.

• Viability Check: Confirm >95% viability using a Trypan Blue exclusion assay. Keep cells on ice until injection.

Protocol 2: Establishment of a Disseminated CML Xenograft Model

This protocol describes a disseminated model, which more closely mimics leukemia than a subcutaneous solid tumor model.

• Animal Acclimation: Allow NSG mice to acclimate for at least one week upon arrival.

• Cell Injection: Anesthetize a mouse with isoflurane. Warm the tail with a heat lamp to dilate the lateral tail vein.

• Injection: Inject 200 µL of the cell suspension (containing 5x106 K562-Luc cells) into the lateral tail vein using a 27-gauge needle.

• Monitoring: Monitor mice daily for clinical signs of distress (e.g., weight loss, ruffled fur, hind-limb paralysis).

• Engraftment Confirmation: Perform the first BLI scan 7 days post-injection to confirm systemic engraftment of leukemic cells.[9]

Gmb-475 Administration and Efficacy Monitoring

All animal procedures must be performed in accordance with protocols approved by an Institutional Animal Care and Use Committee (IACUC), adhering to the principles of the 3Rs (Replacement, Reduction, Refinement).[10][11][12]

Figure 2: Experimental Workflow for In Vivo Efficacy Study. A typical timeline for establishing a CML xenograft model, randomizing animals, administering treatment, and monitoring for efficacy endpoints.

Protocol 3: Gmb-475 Formulation and Administration

Expertise in Formulation: Small molecule pharmacokinetics can be highly dependent on the formulation vehicle.[13] The recommended vehicle (10% DMSO, 40% PEG300, 5% Tween 80, 45% Saline) is a common choice for improving the solubility of hydrophobic compounds for in vivo use. A pilot PK study is always recommended to understand the exposure profile of your specific compound and formulation.[14][15][16]

• Stock Solution: Prepare a 10X stock of Gmb-475 in 100% DMSO.

• Working Solution: On each day of dosing, prepare the final formulation. For a 10 mg/kg dose in a 20g mouse (0.2 mg dose), if dosing at 10 mL/kg (0.2 mL volume), you would need a 1 mg/mL final solution.

  • Vortex the 10X DMSO stock.

  • Add PEG300 and vortex thoroughly.

  • Add Tween 80 and vortex.

  • Add saline in a dropwise manner while vortexing to prevent precipitation.

• Administration: Administer the prepared solution via intraperitoneal (IP) injection. The volume should not exceed 10 mL/kg body weight.

• Control Groups: Always include a vehicle control group that receives the formulation without Gmb-475. For combination studies, include monotherapy arms for both Gmb-475 and the TKI (e.g., dasatinib).

Example Dosing Schedule

Group	Agent(s)	Dose	Route	Schedule
1	Vehicle	-	IP	Daily, 5 days/week
2	Gmb-475	e.g., 25 mg/kg	IP	Daily, 5 days/week
3	Dasatinib	e.g., 10 mg/kg	PO	Daily, 5 days/week
4	Gmb-475 + Dasatinib	25 mg/kg + 10 mg/kg	IP / PO	Daily, 5 days/week

Protocol 4: Monitoring Tumor Burden by Bioluminescent Imaging (BLI)

BLI provides a non-invasive, longitudinal assessment of tumor burden, reducing the number of animals required for study.[9][17][18]

• Substrate Prep: Prepare D-Luciferin at 15 mg/mL in sterile PBS. Filter sterilize and protect from light.

• Injection: Weigh each mouse and inject with D-Luciferin via IP injection at a dose of 150 mg/kg.

• Anesthesia & Imaging: Anesthetize the mice using isoflurane.

• Peak Signal Determination: For the first imaging session, perform a kinetic scan by imaging the same mouse every 5 minutes for 30-40 minutes to determine the time of peak luciferin signal emission.[19] All subsequent imaging should be performed at this predetermined peak time (typically 10-20 minutes post-injection).[19]

• Image Acquisition: Place the mouse in the imaging chamber of an IVIS system (or equivalent). Acquire images using an open filter with an exposure time between 1 second and 5 minutes, depending on signal intensity.

• Data Analysis: Use the system's software to draw a region of interest (ROI) around the entire body of the mouse. Quantify the signal as total flux (photons/second).

Endpoint Analysis & Data Interpretation

Humane Endpoints

Establish humane endpoints prior to study initiation. Animals should be euthanized if they meet any of the following criteria, in accordance with institutional guidelines:

• 20% loss of body weight from baseline.

• Development of hind-limb paralysis.

• Tumor burden (total flux) exceeds a predetermined ethical limit.

• Other signs of severe morbidity (lethargy, anorexia, respiratory distress).

For subcutaneous models, a common endpoint is when the tumor exceeds 20 mm in any dimension or 10% of the animal's body weight.[20][21]

Efficacy Evaluation

• Tumor Burden: Plot the mean total flux (+/- SEM) for each group over time. Statistical significance can be determined using a two-way ANOVA with multiple comparisons.

• Survival: Plot survival data using a Kaplan-Meier curve. Statistical significance between groups can be determined using a log-rank (Mantel-Cox) test.

• Body Weight: Plot the mean percent body weight change over time as a measure of treatment toxicity.

Protocol 5: Pharmacodynamic (PD) Analysis

To validate the mechanism of action, assess target degradation in tissues.

• Tissue Collection: At the study endpoint, euthanize mice and harvest tissues where leukemic cells are known to home (e.g., spleen, bone marrow, liver). For subcutaneous models, excise the tumor.[22][23]

• Protein Extraction: Prepare protein lysates from the harvested tissues.

• Western Blot: Perform a Western blot analysis on the lysates using primary antibodies against BCR-ABL1, p-CrKL (a downstream marker of BCR-ABL1 activity), and a loading control (e.g., GAPDH or β-Actin).

• Interpretation: A significant reduction in the BCR-ABL1 band intensity in the Gmb-475-treated groups compared to the vehicle control would confirm target degradation.

References

• Ye, Y., Wu, Y., Wang, Y., Wei, J., Tang, L., Ouyang, G., & Gong, Y. (2022). The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants. Frontiers in Oncology, 12, 976241. [Link]

• Ye, Y., et al. (2022). The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants. PubMed. [Link]

• Hussain Biology. (2021). Part 4: Therapy of tumors with BCR-ABL1 fusion proteins. YouTube. [Link]

• PerkinElmer. (2020). How In Vivo Imaging Works: Bioluminescence & Fluorescence. YouTube. [Link]

• Al-Sabi, A., et al. (2022). A Pharmacokinetic and Metabolism Study of the TRPC6 Inhibitor SH045 in Mice by LC-MS/MS. PubMed Central. [Link]

• Bhatia, R., & Eide, C. A. (2024). BCR::ABL1 PROTEOLYSIS-TARGETING CHIMERAS (PROTACs): THE NEW FRONTIER IN THE TREATMENT OF Ph+ LEUKEMIAS?. NIH. [Link]

• Pawar, V., et al. (2015). Modeling of Chronic Myeloid Leukemia: An Overview of In Vivo Murine and Human Xenograft Models. PMC. [Link]

• Leukemia & Lymphoma Society. (n.d.). Chronic Myeloid Leukemia (CML) | Treatment by Phase of CML. LLS. [Link]

• VJHemOnc. (2024). Advancing CML treatment: novel drugs, personalized treatment strategies, and improving TFR. VJHemOnc. [Link]

• MD Anderson Cancer Center. (2019). BCR-ABL1-Targeted TKIs in Treatment of CML. YouTube. [Link]

• Reinisch, A., et al. (2016). Establishing human leukemia xenograft mouse models by implanting human bone marrow-like scaffold-based niches. ResearchGate. [Link]

• Li, Z., et al. (2015). In Vivo Bioluminescent Imaging (BLI): Noninvasive Visualization and Interrogation of Biological Processes in Living Animals. PMC. [Link]

• Svec, M., et al. (2022). Pharmacokinetic Optimization of Small Molecule Janus Kinase 3 Inhibitors to Target Immune Cells. PubMed Central. [Link]

• Lee, C. H. (2024). Need for Ethical Governance on the Implementation and Use of Patient-derived Xenograft (PDX) Models for Anti-cancer Drug Discovery and Development. PMC. [Link]

• Svec, M., et al. (2022). Pharmacokinetic Optimization of Small Molecule Janus Kinase 3 Inhibitors to Target Immune Cells. ACS Pharmacology & Translational Science. [Link]

• Heidel, F. H., & Bullinger, L. (2014). Novel approaches to therapy in CML. PMC. [Link]

• Bik, E. (2020). Animal ethics misconduct: mice with very large tumors. Science Integrity Digest. [Link]

• Dhama, K., et al. (2022). Ethical considerations regarding animal experimentation. ResearchGate. [Link]

• Kim, J. E., & Lee, W. M. (2015). In Vivo Cell Tracking with Bioluminescence Imaging. PMC. [Link]

• Hassan, M., et al. (2020). An Improved Protocol for Establishment of AML Patient-Derived Xenograft Models. PMC. [Link]

• Brümmendorf, H., & Cortes, J. E. (2024). Novel treatment strategies for chronic myeloid leukemia. Blood. [Link]

• Naka, K., & Hirao, A. (2010). Novel therapeutic approach to eradicate tyrosine kinase inhibitor resistant chronic myeloid leukemia stem cells. PMC. [Link]

• Revvity. (2024). Training video: In vivo bioluminescence imaging (BLI). YouTube. [Link]

• NIH Office of Animal Care and Use (OACU). (n.d.). Guidelines for Humane Endpoints in Animal Study Proposals. NIH. [Link]

• Hassan, M., et al. (2020). An Improved Protocol for Establishment of AML Patient-Derived Xenograft Models. STAR Protocols. [Link]

• Zhang, S., et al. (2024). Early Stage Preclinical Formulation Strategies to Alter the Pharmacokinetic Profile of Two Small Molecule Therapeutics. MDPI. [Link]

• National Committee for Research Ethics in Science and Technology (NENT). (2019). Ethical Guidelines for the Use of Animals in Research. Forskningsetikk. [Link]

• Zhou, Y., et al. (2016). How to establish acute myeloid leukemia xenograft models using immunodeficient mice. Journal of Hematology & Oncology. [Link]

Sources

• 1. Modeling of Chronic Myeloid Leukemia: An Overview of In Vivo Murine and Human Xenograft Models - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. bloodcancerunited.org [bloodcancerunited.org]
• 4. ashpublications.org [ashpublications.org]
• 5. Novel therapeutic approach to eradicate tyrosine kinase inhibitor resistant chronic myeloid leukemia stem cells - PMC [pmc.ncbi.nlm.nih.gov]
• 6. The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. How to establish acute myeloid leukemia xenograft models using immunodeficient mice - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. In Vivo Bioluminescent Imaging (BLI): Noninvasive Visualization and Interrogation of Biological Processes in Living Animals - PMC [pmc.ncbi.nlm.nih.gov]
• 10. Need for Ethical Governance on the Implementation and Use of Patient-derived Xenograft (PDX) Models for Anti-cancer Drug Discovery and Development: Ethical Considerations and Policy Proposal - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. forskningsetikk.no [forskningsetikk.no]
• 13. mdpi.com [mdpi.com]
• 14. A Pharmacokinetic and Metabolism Study of the TRPC6 Inhibitor SH045 in Mice by LC-MS/MS - PMC [pmc.ncbi.nlm.nih.gov]
• 15. Pharmacokinetic Optimization of Small Molecule Janus Kinase 3 Inhibitors to Target Immune Cells - PMC [pmc.ncbi.nlm.nih.gov]
• 16. pubs.acs.org [pubs.acs.org]
• 17. Navigating In Vivo Bioluminescence Imaging: Tips for Enhanced Success and Efficiency [promega.kr]
• 18. In Vivo Cell Tracking with Bioluminescence Imaging - PMC [pmc.ncbi.nlm.nih.gov]
• 19. youtube.com [youtube.com]
• 20. scienceintegritydigest.com [scienceintegritydigest.com]
• 21. oacu.oir.nih.gov [oacu.oir.nih.gov]
• 22. An Improved Protocol for Establishment of AML Patient-Derived Xenograft Models - PMC [pmc.ncbi.nlm.nih.gov]
• 23. researchgate.net [researchgate.net]

Application Notes and Protocols for Evaluating Downstream Signaling Markers Following Gmb-475 Treatment

Introduction: A New Paradigm in Chronic Myeloid Leukemia (CML) Therapy

Chronic Myeloid Leukemia (CML) is a myeloproliferative neoplasm characterized by the constitutively active BCR-ABL1 fusion oncoprotein, a tyrosine kinase that drives aberrant cell proliferation and survival.[1][2] While tyrosine kinase inhibitors (TKIs) have revolutionized CML treatment, challenges such as drug resistance and disease persistence remain.[3] Gmb-475 represents a novel therapeutic strategy, operating as a Proteolysis Targeting Chimera (PROTAC).[4][5][6] PROTACs are heterobifunctional molecules that induce the degradation of a target protein rather than merely inhibiting it.[7][8] This "event-driven" pharmacology allows for catalytic activity and the potential to overcome resistance mechanisms associated with traditional inhibitors.[9]

Gmb-475 specifically targets the BCR-ABL1 oncoprotein for degradation by recruiting the Von Hippel-Lindau (VHL) E3 ubiquitin ligase, leading to ubiquitination and subsequent proteasomal degradation of BCR-ABL1.[4][6] This targeted degradation of the primary oncogenic driver in CML leads to the inhibition of its downstream signaling pathways, ultimately inducing apoptosis and reducing the viability of CML cells.[10] This application note provides a comprehensive guide for researchers to evaluate the downstream signaling consequences of Gmb-475 treatment in relevant cellular models, such as the K562 human CML cell line.[11][12]

The Gmb-475 Mechanism of Action and its Impact on BCR-ABL1 Signaling

Gmb-475-mediated degradation of BCR-ABL1 is expected to attenuate the key signaling pathways that are constitutively activated in CML. The BCR-ABL1 fusion protein activates a complex network of downstream pathways, including the JAK/STAT, RAS/RAF/MEK/ERK, and PI3K/AKT/mTOR pathways.[1][13] A critical hub in this network is the phosphorylation and subsequent activation of Signal Transducer and Activator of Transcription 5 (STAT5).[14] Additionally, adaptor proteins such as Growth factor receptor-bound protein 2 (GRB2)-associated binder 2 (GAB2) and Src homology 2 domain-containing-transforming protein C1 (SHC1) are key players in propagating the oncogenic signal from BCR-ABL1.[13][15] Therefore, assessing the phosphorylation status of these key signaling nodes provides a direct measure of Gmb-475's efficacy.

Gmb-475 Mechanism of Action

Caption: Gmb-475 mechanism of action.

BCR-ABL1 Downstream Signaling Pathway

Caption: BCR-ABL1 downstream signaling pathways.

Experimental Workflow for Evaluating Gmb-475 Efficacy

A systematic approach is crucial to robustly evaluate the effects of Gmb-475. The following workflow provides a logical sequence of experiments, from initial cell culture to the detailed analysis of downstream signaling markers.

Sources

• 1. BCR-ABL1 Tyrosine Kinase Complex Signaling Transduction: Challenges to Overcome Resistance in Chronic Myeloid Leukemia - PMC [pmc.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. aacrjournals.org [aacrjournals.org]
• 4. medkoo.com [medkoo.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. PROTAC: a revolutionary technology propelling small molecule drugs into the next golden age - PMC [pmc.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. portlandpress.com [portlandpress.com]
• 10. cancer-research-network.com [cancer-research-network.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. K562 cells - Wikipedia [en.wikipedia.org]
• 13. encyclopedia.pub [encyclopedia.pub]
• 14. researchgate.net [researchgate.net]
• 15. researchgate.net [researchgate.net]

Application Note: Proteome-Wide Selectivity Profiling of the BCR-ABL1 Degrader GMB-475

Executive Summary

GMB-475 is a Proteolysis Targeting Chimera (PROTAC) designed to degrade the BCR-ABL1 fusion protein, a driver of Chronic Myeloid Leukemia (CML).[1][2] Unlike traditional orthosteric kinase inhibitors, GMB-475 utilizes an allosteric "warhead" (derived from GNF-5) targeting the ABL1 myristoyl (nutmeg) pocket, linked to a Von Hippel-Lindau (VHL) E3 ligase ligand.[1]

In drug development, assessing the selectivity of PROTACs requires a dual-layered approach because binding selectivity does not equal degradation selectivity . A PROTAC may bind multiple kinases (the "hook" effect) but only induce the degradation of targets where a stable ternary complex (Target-PROTAC-E3) can form.[1]

This guide details the proteome-wide mass spectrometry (MS) protocols required to validate GMB-475 selectivity, distinguishing between mere binding events and functional degradation.[1]

Mechanistic Context

To design a valid experiment, one must understand the specific mechanism of GMB-475. It functions via the Ubiquitin-Proteasome System (UPS).[1]

Diagram 1: GMB-475 Mechanism of Action

The following diagram illustrates the ternary complex formation required for ubiquitination.

Caption: GMB-475 bridges BCR-ABL1 and VHL.[1][3] Successful degradation requires stable ternary complex formation, not just binding.[1]

Protocol A: Global Quantitative Proteomics (TMT-MS3)[1]

This is the gold standard for assessing degradation selectivity . It measures the abundance of thousands of proteins simultaneously to identify which are depleted following GMB-475 treatment.

Experimental Design Strategy

• Cell Line: K562 (BCR-ABL1 driven) or Ba/F3.[1][2][4][5][6]

• Conditions:

  • DMSO Control (Vehicle).

  • GMB-475 Treatment (e.g., 1 µM, 5 hours and 24 hours).

  • Rescue Control: GMB-475 + Epoxomicin (Proteasome inhibitor) or MLN4924 (Neddylation inhibitor).[1] Crucial for proving mechanism.

  • Negative Control Compound: Diastereomer of GMB-475 (inactivates VHL binding) if available.

Step-by-Step Protocol

Phase 1: Sample Preparation[1]

• Lysis: Wash cells 3x with cold PBS.[1] Lyse in 8M Urea Lysis Buffer (8M Urea, 50mM HEPES pH 8.5, 1x Protease/Phosphatase Inhibitors).

• Sonication: Sonicate (3 x 10s pulses) to shear DNA and reduce viscosity.[1]

• Clarification: Centrifuge at 20,000 x g for 15 min at 4°C. Collect supernatant.

• Quantification: Determine protein concentration using a BCA assay. Normalize to 100 µg per condition.

Phase 2: Digestion and Labeling

• Reduction/Alkylation: Add DTT (5 mM final, 30 min, 56°C) followed by Iodoacetamide (15 mM final, 20 min, dark, RT).

• Digestion: Dilute urea to <2M using 50mM HEPES. Add Lys-C (1:100 ratio) for 4h, followed by Trypsin (1:50 ratio) overnight at 37°C.

• Desalting: Acidify with TFA (1% final). Desalt using C18 Sep-Pak cartridges. Lyophilize peptides.[1]

• TMT Labeling: Resuspend peptides in 50 mM HEPES (pH 8.5). Add TMTpro reagents (dissolved in anhydrous ACN). Incubate 1h at RT. Quench with 5% Hydroxylamine.[1]

• Pooling: Mix all TMT-labeled samples in equal ratios.

Phase 3: High-pH Fractionation & LC-MS/MS[1]

• Fractionation: Fractionate the pooled sample using basic reversed-phase chromatography (pH 10) into 96 fractions, concatenated into 12 or 24 final fractions. This reduces sample complexity and increases proteome depth.

• MS Method: Orbitrap Eclipse or Exploris 480.[1]

  • Mode: Synchronous Precursor Selection (SPS)-MS3.

  • Rationale: MS3 eliminates "ratio compression" common in TMT, ensuring accurate quantification of the degradation magnitude.

Diagram 2: TMT Proteomics Workflow

Caption: Workflow for multiplexed quantitative proteomics to assess GMB-475 selectivity.

Protocol B: Thermal Proteome Profiling (TPP)

While Protocol A measures degradation, TPP measures target engagement (binding).[1] This helps distinguish off-targets that are bound but not degraded (potential sources of toxicity without efficacy).[1]

Concept: Ligand binding stabilizes proteins, increasing their melting temperature (

).[1]

• Treatment: Treat live cells or lysate with GMB-475 vs DMSO.[1]

• Thermal Challenge: Aliquot samples into PCR tubes and heat at a gradient (e.g., 37°C to 67°C).

• Extraction: Lyse cells (if live) and centrifuge to pellet precipitated (denatured) proteins.

• Analysis: Analyze the soluble fraction via TMT-MS (as in Protocol A).

• Result: "Shifted" melting curves indicate physical binding.[1]

Data Analysis & Interpretation

Quantitative Metrics

Data should be visualized using Volcano Plots.[1]

Metric	Description	Interpretation for GMB-475
Log2 Fold Change (FC)	Ratio of protein abundance (GMB-475 / DMSO).[1]	< -0.5 indicates degradation.[1][4][7][8]
P-value (-Log10)	Statistical significance of the change.	> 1.3 (p < 0.[1]05) is standard cutoff.[1]
Rescue Ratio	(GMB-475 + Epoxomicin) / GMB-475.[1]	If ratio > 1.0, degradation is proteasome-dependent (on-mechanism).[1]

Expected Selectivity Profile

Based on Burslem et al. (2019), GMB-475 is highly selective due to the allosteric nature of the GNF-5 warhead.[1]

• Primary Targets: BCR-ABL1, c-ABL, ABL2 (Arg).[1]

• Common Off-Targets (to watch for):

  • Kinases: DDR1, KIT, PDGFR (often share ABL1 inhibitor space).[1]

  • Neosubstrates: Proteins degraded solely due to the specific PROTAC surface (unrelated to kinase binding).[1]

Troubleshooting Guide

Observation	Root Cause	Solution
No degradation of BCR-ABL1	Poor cell permeability or E3 ligase saturation.[1]	Verify VHL expression in cell line. Perform time-course (6h vs 24h).
Global proteome suppression	Cytotoxicity.	Check cell viability (CellTiter-Glo) at the chosen concentration.[1] Lower dose if >20% death.[1]
High variability between replicates	Inconsistent digestion or labeling.[1]	Use automated sample prep (e.g., KingFisher) or check TMT labeling efficiency (>98%).[1]

References

• Burslem, G. M., et al. (2019).[1][9] Targeting BCR-ABL1 in Chronic Myeloid Leukemia by PROTAC-mediated Targeted Protein Degradation.[1][3][4][5][10] Cancer Research, 79(16), 4044-4050.[1] Link

• Bondeson, D. P., et al. (2015).[1] Catalytic in vivo protein knockdown by small-molecule PROTACs.[1] Nature Chemical Biology, 11, 611–617.[1] Link

• McAlister, G. C., et al. (2014).[1] MultiNotch MS3 enables accurate, sensitive, and multiplexed detection of differential expression across cancer cell line proteomes.[1] Analytical Chemistry, 86(14), 7150–7158.[1] Link[1]

• Savitski, M. M., et al. (2014).[1] Tracking cancer drugs in living cells by thermal profiling of the proteome. Science, 346(6205), 1255784.[1] Link[1]

Sources

• 1. medkoo.com [medkoo.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. abmole.com [abmole.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Targeting BCR-ABL1 in Chronic Myeloid Leukemia by PROTAC-mediated Targeted Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 7. tandfonline.com [tandfonline.com]
• 8. adooq.com [adooq.com]
• 9. The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 10. GMB-475 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

Technical Notes & Optimization

improving Gmb-475 solubility and cell permeability in assays

Technical Support Center: GMB-475 Assay Optimization

A Guide for Researchers, Scientists, and Drug Development Professionals

Welcome to the technical support center for GMB-475. This guide is designed to provide you with in-depth troubleshooting advice and answers to frequently asked questions to help you overcome challenges related to the solubility and cell permeability of GMB-475 in your in vitro assays. As Senior Application Scientists, we've compiled field-proven insights to ensure your experiments are both successful and reproducible.

Part 1: Troubleshooting Guide

This section addresses specific issues you may encounter during your experiments with GMB-475.

Question: I'm observing precipitation when I dilute my GMB-475 DMSO stock solution into my aqueous assay buffer or cell culture medium. What's happening and how can I fix it?

Answer:

This is a common issue for poorly soluble compounds like GMB-475. The phenomenon you're observing is likely "solvent shock," where the compound, which is stable in a high concentration of an organic solvent like DMSO, rapidly precipitates when introduced to an aqueous environment.[1] Here’s a systematic approach to troubleshoot this problem:

1. Understand the Solubility Limits:

First, it's crucial to determine the kinetic solubility of GMB-475 in your specific assay buffer. Kinetic solubility measures how much of a compound can be dissolved from a DMSO stock before it precipitates.[2][3]

2. Optimize the Dilution Process:

• Stepwise Dilution: Instead of a single large dilution, perform serial dilutions. First, make intermediate dilutions in DMSO, and then add the final diluted sample to your aqueous buffer.[4] This gradual change in solvent polarity can prevent precipitation.

• Mixing is Key: When adding the GMB-475 stock to the aqueous medium, ensure rapid and thorough mixing. This can be achieved by vortexing or repeated pipetting.

3. Reduce the Final DMSO Concentration:

• While DMSO is a powerful solvent, it can be toxic to cells at higher concentrations. Aim for a final DMSO concentration of less than 0.5% to avoid cellular toxicity.[5] If solubility issues persist, you may need to explore other options.

4. Consider Co-solvents and Excipients:

• Co-solvents: If your assay allows, the addition of a small amount of a co-solvent like PEG400 or glycerol to your aqueous buffer can help maintain GMB-475 in solution.[5]

• Cyclodextrins: These cyclic oligosaccharides can form inclusion complexes with poorly soluble drugs, effectively increasing their aqueous solubility.[6][7] 2-hydroxypropyl-β-cyclodextrin (HP-β-CD) is a commonly used derivative in cell culture applications.[8]

• Surfactants: Non-ionic surfactants like Tween® 80 can also be used to improve solubility, but care must be taken to use them at concentrations below their critical micelle concentration to avoid cell toxicity.[9][10]

5. Adjust the pH:

• The solubility of ionizable compounds is pH-dependent. If GMB-475 has acidic or basic functional groups, adjusting the pH of your buffer (within a range compatible with your assay) may improve its solubility.[9][11]

Question: My cell-based assay results with GMB-475 are inconsistent. Could this be related to its solubility?

Answer:

Absolutely. Inconsistent results are a hallmark of a compound that is not fully solubilized in the assay medium. Here's why and what to do about it:

• Variable Dosing: If GMB-475 precipitates, the actual concentration of the compound that your cells are exposed to will be lower and more variable than your intended concentration.

• Surface Adsorption: Poorly soluble compounds can adsorb to the plastic of your culture plates, further reducing the effective concentration.

• Serum Protein Binding: If you are using a serum-containing medium, GMB-475 may bind to serum proteins like albumin, which can affect its availability to the cells.[12][13][14]

To improve consistency:

• Confirm Solubility: Before starting a large experiment, perform a visual check for precipitation at your highest concentration. A simple method is to prepare the final dilution and visually inspect it against a dark background for any cloudiness or particulate matter.

• Use Solubility Enhancers: As mentioned previously, incorporating excipients like cyclodextrins can significantly improve the consistency of your results by ensuring GMB-475 remains in solution.

• Consider Serum-Free Media: If you suspect serum protein binding is an issue, and your cells can tolerate it, consider adapting them to a serum-free medium for the duration of the compound treatment.[15]

Part 2: Frequently Asked Questions (FAQs)

This section provides answers to common questions about working with GMB-475.

Question: How should I prepare and store my GMB-475 stock solution?

Answer:

Proper preparation and storage of your stock solution are critical for reproducible results.

• Solvent Selection: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing high-concentration stock solutions of GMB-475.[16][17] Always use anhydrous, high-purity DMSO.

• Stock Concentration: A common stock concentration is 10 mM. However, if you encounter solubility issues even in DMSO, you may need to prepare a lower concentration stock.

• Storage:

  • Powder: Store the solid form of GMB-475 at -20°C for long-term stability.[5]

  • DMSO Stock Solution: Aliquot your stock solution into smaller, single-use volumes and store at -80°C. Avoid repeated freeze-thaw cycles, as this can lead to compound degradation and precipitation.[5][18]

Question: What is the difference between kinetic and thermodynamic solubility, and which one should I measure?

Answer:

• Kinetic Solubility: This is the concentration of a compound that can be reached when a DMSO stock solution is added to an aqueous buffer and allowed to equilibrate for a short period (e.g., 2 hours).[3][19] It is a measure of how quickly a compound precipitates from a supersaturated solution. For most in vitro screening assays, kinetic solubility is the more relevant parameter.[2]

• Thermodynamic Solubility: This is the true equilibrium solubility of the solid form of a compound in a solvent. It is determined by adding an excess of the solid compound to the solvent and allowing it to equilibrate for a longer period (e.g., 24 hours or more).[19] This measurement is more important for later stages of drug development, such as formulation.

For routine cell-based assays, a kinetic solubility measurement will provide the information you need to avoid precipitation issues.

Question: How can I improve the cell permeability of GMB-475 in my assays?

Answer:

Improving cell permeability is a complex challenge. Here are a few strategies to consider:

• Use of Permeation Enhancers: Certain excipients, such as specific cyclodextrins, may not only improve solubility but also enhance permeability by interacting with the cell membrane.[6][7][20]

• Formulation Strategies: For more advanced studies, formulation approaches like creating lipid-based nanoparticles or liposomes can be used to improve drug delivery across the cell membrane.[20]

• Chemical Modification: In the drug discovery phase, medicinal chemists can sometimes modify the structure of a compound to improve its physicochemical properties, including permeability. This often involves balancing lipophilicity (LogP), as a higher LogP can increase membrane partitioning.[21]

• Controlling Efflux: If GMB-475 is a substrate for efflux transporters like P-glycoprotein, its intracellular concentration may be limited. Co-incubation with a known efflux pump inhibitor can help to increase intracellular accumulation.[22]

Part 3: Protocols and Data

Table 1: Common Solvents and Excipients for GMB-475 Formulation

Agent	Type	Mechanism of Action	Typical Starting Concentration in Assay	Considerations
DMSO	Organic Solvent	Increases solubility of hydrophobic compounds.	< 0.5% (v/v)	Can be toxic to cells at higher concentrations.[5]
Ethanol	Organic Solvent	Can be used as a co-solvent.	< 1% (v/v)	Generally more toxic to cells than DMSO.
PEG400	Co-solvent	Increases the polarity of the solvent.	1-5% (v/v)	Check for compatibility with your specific cell line.
HP-β-CD	Cyclodextrin	Forms inclusion complexes with hydrophobic molecules.[6]	1-10 mM	Can extract cholesterol from cell membranes at high concentrations.[6]
Tween® 80	Surfactant	Forms micelles to encapsulate hydrophobic compounds.	0.01-0.1% (w/v)	Use below the critical micelle concentration to avoid cell lysis.

Protocol 1: Kinetic Solubility Assay by Nephelometry

This protocol provides a high-throughput method to determine the kinetic solubility of GMB-475.[16][23]

Materials:

• GMB-475 (10 mM stock in DMSO)

• Assay buffer (e.g., PBS, pH 7.4)

• 96-well clear bottom microplate

• Nephelometer or plate reader capable of measuring light scattering

Procedure:

• Prepare a serial dilution of the GMB-475 stock solution in DMSO.

• In the 96-well plate, add 5 µL of each GMB-475 dilution to individual wells.

• Add 95 µL of the assay buffer to each well.

• Mix the plate thoroughly on a plate shaker for 2 minutes.

• Incubate the plate at room temperature for 2 hours.[19]

• Measure the light scattering at an appropriate wavelength (e.g., 620 nm).

• The kinetic solubility is the highest concentration of GMB-475 that does not show a significant increase in light scattering compared to the buffer-only control.

Protocol 2: Caco-2 Permeability Assay

This is a standard in vitro model for assessing intestinal drug absorption.[22][24]

Materials:

• Caco-2 cells

• Transwell® inserts (e.g., 0.4 µm pore size)

• Culture medium (e.g., DMEM with 10% FBS)

• Transport buffer (e.g., Hank's Balanced Salt Solution with HEPES)

• GMB-475

• LC-MS/MS for analysis

Procedure:

• Seed Caco-2 cells on Transwell® inserts and culture for 21-25 days to allow for differentiation and formation of a tight monolayer.

• On the day of the experiment, wash the cell monolayers with transport buffer.

• Add the GMB-475 solution (in transport buffer) to the apical (A) side of the monolayer.

• Add fresh transport buffer to the basolateral (B) side.

• Incubate at 37°C with gentle shaking.

• At various time points (e.g., 30, 60, 90, 120 minutes), take samples from the basolateral side.

• Analyze the concentration of GMB-475 in the samples by LC-MS/MS.

• The apparent permeability coefficient (Papp) can be calculated using the following formula:

  Papp = (dQ/dt) / (A * C0)

  Where dQ/dt is the rate of drug appearance in the receiver chamber, A is the surface area of the membrane, and C0 is the initial concentration in the donor chamber.

Part 4: Visualizations

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. inventivapharma.com [inventivapharma.com]
• 3. labtesting.wuxiapptec.com [labtesting.wuxiapptec.com]
• 4. FAQs on Inhibitor Preparation [sigmaaldrich.com]
• 5. medchemexpress.cn [medchemexpress.cn]
• 6. Cyclodextrins as Active Therapeutic Agents: Beyond Their Role as Excipients [mdpi.com]
• 7. mdpi.com [mdpi.com]
• 8. Hydroxylpropyl-β-cyclodextrin as Potential Excipient to Prevent Stress-Induced Aggregation in Liquid Protein Formulations - PMC [pmc.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]
• 10. Cyclodextrins, Surfactants and Their Inclusion Complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 11. cellculturedish.com [cellculturedish.com]
• 12. researchgate.net [researchgate.net]
• 13. Screening in serum-derived medium reveals differential response to compounds targeting metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 14. Effects of serum proteins on corrosion rates and product bioabsorbability of biodegradable metals - PMC [pmc.ncbi.nlm.nih.gov]
• 15. mdpi.com [mdpi.com]
• 16. Working with small molecules: preparing and storing stock solutions and determination of kinetic solubility - PubMed [pubmed.ncbi.nlm.nih.gov]
• 17. emulatebio.com [emulatebio.com]
• 18. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 19. enamine.net [enamine.net]
• 20. Evaluation of Drug Permeation Enhancement by Using In Vitro and Ex Vivo Models - PMC [pmc.ncbi.nlm.nih.gov]
• 21. pubs.acs.org [pubs.acs.org]
• 22. Determination of in vitro permeability of drug candidates through a caco-2 cell monolayer by liquid chromatography/tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]
• 23. Kinetic Solubility Assays Protocol | AxisPharm [axispharm.com]
• 24. Improving the Accuracy of Permeability Data to Gain Predictive Power: Assessing Sources of Variability in Assays Using Cell Monolayers [mdpi.com]

Technical Support Center: Troubleshooting BCR-ABL1 Degradation with Gmb-475

Executive Summary

You are likely utilizing Gmb-475 to target the BCR-ABL1 fusion protein via the Ubiquitin-Proteasome System (UPS). Unlike orthosteric PROTACs (e.g., DAS-6-2-2-6-CRBN), Gmb-475 utilizes an allosteric warhead (GNF-5 derivative) targeting the myristoyl pocket, linked to a VHL (Von Hippel-Lindau) ligand.

Incomplete degradation with Gmb-475 is a multi-variable problem often stemming from the "Hook Effect," VHL expression variance, or resynthesis kinetics. This guide synthesizes field data and the seminal work by Burslem et al. to provide a self-validating troubleshooting framework.

Part 1: The Mechanism & Expected Baseline

Before troubleshooting, validate your expectations against the compound's intrinsic profile. Gmb-475 is an Event-Driven pharmacology agent, not just an inhibitor.[1]

Gmb-475 Mechanism of Action

Figure 1: The Gmb-475 mechanism relies on the formation of a productive ternary complex between the allosteric pocket of BCR-ABL1 and the VHL E3 ligase.

Baseline Performance Metrics (K562 Cells)

If your data deviates significantly from these benchmarks, experimental conditions must be re-evaluated.

Metric	Value	Context
DC50 (Degradation)	~0.5 µM	Concentration required for 50% protein loss (18h).[2]
Dmax (Max Degradation)	>90%	Maximum degradation achievable at optimal concentration.
IC50 (Viability)	~1.0 µM	Growth inhibition in K562 cells.[2]
Time to Degradation	4–18 Hours	Rapid kinetics; prolonged incubation (>48h) may show rebound.
Target Specificity	BCR-ABL1 & c-ABL	Targets both fusion and native ABL1.

Part 2: Troubleshooting Guides & FAQs

Issue 1: "I see inhibition of signaling (pSTAT5 reduction) but no physical degradation of BCR-ABL1."

Diagnosis: You are likely observing the inhibitory effect of the GNF-5 warhead without successful ubiquitin transfer. This is often caused by a blocked UPS pathway or lack of VHL engagement.

• Q: Is the proteasome active in your cell line?

  • The Science: PROTACs require a functional proteasome. If your cells are under stress or have low proteasome activity, degradation fails.

  • The Fix: Perform a "Rescue Experiment" (Protocol A below). If adding a proteasome inhibitor (MG132) increases BCR-ABL1 levels relative to Gmb-475 alone, your degradation machinery is working, and the issue is likely potency or kinetics. If MG132 has no effect, the degradation pathway is not being engaged.

• Q: Is VHL expressed in your specific cell line?

  • The Science: Gmb-475 is VHL-dependent.[3][4] While K562 cells express VHL, other CML lines (or patient-derived blasts) may have downregulated VHL or mutations.

  • The Fix: Run a Western Blot for VHL. If VHL is low/absent, Gmb-475 will function only as an inhibitor (like GNF-5). Consider switching to a Cereblon-based PROTAC (e.g., DAS-6-2-2-6-CRBN) if VHL is the bottleneck.

Issue 2: "I see degradation at 1 µM, but BCR-ABL1 levels return to normal at 10 µM."

Diagnosis: This is the classic Hook Effect (Prozone Effect).

• The Causality: At high concentrations, Gmb-475 molecules saturate the VHL ligases and the BCR-ABL1 pockets independently, forming binary complexes (Gmb-475::VHL and Gmb-475::BCR-ABL) rather than the required ternary complex.

• The Fix:

  • Titrate down. Test concentrations in a log scale (e.g., 10 nM, 100 nM, 1 µM, 10 µM).

  • Plot degradation efficiency. You should see a bell-shaped curve. The peak degradation usually occurs near the DC50 (0.5–1 µM).

Issue 3: "Degradation is incomplete (e.g., stuck at 50%)."

Diagnosis: This suggests a kinetic equilibrium where Protein Resynthesis Rate ≈ Degradation Rate .

• Q: How long is your incubation?

  • The Science: BCR-ABL1 is a driver oncogene and is actively transcribed. If you incubate for too long (>24-48h) without refreshing the compound, the PROTAC may be metabolized, or the cell may upregulate BCR-ABL1 transcription to compensate.

  • The Fix:

    • Check degradation at early time points (4h, 8h, 16h).

    • Use Cycloheximide (CHX) chase assays to stop new protein synthesis and isolate the degradation rate.

Issue 4: "Does Gmb-475 work on T315I mutants?"

Diagnosis: Yes, but with caveats regarding conformation.

• The Science: Gmb-475 binds the myristoyl pocket (allosteric site), which is distinct from the ATP-binding site where the T315I mutation resides.[5] Therefore, it should degrade T315I mutants.

• Verification: Burslem et al. confirmed Gmb-475 inhibits proliferation of T315I mutants. However, if you have a compound mutation affecting the myristoyl pocket, binding will be compromised.

Part 3: Validated Experimental Protocols

Protocol A: The "Rescue" Assay (Mechanism Validation)

Purpose: To confirm that protein loss is due to VHL-mediated proteasomal degradation and not transcriptional downregulation or off-target toxicity.

Materials:

• Gmb-475 (stock 10 mM in DMSO)[3]

• Epoxomicin (Proteasome inhibitor) or MG132

• MLN4924 (Neddylation inhibitor - blocks VHL activity)[6]

• Gmb-651 (Negative Control - Diastereomer that cannot bind VHL)[2]

Workflow:

• Seed Cells: K562 cells at

  cells/mL.

• Pre-treatment (Optional but recommended):

  • Group A: Vehicle (DMSO)

  • Group B: Epoxomicin (50 nM) or MG132 (10 µM) for 1 hour.

  • Group C: MLN4924 (1 µM) for 1 hour.

• Treatment: Add Gmb-475 (1 µM) to all groups.

• Incubation: Incubate for 6–8 hours (shorter time prevents toxicity from proteasome inhibitors masking results).

• Lysis & Blot: Lyse cells and immunoblot for BCR-ABL1 (c-ABL antibody).

Interpretation:

• Successful PROTAC:

  • Vehicle + Gmb-475 = Low BCR-ABL1.

  • Epoxomicin + Gmb-475 = High BCR-ABL1 (Rescue).

  • MLN4924 + Gmb-475 = High BCR-ABL1 (Rescue).

• Negative Control: Gmb-651 should show no degradation at identical concentrations.

Protocol B: HiBiT-LgBiT Kinetic Assay (Real-Time Monitoring)

If Western blotting is too low-throughput or variable.

• Tagging: Use CRISPR-Cas9 to endogenously tag BCR-ABL1 with HiBiT (11 amino acids).

• Expression: Express LgBiT (Large BiT) in the cells.

• Assay: Treat cells with Gmb-475.

• Readout: Add substrate. HiBiT binds LgBiT to form functional Luciferase.[7] Luminescence is directly proportional to BCR-ABL1 levels.

• Advantage: Allows precise determination of

  and degradation rate ( ) without lysis artifacts.

Part 4: Decision Logic for Incomplete Degradation

Use this logic tree to identify the root cause of your experimental failure.

Figure 2: Diagnostic logic flow for isolating the cause of degradation failure.

References

• Burslem, G. M., et al. (2019). "Targeting BCR-ABL1 in Chronic Myeloid Leukemia by PROTAC-mediated Targeted Protein Degradation."[1][8][9][10] Cancer Research.[4][8][9]

  • Key Finding: Establishes Gmb-475 structure, mechanism (VHL/GNF-5), and efficacy in K562/CD34+ cells.

• Lai, A. C., et al. (2016). "Modular PROTAC Design for the Degradation of Oncogenic BCR-ABL." Angewandte Chemie.

  • Context: Comparative data on Cereblon-based BCR-ABL degraders.[2]

• Shimokawa, K., et al. (2017). "Targeting the Allosteric Site of BCR-ABL1." Nature Chemical Biology.

• MedChemExpress (MCE). "Gmb-475 Product Datasheet."

  • Context: Chemical structure and physical properties (MW: 861.93).[11]

Disclaimer: This guide is for research purposes only. Gmb-475 is a chemical probe and not approved for clinical use.

Sources

• 1. The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. BCR::ABL1 PROTEOLYSIS-TARGETING CHIMERAS (PROTACs): THE NEW FRONTIER IN THE TREATMENT OF Ph+ LEUKEMIAS? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. medkoo.com [medkoo.com]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. scispace.com [scispace.com]
• 7. ashpublications.org [ashpublications.org]
• 8. cancer-research-network.com [cancer-research-network.com]
• 9. medchemexpress.com [medchemexpress.com]
• 10. researchgate.net [researchgate.net]
• 11. GMB-475 | Bcr-Abl | TargetMol [targetmol.com]

optimizing incubation time for maximal DC50 with Gmb-475

Subject: Optimizing Incubation Time for Maximal DC50 with Gmb-475 (BCR-ABL1 Degrader) From: Senior Application Scientist, Targeted Protein Degradation Unit To: Research & Development Teams

Executive Summary: The Kinetic Challenge of Gmb-475

You are likely observing variability in your DC50 (concentration for 50% degradation) values. This is common with Gmb-475 , a VHL-recruiting PROTAC targeting BCR-ABL1.[1][2] Unlike simple inhibitors (TKIs like Imatinib), Gmb-475 operates on catalytic event-driven kinetics .

The "optimal" incubation time is not a fixed constant; it is the point of maximum divergence between two competing rates:

• (Degradation Rate): The speed at which the Gmb-475:VHL:BCR-ABL ternary complex ubiquitinates the target.
• (Resynthesis Rate): The speed at which the cell (e.g., K562 or Ba/F3) produces new BCR-ABL1 protein.

The Core Issue: If you incubate too short (<4h), you miss the catalytic accumulation of ubiquitination. If you incubate too long (>24h), the high resynthesis rate of oncogenic BCR-ABL1 can mask the degradation, artificially shifting your DC50 to the right (making the compound appear less potent).

The Kinetic Framework (Visualized)

To optimize your experiment, you must visualize the "War of Rates" occurring in your well.

Diagram 1: The Gmb-475 Degradation Cycle

This diagram illustrates the catalytic cycle you are optimizing. Your goal is to maximize the "Ubiquitination & Degradation" loop while minimizing the impact of "New Protein Synthesis."

Caption: The Gmb-475 catalytic cycle. Note the recycling step (dashed blue) which allows one molecule to degrade multiple targets. The red 'Resynthesis' loop constantly replenishes the target pool, fighting against your DC50 measurement.

Step-by-Step Optimization Protocol

Do not rely on a generic "overnight" incubation. For Gmb-475, we recommend a Time-Course Pilot Study to determine the

(Time of Maximal Degradation).

Experimental Design

• Cell Line: K562 (High BCR-ABL expression) or Ba/F3 (Transfected).[1]

• Readout: Western Blot (Gold Standard) or HiBiT/NanoBRET (High Throughput).

• Controls: DMSO (Negative), Dasatinib (Comparator - inhibition only), MG-132 (Proteasome rescue control).

The Protocol

Step	Action	Technical Rationale
1	Seed Cells	Seed at cells/mL in 6-well plates. Allow 24h recovery.
2	Dose Preparation	Prepare Gmb-475 at 100 nM (Supra-maximal) and 10 nM (Near expected DC50).
3	Staggered Start	Treat cells in reverse order to harvest all at once: 24h, 16h, 8h, 4h, 2h .
4	Harvest	Lyse immediately in RIPA buffer + Protease/Phosphatase Inhibitors. Crucial: Perform all lysis on ice to freeze kinetics.
5	Normalization	Normalize total protein (BCA assay). Load 20 µg per lane.
6	Detection	Probe for c-ABL (or BCR) and a housekeeper (Vinculin or GAPDH). Do not use Actin if studying cytoskeletal remodeling.

Data Analysis: Interpreting the Time-Course

Observation	Diagnosis	Recommendation
Max degradation at 4-6h	Fast Kinetics	Use 6h for DC50 curves. Long incubation allows resynthesis to mask potency.
Max degradation at 16-24h	Slow Accumulation	Use 16-24h . The VHL recruitment or ubiquitination is the rate-limiting step.
Degradation peaks at 6h, then protein returns at 24h	"The Bounce Back"	Critical: Your compound is unstable or resynthesis is very fast. Use 6h for potency, but note the short duration of action.

Troubleshooting & FAQs

Q1: I see a "Hook Effect" at high concentrations (>1 µM). Is my experiment failed?

A: No, this validates your mechanism. The Hook Effect occurs when an excess of Gmb-475 saturates both the BCR-ABL1 and VHL independently, preventing the formation of the productive Ternary Complex.

• Action: Do not exclude these points. Fit your curve using a "Bell-shaped" or "Biphasic" model in Prism/GraphPad. The DC50 is calculated from the descending slope, not the hook.

Q2: My DC50 is 10 nM at 6 hours, but 50 nM at 24 hours. Which is "correct"?

A: Both are correct, but they measure different things.

• 6h DC50: Measures Initial Kinetic Potency (

  ). This is the pure ability of the molecule to degrade the target.[2]

• 24h DC50: Measures Sustained Potency (Therapeutic relevance). If the value shifts right (worse) at 24h, it means BCR-ABL resynthesis is outpacing the remaining Gmb-475.

• Recommendation: Report the 6h value for SAR (Structure-Activity Relationship) chemistry optimization, and the 24h value for biological efficacy predictions.

Q3: Why does Gmb-475 show different kinetics in K562 vs. Ba/F3 cells?

A: E3 Ligase expression levels vary. K562 cells have endogenous VHL, but levels vary by passage number. Ba/F3 cells are murine; while human VHL binders often cross-react, the affinity may differ.

• Troubleshooting: Run a Western Blot for VHL levels in both cell lines. If VHL is low, degradation will be the bottleneck, requiring longer incubation times.

Decision Logic for Incubation Time

Use this flowchart to finalize your experimental protocol.

Caption: Decision tree for selecting the optimal incubation window based on pilot study data.

References

• Burslem, G. M., et al. (2019).[1][2][3] Targeting BCR-ABL1 in Chronic Myeloid Leukemia by PROTAC-mediated Targeted Protein Degradation.[1][2][3][4] Cancer Research.[1][2]

  • Core Reference: Establishes Gmb-475 structure, mechanism, and VHL recruitment.

• Bondeson, D. P., et al. (2015). Catalytic in vivo protein knockdown by small-molecule PROTACs. Nature Chemical Biology.

  • Mechanistic Grounding: Foundational paper describing the "Hook Effect" and catalytic n

• Riching, K. M., et al. (2018). Quantitative Live-Cell Kinetic Degradation and Mechanistic Profiling of PROTAC Mode of Action. ACS Chemical Biology.[5]

  • Protocol Support: Describes the kinetic lag between binary binding and ternary complex degrad

Sources

• 1. cancer-research-network.com [cancer-research-network.com]
• 2. GMB-475 |CAS 2490599-18-1|DC Chemicals [dcchemicals.com]
• 3. The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Targeted Protein Degradation: Design Considerations for PROTAC Development - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing GMB-475 Concentration-Response Curves

Executive Summary

You are likely observing a bell-shaped concentration-response curve where GMB-475 efficacy (BCR-ABL1 degradation or cell killing) decreases at high concentrations. This is a classic pharmacological phenomenon specific to PROTACs (Proteolysis Targeting Chimeras) known as the "Prozone" or "Hook Effect."

Unlike traditional inhibitors where higher concentration equals higher occupancy, GMB-475 is a bifunctional molecule. At supraphysiological concentrations, the molecule saturates the target (BCR-ABL1) and the E3 ligase (VHL) independently, preventing the formation of the productive Ternary Complex .

This guide provides the diagnostic criteria, mechanistic explanation, and validated protocols to optimize your assay window and accurately calculate

and .

Module 1: Diagnostic & Mechanism

Q1: How do I confirm if my data shows a true Hook Effect or an experimental error?

A: You can distinguish the Hook Effect from assay artifacts (like toxicity or solubility issues) by analyzing the curve shape and running a washout control.

Feature	True PROTAC Hook Effect	Assay Artifact / Toxicity
Curve Shape	Bell-shaped (U-shaped). Efficacy peaks, then drops as concentration increases.[1]	Sigmoidal (plateaus) or erratic noise at top.
Concentration Range	Typically appears at >10–100x the (e.g., >1–10 µM for GMB-475).	Random or correlates with solvent (DMSO) limits.
Mechanism	Saturation of individual binding sites (Binary Complexes).	Non-specific cell death or precipitation.
Reversibility	Reversible. Washing out excess compound restores degradation.	Irreversible. Toxicity usually kills the cells permanently.

Q2: Why does GMB-475 lose potency at high concentrations?

A: GMB-475 requires the formation of a Ternary Complex (Target:PROTAC:Ligase) to ubiquitinate BCR-ABL1.

• Optimal Concentration: One GMB-475 molecule bridges one BCR-ABL1 and one VHL Ligase.

• Hook Zone (High Concentration): Excess GMB-475 molecules saturate the BCR-ABL1 pockets and the VHL pockets separately. The target and ligase are both bound to different drug molecules and cannot interact.

Visualizing the Mechanism

Caption: Figure 1. At optimal concentrations (left), GMB-475 bridges the target and ligase. At high concentrations (right), binary complexes dominate, preventing ubiquitination.

Module 2: Experimental Optimization Protocols

Q3: How should I adjust my titration scheme to avoid the Hook?

A: Do not use a standard 10-point 1:3 dilution starting at 100 µM. GMB-475 is potent (

nM). High concentrations waste reagent and skew curve fitting.

Recommended Protocol: The "Centering" Titration

• Anchor Point: Center your dilution series around the expected

  (approx. 100–500 nM).

• Top Concentration: Set your maximum concentration (

  ) to no more than 10 µM .

  • Rationale: The hook effect for GMB-475 often begins >5 µM.

• Dilution Factor: Use a tighter dilution factor (e.g., 1:2.5 or 1:2) rather than 1:10 to capture the steep slope of the degradation curve before the hook interferes.

Suggested Plate Layout (9-point):

Point	Concentration (nM)	Purpose
1	10,000 (10 µM)	Detect onset of Hook Effect
2	3,333	Upper asymptote (Dmax)
3	1,111	Upper slope
4	370	Expected DC50
5	123	Linear range
6	41	Linear range
7	13.7	Lower limit
8	4.5	Baseline

| 9 | 0 (DMSO) | Negative Control |

Q4: My curve is already hooked. How do I calculate accurate Potency ( )?

A: Do not use a standard 4-parameter logistic (4PL) fit if the hook is present, as it will force a plateau where none exists, artificially shifting your

to the right.

Analysis Workflow:

• Option A (Truncation): Manually exclude data points that exhibit the hook (e.g., exclude >5 µM). Re-fit using a standard sigmoidal dose-response (variable slope) model.

  • Valid only if: You have a clear plateau (

    ) before the signal rises again.

• Option B (Bell-Shaped Model): Use a specialized equation that accounts for the biphasic nature of PROTACs.

  • Equation:

  • Note: This models both the binding (

    ) and the hook ( ).

Module 3: Advanced Troubleshooting (Intracellular Factors)

Q5: I see the hook effect in K562 cells but not in patient-derived blasts. Why?

A: The hook effect is dependent on the absolute intracellular concentration of the E3 ligase (VHL) and the Target (BCR-ABL1).

• Scenario: If Target expression > E3 Ligase expression.

• Outcome: The "Hook" appears earlier. You run out of E3 ligase to form ternary complexes before you saturate the drug.

Validation Experiment: The VHL Rescue If you suspect your cell line has low VHL levels causing a premature hook:

• Transfect the cells with a VHL expression plasmid.

• Treat with GMB-475.

• Result: If the hook effect shifts to a higher concentration (moves to the right), your assay was limited by E3 ligase availability.

Module 4: Workflow Summary

Use this decision tree to process your GMB-475 data.

Caption: Figure 2. Decision matrix for analyzing PROTAC concentration-response curves.

References

• Burslem, G. M., et al. (2019).[2][3] Targeting BCR-ABL1 in Chronic Myeloid Leukemia by PROTAC-mediated Targeted Protein Degradation.[2][3][4][5] Cancer Research.[2]

• Pettersson, M., & Crews, C. M. (2019). PROteolysis TArgeting Chimeras (PROTACs) — Past, Present and Future. Drug Discovery Today: Technologies.

• Tocris Bioscience. (2024). GMB-475 Product Information & Biological Activity. Tocris.

• Bondeson, D. P., et al. (2015). Catalytic in vivo protein knockdown by small-molecule PROTACs.[3] Nature Chemical Biology.

Sources

• 1. Mitigating the hook effect in lateral flow sandwich immunoassays using real-time reaction kinetics - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cancer-research-network.com [cancer-research-network.com]
• 3. The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]

Technical Support Center: Minimizing Off-Target Effects of VHL-Based PROTAC GMB-475

Status: Operational Ticket ID: GMB-475-OPT-001 Subject: Optimization and Specificity Troubleshooting for GMB-475 (BCR-ABL Degrader) Assigned Specialist: Senior Application Scientist, Chemical Biology Division

Executive Summary & Molecule Profile

Welcome to the technical support hub for GMB-475 . Unlike standard kinase degraders that target the ATP-binding site (orthosteric), GMB-475 utilizes a ligand derived from GNF-5 to target the myristoyl pocket (allosteric site) of BCR-ABL, linked to a VHL-recruiting ligand.

While this allosteric mechanism inherently improves selectivity over ATP-competitive degraders (like those based on dasatinib), off-target effects and the "hook effect" remain critical challenges. This guide provides self-validating protocols to minimize these risks.

Molecule Property	Technical Detail
Target Protein	BCR-ABL (and mutants like T315I)
Warhead Type	Allosteric (Myristoyl pocket binder, GNF-5 derivative)
E3 Ligase	VHL (Von Hippel-Lindau)
Primary Risk	Hook effect (binary complex formation) & VHL saturation (HIF1 stabilization)

Troubleshooting Modules

Module A: The "Hook Effect" & Dosing Optimization

Issue: Users often observe reduced degradation at higher concentrations (>1

M). Mechanism: PROTACs function via a ternary complex (Target:PROTAC:E3). At high concentrations, the PROTAC saturates both the Target and the E3 ligase independently, forming inactive binary complexes (Target:PROTAC and E3:PROTAC) rather than the productive ternary complex. This is the "Hook Effect" (autoinhibition).

Diagnostic Protocol:

• Perform a broad dose-response curve (1 nM to 10

  M).

• Plot degradation efficiency (Western Blot densitometry) vs. log[Concentration].

• Success Criteria: A bell-shaped curve is expected. The optimal concentration (

  ) for GMB-475 is typically in the sub-micromolar range (e.g., 10–100 nM).

Visualizing the Hook Effect:

Caption: At optimal doses, GMB-475 bridges VHL and BCR-ABL. At excess doses, it saturates individual binding sites, preventing degradation.

Module B: VHL Saturation & Pseudohypoxia

Issue: Unexpected upregulation of glycolytic enzymes or VEGF, or toxicity in non-target cells. Mechanism: VHL's endogenous role is to ubiquitinate HIF1

(Hypoxia-Inducible Factor).[1] High concentrations of VHL-recruiting PROTACs can occupy the VHL binding pocket, preventing it from degrading HIF1 . This stabilizes HIF1 , triggering a "pseudohypoxic" response.

Troubleshooting Steps:

• Check HIF1

  Levels: Run a Western Blot for HIF1 alongside BCR-ABL.

• Use Negative Controls: Utilize the GMB-475 epimer (a stereoisomer that cannot bind VHL). If the toxicity persists with the epimer, the issue is off-target kinase inhibition, not VHL saturation.

Module C: Minimizing Off-Target Kinase Effects

Issue: Degradation of non-BCR-ABL kinases. Mechanism: While the GNF-5 warhead is allosteric and selective, no small molecule is perfect. Solution:

• Combination Therapy: Recent data suggests combining GMB-475 with Dasatinib .[2] This allows you to use GMB-475 at much lower concentrations (minimizing off-targets) while achieving synergistic killing of resistant mutants.

• Rescue Experiments: Prove on-target activity by pre-treating with the free warhead (GNF-5) or free VHL ligand.

Validated Experimental Protocols

Protocol 1: The "Rescue" Competition Assay

Purpose: To confirm that the observed degradation is strictly dependent on both VHL binding and BCR-ABL binding, ruling out non-specific toxicity.

Reagents:

• GMB-475 (PROTAC)[2][3][4][5][6][7]

• GNF-5 (Free Warhead)

• VHL-Ligand (e.g., VH032 or similar free ligand)

• MG132 (Proteasome Inhibitor)

Workflow:

• Seed Cells: K562 or Ba/F3 cells (2 x 10^5 cells/mL).

• Pre-treatment (1 hour):

  • Arm A: DMSO Control.

  • Arm B: GNF-5 (10

    M) [Competes for Target].

  • Arm C: Free VHL Ligand (10

    M) [Competes for E3].

  • Arm D: MG132 (10

    M) [Blocks Proteasome].

• Treatment: Add GMB-475 (at determined

  , e.g., 100 nM) to all arms.

• Incubation: 6–12 hours.

• Analysis: Western Blot for BCR-ABL.

Interpretation Table:

Condition	BCR-ABL Level	Conclusion
GMB-475 Only	Low / Absent	PROTAC is working.[5]
+ GNF-5 (Warhead)	Restored (High)	Degradation is target-dependent.
+ VHL Ligand	Restored (High)	Degradation is VHL-dependent.

| + MG132 | Restored (High) | Degradation is proteasome-dependent. |

Protocol 2: Specificity Profiling (Proteomics)

Purpose: To identify unintended degradation targets (neosubstrates).

• Treatment: Treat cells with GMB-475 (100 nM) and DMSO for 6 hours.

• Lysis & Digestion: Lyse cells, reduce/alkylate, and digest with trypsin.

• TMT Labeling: Label Control (TMT-126) and Treated (TMT-127).

• LC-MS/MS: Run quantitative proteomics.

• Analysis: Look for proteins significantly downregulated (>1.5 fold, p < 0.05).

  • Note: Since GMB-475 is allosteric, the "kinase landscape" degraded should be much narrower than Dasatinib-based PROTACs.

Decision Logic for Troubleshooting

Use this logic flow to determine the cause of experimental failure or toxicity.

Caption: Step-by-step logic to isolate the source of toxicity: Hook effect, VHL saturation, or off-target binding.

Frequently Asked Questions (FAQ)

Q: Why use GMB-475 instead of a Dasatinib-based PROTAC? A: Dasatinib binds the ATP site, which is highly conserved across kinases (leading to off-targets like Src, c-Kit). GMB-475 targets the myristoyl pocket , a unique allosteric site on ABL.[2][6][7] This offers superior selectivity, sparing other kinases.

Q: Can I combine GMB-475 with TKI inhibitors? A: Yes. Research shows that combining GMB-475 with Dasatinib is synergistic.[2][6][7] The conformational change induced by Dasatinib may enhance the accessibility of the myristoyl pocket for GMB-475, allowing you to use lower, safer doses of the PROTAC.

Q: My cells are dying, but BCR-ABL is degraded. Is this success? A: Not necessarily. If healthy control cells (e.g., CD34+ non-CML) are also dying, you have off-target toxicity. Use the Epimer Control to verify. If the epimer kills the cells, the toxicity is not due to degradation but likely the warhead inhibiting other essential kinases.

References

• Burslem, G. M., et al. (2019). "Targeting BCR-ABL1 in Chronic Myeloid Leukemia by PROTAC-mediated Targeted Protein Degradation."[2][3][5] Cancer Research, 79(18), 4744-4753.[3] [Link]

• Ye, W., et al. (2022). "The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants."[6][7] Frontiers in Pharmacology, 13. [Link]

• Lai, A. C., & Crews, C. M. (2017). "Induced protein degradation: an emerging drug discovery paradigm." Nature Reviews Drug Discovery, 16(2), 101-114. [Link]

Sources

• 1. A patent review of von Hippel-Lindau (VHL)-recruiting chemical matter: E3 ligase ligands for PROTACs and targeted protein degradation (2019–present) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Proteolysis-targeting chimera (PROTAC) for targeted protein degradation and cancer therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. cancer-research-network.com [cancer-research-network.com]
• 6. The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. GMB-475 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

Technical Support Center: Gmb-475 Stability in Cell Culture Media

Introduction

Part 1: Frequently Asked Questions (FAQs)

Q1: Why is it critical to assess the stability of Gmb-475 in my cell culture medium?

A1: The nominal concentration of Gmb-475 added to the culture medium may not represent the actual concentration that cells are exposed to over the course of the experiment. If the compound degrades, the cells will be exposed to a decreasing concentration of the active molecule, potentially leading to inaccurate IC50 values and misinterpreted biological outcomes. Assessing stability ensures that the observed biological effect is attributable to the compound and at a known concentration.

Q2: What are the primary mechanisms of compound degradation in cell culture media?

A2: Compound instability in cell culture can be broadly categorized into two main types:

• Chemical Degradation: This involves the reaction of the compound with components of the media itself, such as hydrolysis in an aqueous environment or oxidation. Factors like pH, light, and temperature can influence the rate of chemical degradation.

• Metabolic Degradation: This occurs when cells metabolize the compound into other molecules. This is an enzymatic process and a key focus of drug metabolism studies.[1][2]

Q3: What is the difference between stability in media alone versus stability in the presence of cells?

A3: Assessing stability in media alone (acellular) helps to determine the inherent chemical stability of Gmb-475 under the specific pH, temperature, and compositional conditions of your experiment. Comparing this to the stability in the presence of cells (cellular) allows you to distinguish between chemical degradation and cellular metabolism. A significant increase in degradation in the presence of cells suggests that Gmb-475 is being metabolized.[3]

Q4: How can serum in the cell culture medium affect the stability of Gmb-475?

A4: Serum contains a high concentration of proteins, such as albumin, which can bind to small molecules.[4] This binding can have several effects:

• Increased Stability: For some compounds, binding to proteins can protect them from degradation.[5][6]

• Decreased Apparent Stability: Protein binding can sometimes interfere with analytical methods, leading to an underestimation of the compound's concentration if not properly accounted for during sample preparation.

• Reduced Bioavailability: Only the unbound fraction of the compound is typically available to interact with the cells.

Q5: What analytical method is most appropriate for quantifying Gmb-475 in culture media?

A5: High-Performance Liquid Chromatography coupled with Mass Spectrometry (HPLC-MS or LC-MS) is the gold standard for this application.[7] This method offers high sensitivity and selectivity, allowing for accurate quantification of the parent compound even in a complex matrix like cell culture media.[7][8]

Part 2: Troubleshooting Guide

This section addresses specific issues you may encounter when evaluating the stability of Gmb-475.

Q: I'm observing a rapid loss of Gmb-475 in my experiment, even at early time points. What are the potential causes and how can I troubleshoot this?

A: Rapid loss of your compound can be alarming, but a systematic approach can help identify the root cause.

• Initial Checks & Potential Causes:

  • Solubility Issues: The compound may be precipitating out of solution, rather than degrading.[9][10]

  • Adsorption to Plastics: Hydrophobic compounds can stick to the surface of plastic labware (e.g., plates, pipette tips).

  • Chemical Instability: The compound may be inherently unstable in the aqueous, buffered environment of the cell culture medium.

  • Rapid Metabolism: The chosen cell line may have a high metabolic capacity for your compound.[11]

• Troubleshooting Workflow:

  Caption: Troubleshooting flowchart for rapid compound loss.

Q: My results are inconsistent between experiments. How can I improve reproducibility?

A: Inconsistent results often stem from small, overlooked variations in protocol execution.

• Ensure Fresh Solutions: Always prepare fresh working solutions of Gmb-475 from a validated stock solution for each experiment.[12] Avoid repeated freeze-thaw cycles of the stock solution.

• Standardize Cell Conditions: Use cells that are in the same growth phase (e.g., logarithmic phase) and within a consistent, low passage number range for all experiments.[12]

• Control for Media Variability: Use the same lot of media and serum for a set of experiments. Components in media, especially serum, can vary between lots and impact compound stability and protein binding.[13]

• Precise Pipetting: Ensure accurate and consistent pipetting, especially when making serial dilutions and adding the compound to the assay plates. Calibrate your pipettes regularly.

• Consistent Incubation Conditions: Maintain a consistent temperature and CO2 level in your incubator. Fluctuations can affect both cell health and the rate of chemical reactions.

Part 3: Core Experimental Protocol

This protocol provides a robust framework for determining the stability of Gmb-475 in a cell-based assay over 48 hours.

Experimental Design & Setup

The experiment should include three main conditions, each performed in triplicate:

• Cellular Condition: Gmb-475 incubated with cells in complete medium.

• Acellular Condition: Gmb-475 incubated in complete medium without cells. This control measures chemical stability in the medium.

• Cell-Free Blank: Complete medium with cells, treated with vehicle (e.g., DMSO). This serves as a background control for the analytical analysis.

Table 1: Experimental Plate Layout Example (96-well plate)

0 hr	2 hr	8 hr	24 hr	48 hr
Cellular	A1, B1, C1	A2, B2, C2	A3, B3, C3	A4, B4, C4	A5, B5, C5
Acellular	D1, E1, F1	D2, E2, F2	D3, E3, F3	D4, E4, F4	D5, E5, F5
Blank	G1	G2	G3	G4	G5

Step-by-Step Methodology

1. Preparation (Day 1): a. Plate cells at the desired density in a 96-well plate to ensure they are sub-confluent throughout the 48-hour experiment. b. Prepare a separate "acellular" plate containing only complete cell culture medium. c. Incubate both plates overnight at 37°C, 5% CO2.

2. Compound Addition (Day 2): a. Prepare a fresh working solution of Gmb-475 in the appropriate complete medium at 2x the final desired concentration (e.g., if the final concentration is 10 µM, prepare a 20 µM solution). b. Remove the plates from the incubator. For the "cellular" plate, carefully aspirate the old medium and add the Gmb-475 working solution. For the "acellular" plate, add the working solution directly. c. Immediately process the T=0 time point samples.

3. Sample Collection: a. For T=0: Immediately after adding the compound, collect the supernatant from the T=0 wells for both cellular and acellular conditions. This sample represents 100% of the initial concentration. b. For Subsequent Time Points (2, 8, 24, 48 hours): At each designated time, collect the supernatant from the respective wells. c. Sample Processing: i. Transfer the collected supernatant to a new microcentrifuge tube. ii. Add an equal volume of a protein precipitation solvent (e.g., ice-cold acetonitrile containing an internal standard). This step is crucial to remove proteins that can interfere with LC-MS analysis. iii. Vortex vigorously for 1 minute. iv. Centrifuge at high speed (e.g., >12,000 x g) for 10 minutes at 4°C to pellet the precipitated proteins. v. Carefully transfer the clear supernatant to a new plate or vial for LC-MS analysis.

4. LC-MS Analysis: a. Analyze the samples using a validated LC-MS method to determine the concentration of Gmb-475. b. The peak area of Gmb-475 will be normalized to the peak area of the internal standard to correct for variations in sample processing and instrument response.

Data Analysis & Interpretation

• Calculate the average peak area ratio (Gmb-475 / Internal Standard) for each condition at each time point.

• Normalize the data by expressing the average peak area ratio at each time point as a percentage of the average peak area ratio at T=0.

  • % Remaining = (Peak Area Ratio at T=x / Peak Area Ratio at T=0) * 100

• Plot the "% Remaining" versus time for both the cellular and acellular conditions.

Table 2: Example Data Summary

Time Point (hr)	Acellular (% Remaining ± SD)	Cellular (% Remaining ± SD)
0	100 ± 2.1	100 ± 1.8
2	98 ± 3.5	85 ± 4.2
8	95 ± 2.9	60 ± 5.1
24	92 ± 4.1	25 ± 3.7
48	88 ± 3.8	< 5

• Interpretation: In the example above, Gmb-475 is highly stable in the medium alone (88% remaining at 48h), but degrades rapidly in the presence of cells (<5% remaining at 48h). This strongly indicates that the loss of Gmb-475 is due to cellular metabolism.

Part 4: Visualization of Experimental Workflow

Caption: Workflow for assessing Gmb-475 stability.

References

• Miyauchi, S., et al. (2018). A new method for the evaluation of the stability of small molecule compounds in cell-based assays. Scientific Reports. Available at: [Link]

• Di, L., & Obach, R. S. (2015). Addressing the challenges of assessing metabolic stability and reaction phenotyping. Stockley's Drug Interactions. Available at: [Link]

• Creative Biolabs. Metabolic Stability Assay. Available at: [Link]

• Grinias, J. (2023). Analytical Techniques In Stability Testing. Separation Science. Available at: [Link]

• Lihon, M., et al. (2021). Cell culture media impact on drug product solution stability. Biotechnology and Bioengineering. Available at: [Link]

• Di, L., et al. (2005). In Vitro Plasma Stability, Permeability and Solubility of Mercaptoacetamide Histone Deacetylase Inhibitors. ADMET & DMPK. Available at: [Link]

• Celegence. (2024). Stability Assessments in Bioanalytical Method Validation. Available at: [Link]

• Yan, G., et al. (2017). A Versatile Method to Determine the Cellular Bioavailability of Small-Molecule Inhibitors. Journal of Medicinal Chemistry. Available at: [Link]

• Tulipano, C., et al. (2006). Proteomics studies reveal important information on small molecule therapeutics: a case study on plasma proteins. Journal of Proteome Research. Available at: [Link]

• Pelkonen, O., & Pasanen, M. (2019). Metabolic stability and its role in the discovery of new chemical entities. Acta Pharmaceutica Sinica B. Available at: [Link]

• ResearchGate. (2017). How to know the stability of drugs and reagents in the cell culture media? Available at: [Link]

• Mann, J., et al. (2022). Dissolution Method Troubleshooting: An Industry Perspective. Dissolution Technologies. Available at: [Link]

• Baranczewski, P., et al. (2006). Metabolic stability for drug discovery and development: pharmacokinetic and biochemical challenges. Pharmacological Reports. Available at: [Link]

• ResearchGate. (2017). How to know the stability of drugs and reagents in the cell culture media?. Available at: [Link]

• ResearchGate. (2020). Prolonged half-life of small-sized therapeutic protein using serum albumin-specific protein binder. Available at: [Link]

• Giraud, M. F., & Nikolay, A. (2020). Metabolomic Approaches to Study Chemical Exposure-Related Metabolism Alterations in Mammalian Cell Cultures. Metabolites. Available at: [Link]

Sources

• 1. Metabolic Stability Assay - Creative Biolabs [creative-biolabs.com]
• 2. ruj.uj.edu.pl [ruj.uj.edu.pl]
• 3. Metabolomic Approaches to Study Chemical Exposure-Related Metabolism Alterations in Mammalian Cell Cultures - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Proteomics studies reveal important information on small molecule therapeutics: a case study on plasma proteins - PMC [pmc.ncbi.nlm.nih.gov]
• 5. pubs.acs.org [pubs.acs.org]
• 6. researchgate.net [researchgate.net]
• 7. Analytical Techniques In Stability Testing | Separation Science [sepscience.com]
• 8. 细胞培养基稳定性与测试服务 [sigmaaldrich.com]
• 9. pdf.benchchem.com [pdf.benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. researchgate.net [researchgate.net]
• 12. pdf.benchchem.com [pdf.benchchem.com]
• 13. researchgate.net [researchgate.net]

enhancing Gmb-475 potency in T315I mutated cell lines

Topic: Enhancing Gmb-475 Potency in T315I Mutated Cell Lines Audience: Drug Discovery Scientists & Translational Researchers

Introduction: The T315I Challenge

Status: Assumed Mechanism of Action (MoA) For the purpose of this technical guide, Gmb-475 is characterized as a STAMP (Specifically Targeting the ABL Myristoyl Pocket) inhibitor , analogous to Asciminib or GNF-5.

The Problem: You are likely observing a right-shift in IC50 (reduced potency) for Gmb-475 in T315I-mutated cell lines (e.g., Ba/F3 T315I or KCL-22 T315I) compared to Wild-Type (WT) BCR-ABL lines.

The Mechanism: While T315I is an orthosteric "gatekeeper" mutation located in the ATP-binding pocket, it induces global conformational changes. T315I destabilizes the autoinhibited conformation of the ABL kinase. Since allosteric inhibitors like Gmb-475 require this autoinhibited state to bind effectively to the myristoyl pocket, the T315I mutation indirectly antagonizes Gmb-475 binding, even though the mutation is distant from the drug's binding site.

This guide provides the protocols to overcome this "conformational resistance" through assay optimization and synergistic clamping.

Module 1: Troubleshooting Potency Loss (FAQs)

Q1: My Gmb-475 IC50 is >1 µM in T315I cells. Is the compound inactive?

A: Not necessarily. T315I cells shift the equilibrium toward the "open/active" kinase state. Gmb-475 struggles to "capture" the kinase in the closed state.

• Diagnostic Step: Check your serum concentration. Allosteric inhibitors are often highly lipophilic and bind extensively to serum albumin (BSA/FBS).

• Action: Perform a "Serum Shift Assay." Compare IC50 values in 10% FBS vs. 1% FBS (supplemented with insulin/transferrin if needed). If the IC50 drops significantly in low serum, your issue is protein binding, not target engagement.

Q2: I see activity, but the E_max (maximum inhibition) plateaus at 60-70%. Why?

A: This is the "Incomplete Closure" phenomenon. In T315I mutants, the ATP-site activity is so high that allosteric clamping alone cannot fully shut down downstream signaling (STAT5/CRKL phosphorylation).

• Action: You require Dual Inhibition . You must combine Gmb-475 with an orthosteric inhibitor to achieve complete shutdown (see Module 2).

Q3: Which readout is best for T315I potency: Viability or Western Blot?

A: Western Blot (p-CRKL or p-STAT5) is the gold standard for target engagement. Viability assays (CTGs) can be misleading due to off-target toxicity at high doses.

• Protocol Tip: Measure p-CRKL (Tyr207) inhibition at 4 hours. If Gmb-475 inhibits p-CRKL but cells don't die at 72 hours, the cells may be driven by alternative survival pathways (e.g., IL-3 dependence in Ba/F3). Ensure IL-3 is washed out completely before the assay.

Module 2: The "Clamping" Strategy (Synergy Protocol)

To restore nanomolar potency against T315I, you must mechanically "clamp" the kinase using Gmb-475 (Allosteric) and Ponatinib (Orthosteric).

Visualizing the Mechanism

Figure 1: The "Clamping" Mechanism. T315I promotes the open state. Gmb-475 and Ponatinib work cooperatively: Ponatinib blocks the active site, facilitating the conformational closure required for Gmb-475 binding.

Protocol: Synergistic Combination Assay (Chou-Talalay Method)

Objective: Determine the Combination Index (CI) of Gmb-475 + Ponatinib in Ba/F3 T315I cells.

Materials:

• Cell Line: Ba/F3 BCR-ABL T315I (IL-3 independent).[1]

• Compound A: Gmb-475 (Stock 10 mM in DMSO).

• Compound B: Ponatinib (Stock 10 mM in DMSO).

• Assay Plate: 384-well white opaque plate.

• Readout: CellTiter-Glo (Promega).

Step-by-Step Workflow:

• Cell Seeding:

  • Wash cells 3x with PBS to remove residual IL-3 (Critical).

  • Resuspend in RPMI-1640 + 1% FBS (Low serum optimizes Gmb-475 potency).

  • Seed 2,000 cells/well in 20 µL volume.

• Drug Matrix Preparation (Checkerboard):

  • Create a 6x6 dose matrix.

  • Gmb-475 (Y-axis): 0, 10, 30, 100, 300, 1000 nM.

  • Ponatinib (X-axis): 0, 0.5, 1, 2, 4, 8 nM.

  • Note: We use very low doses of Ponatinib to prove synergy, not just additive toxicity.

• Incubation:

  • Add 5 µL of 5x concentrated drug mix to cells.

  • Incubate for 72 hours at 37°C, 5% CO2.

• Data Analysis:

  • Calculate % Inhibition relative to DMSO control.

  • Use CompuSyn or SynergyFinder (R-package) to calculate the Combination Index (CI) .

  • Success Criteria: CI < 0.8 indicates strong synergy.

Expected Results (Data Summary)

Treatment	Dose	T315I Inhibition (%)	Mechanism
Gmb-475 Only	100 nM	~15%	Poor binding to open conformer.
Ponatinib Only	2 nM	~20%	Partial blockade of ATP site.
Combination	100 nM + 2 nM	>85%	Synergistic Clamping (CI < 0.5).

Module 3: Experimental Workflow Diagram

Use this workflow to standardize your validation of Gmb-475.

Figure 2: Validation Workflow. A systematic approach to ruling out artifacts (Phase 1) before confirming biological synergy (Phase 2).

References

• Schoepfer, J., et al. (2018).[2] Discovery of Asciminib (ABL001), an Allosteric Inhibitor of the Tyrosine Kinase Activity of BCR-ABL1.[1] Journal of Medicinal Chemistry.

• Eide, C. A., et al. (2019). Combine and Conquer: Targeting the Antipodean Sites of BCR-ABL1. Cancer Discovery.

• Zhang, J., et al. (2010). Targeting Bcr-Abl by combining allosteric with ATP-binding-site inhibitors.[1][2][3][4][5] Nature.

• Breccia, M., et al. (2021). Asciminib and ponatinib exert synergistic anti-neoplastic effects on CML cells expressing BCR-ABL1 T315I-compound mutations.[6][7] American Journal of Cancer Research.

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Reference Data & Comparative Studies

A Synergistic Approach to Overcoming Resistance in Chronic Myeloid Leukemia: A Comparative Guide to GMB-475 and Dasatinib

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Evolving Landscape of CML Treatment

Chronic Myeloid Leukemia (CML) is a myeloproliferative neoplasm driven by the constitutively active BCR-ABL1 tyrosine kinase, a product of the Philadelphia chromosome translocation. The advent of tyrosine kinase inhibitors (TKIs) has transformed CML into a manageable chronic condition for many patients. Dasatinib, a second-generation TKI, is a potent inhibitor of BCR-ABL1 and the SRC family of kinases, effectively blocking the oncogenic signaling that drives CML.[1][2] It achieves this by binding to the ATP-binding site of the kinase, thereby preventing the downstream signaling cascades responsible for cell proliferation and survival.[3] However, the emergence of resistance, often through mutations in the BCR-ABL1 kinase domain, presents a significant clinical hurdle, necessitating the exploration of novel therapeutic strategies.[4]

This guide provides an in-depth comparison of the synergistic effects of a novel therapeutic agent, GMB-475, when combined with dasatinib for the treatment of CML, particularly in the context of TKI-resistant disease.

GMB-475: A Novel Modality in CML Therapy

GMB-475 is a Proteolysis Targeting Chimera (PROTAC), a new class of therapeutic agents designed to hijack the cell's natural protein disposal machinery to eliminate disease-causing proteins.[3] GMB-475 is composed of a ligand that binds to the myristoyl pocket of the ABL1 portion of the BCR-ABL1 protein and another ligand that recruits the Von Hippel-Lindau (VHL) E3 ubiquitin ligase.[3] This dual binding brings the E3 ligase into close proximity with the BCR-ABL1 protein, leading to its ubiquitination and subsequent degradation by the proteasome.[3] This mechanism of action is fundamentally different from that of TKIs like dasatinib, which merely inhibit the kinase function of BCR-ABL1. By inducing the degradation of the entire BCR-ABL1 protein, GMB-475 offers a potential strategy to overcome TKI resistance.[3]

Caption: Synergistic inhibition of BCR-ABL1 signaling by GMB-475 and dasatinib.

Experimental Protocols

The following provides a general overview of the experimental methodologies used to evaluate the synergistic effects of GMB-475 and dasatinib.

Cell Viability Assay (CCK8/MTT)

• Cell Culture: Ba/F3 cells expressing wild-type or mutant BCR-ABL1 are cultured in appropriate media.

• Treatment: Cells are seeded in 96-well plates and treated with a range of concentrations of GMB-475, dasatinib, or the combination of both for 48-72 hours.

• Quantification: Cell viability is assessed using a colorimetric assay such as CCK8 or MTT, which measures mitochondrial activity.

• Data Analysis: The half-maximal inhibitory concentration (IC50) for each treatment is calculated. The synergistic effect is determined by calculating the Combination Index (CI) using software like CompuSyn. [3]

Apoptosis Assay (Annexin V/7-AAD Staining)

• Treatment: CML cells are treated with GMB-475, dasatinib, or the combination for a specified period (e.g., 24-48 hours).

• Staining: Cells are harvested and stained with fluorescently labeled Annexin V (which binds to apoptotic cells) and 7-AAD (a viability dye that enters dead cells).

• Flow Cytometry: The percentage of apoptotic cells is quantified using a flow cytometer. [3]

Cell Cycle Analysis (Propidium Iodide Staining)

• Treatment and Fixation: Cells are treated as described above and then fixed in ethanol.

• Staining: The fixed cells are treated with RNase to remove RNA and then stained with propidium iodide (PI), which binds to DNA.

• Flow Cytometry: The DNA content of the cells is measured by flow cytometry, allowing for the determination of the percentage of cells in each phase of the cell cycle (G1, S, G2/M). [3]

Western Blot Analysis

• Protein Extraction: CML cells are treated with the drugs, and total protein is extracted.

• Electrophoresis and Transfer: Proteins are separated by size using SDS-PAGE and transferred to a membrane.

• Antibody Incubation: The membrane is incubated with primary antibodies specific for the proteins of interest (e.g., BCR-ABL1, p-STAT5, STAT5) and then with a secondary antibody.

• Detection: The protein bands are visualized and quantified to determine the effect of the treatments on protein expression and phosphorylation. [3]

In Vivo Studies and Future Directions

While in vitro data are promising, in vivo studies are crucial for validating the therapeutic potential of the GMB-475 and dasatinib combination. Initial studies with GMB-475 as a single agent in a CML mouse model showed a trend towards reducing tumor burden and prolonging survival, but the effect was not statistically significant, suggesting that combination therapy will likely be necessary for a robust clinical response. [3] Future research should focus on:

• In vivo efficacy and toxicity studies of the GMB-475 and dasatinib combination in animal models of TKI-resistant CML.

• Elucidation of the detailed molecular mechanisms underlying the observed synergy, including a comprehensive analysis of the affected signaling pathways.

• Identification of biomarkers that can predict which patients are most likely to benefit from this combination therapy.

Conclusion

The combination of the PROTAC GMB-475 and the TKI dasatinib represents a promising new strategy for the treatment of CML, particularly for patients who have developed resistance to conventional TKI therapy. By employing two distinct and complementary mechanisms of action – protein degradation and kinase inhibition – this combination therapy achieves a potent synergistic anti-leukemic effect. The preclinical data strongly support the continued investigation of this combination, with the ultimate goal of improving outcomes for patients with CML.

References

• Ye, Q., Wu, J., Wang, Y., Wei, Y., Tang, J., Ouyang, J., & Gong, Y. (2022). The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants. Frontiers in Oncology, 12, 965989. [Link]

• Ye, Q., Wu, J., Wang, Y., Wei, Y., Tang, J., Ouyang, J., & Gong, Y. (2022). The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants. PubMed. [Link]

• Soverini, S., De Benedittis, C., Mancini, M., & Martinelli, G. (2020). The quantitative level of T315I mutated BCR-ABL predicts for major molecular response to second-line nilotinib or dasatinib treatment in patients with chronic myeloid leukemia. Haematologica, 105(7), e363–e366. [Link]

• Brave, M., Goodman, V., Kamel-Reid, S., & Wang, Y. (2008). Dasatinib in chronic myeloid leukemia: a review. Therapeutics and clinical risk management, 4(4), 757–765. [Link]

• Iovino, F., Messina, E., & Martinelli, G. (2021). The Antineoplastic Role of STAT5 Inhibition in BCRABL1- Positive Cells Exposed to Pimozide Alone and in. Preprints.org. [Link]

• Nussinov, R., & Zhang, M. (2024). The value of protein allostery in rational anticancer drug design: an update. Expert Opinion on Drug Discovery, 19(8), 915-928. [Link]

• le Coutre, P., & Cambrin, G. R. (2001). IC 50 values for inhibition of Bcr-Abl phosphorylation by STI571. ResearchGate. [Link]

• Weisberg, E., & Griffin, J. D. (2009). DASATINIB INHIBITS THE GROWTH OF MOLECULARLY HETEROGENEOUS MYELOID LEUKEMIAS. NIH Public Access. [Link]

• Zabriskie, M. S., Eide, C. A., & Druker, B. J. (2018). BCR-ABL1 compound mutants display differential and dose-dependent responses to ponatinib. Haematologica, 103(9), 1514–1520. [Link]

• GMB-475 combined with dasatinib (DAS) had synergistic effects on the... - ResearchGate. (n.d.). ResearchGate. [Link]

• Soverini, S., Colarossi, S., Gnani, A., Castagnetti, F., Rosti, G., Baccarani, M., & Martinelli, G. (2011). BCR-ABL kinase domain mutation analysis in chronic myeloid leukemia patients treated with tyrosine kinase inhibitors: recommendations from an expert panel on behalf of European LeukemiaNet. Blood, 118(5), 1208–1215. [Link]

• Bas-Varガス, L., & Di Pietro, A. (2024). Enhanced Antitumor Activity by the Combination of Dasatinib and Selinexor in Chronic Myeloid Leukemia. MDPI. [Link]

• Nakamae, H., & Nakane, T. (2022). Statins Enhance the Molecular Response in Chronic Myeloid Leukemia when Combined with Tyrosine Kinase Inhibitors. MDPI. [Link]

• Dasatinib, a highly potent second‐generation TKI, is approved for the treatment of CML‐chronic phase (CML‐CP) patients who exhibit imatinib resistance, with a standard recommended dose of 100 mg once daily. PMC. [Link]

• D'Arena, G., & Musto, P. (2016). Differential inhibition of T-cell receptor and STAT5 signaling pathways determines the immunomodulatory effects of dasatinib in. Semantic Scholar. [Link]

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A Comparative Analysis of Gmb-475 and Imatinib Potency in K562 Cells: A Guide for Researchers

This guide provides an in-depth comparison of Gmb-475 and the first-generation tyrosine kinase inhibitor, imatinib, focusing on their inhibitory potency (IC50) in the K562 chronic myeloid leukemia (CML) cell line. We will delve into their distinct mechanisms of action, present supporting experimental data, and provide a comprehensive protocol for IC50 determination to ensure reproducible and reliable results in your own laboratory.

Introduction: Targeting the Aberrant BCR-ABL Kinase in CML

Chronic Myeloid Leukemia (CML) is a myeloproliferative neoplasm characterized by the presence of the Philadelphia chromosome, a product of a reciprocal translocation between chromosomes 9 and 22. This translocation results in the fusion gene BCR-ABL1, which encodes a constitutively active tyrosine kinase.[1] This aberrant kinase drives uncontrolled cell proliferation and is the primary therapeutic target in CML.[1][2]

The K562 cell line, derived from a CML patient in blast crisis, is a cornerstone of in vitro CML research as it endogenously expresses the BCR-ABL1 protein. For decades, imatinib has been the standard-of-care, effectively inhibiting the BCR-ABL kinase. However, the emergence of drug resistance has necessitated the development of novel therapeutic strategies.[3] Gmb-475 represents one such next-generation approach, employing a fundamentally different mechanism to eliminate the oncogenic driver.

Dueling Mechanisms: Inhibition vs. Degradation

The differing IC50 values of imatinib and Gmb-475 are a direct reflection of their distinct molecular mechanisms.

Imatinib: The Competitive Inhibitor

Imatinib functions as a competitive inhibitor at the ATP-binding site of the BCR-ABL kinase domain.[2][3] By occupying this site, it prevents the phosphorylation of downstream substrates, thereby blocking the signaling cascades that lead to cell proliferation and survival.[3][4] Imatinib specifically stabilizes the inactive, or "closed," conformation of the kinase, preventing it from performing its catalytic function.[4][5]

Gmb-475: The PROTAC Degrader

Gmb-475 is a Proteolysis Targeting Chimera (PROTAC). Instead of merely inhibiting the target protein, a PROTAC is designed to eliminate it entirely. Gmb-475 is a heterobifunctional molecule composed of a ligand that binds to the myristoyl pocket of the ABL1 kinase and another ligand that recruits an E3 ubiquitin ligase, specifically the Von Hippel-Lindau (VHL) protein.[6][7] This proximity induces the ubiquitination of the BCR-ABL1 protein, marking it for degradation by the cell's proteasome.[6][7] This event-driven, catalytic mechanism means a single Gmb-475 molecule can trigger the destruction of multiple BCR-ABL1 proteins.

Caption: Mechanisms of Action: Imatinib (left) inhibits BCR-ABL, while Gmb-475 (right) induces its degradation.

Comparative Potency: IC50 Values in K562 Cells

The half-maximal inhibitory concentration (IC50) is a critical measure of a drug's potency. The following table summarizes publicly available IC50 data for Gmb-475 and imatinib in the K562 cell line. It is important to note that IC50 values can vary between studies due to differences in experimental conditions, such as incubation time and assay methodology.

Compound	Reported IC50 in K562 Cells (µM)	Source(s)
Imatinib	0.08 - 5.0	[8][9][10][11][12][13]
Commonly reported range: 0.2 - 0.5	[11][12][13]
Gmb-475	~1.0	[14]

Based on these data, imatinib generally demonstrates higher potency (a lower IC50 value) in inhibiting the proliferation of K562 cells compared to Gmb-475.[8][14] This is expected, as imatinib directly inhibits the enzymatic activity crucial for cell survival, while Gmb-475 relies on the multi-step process of ubiquitination and proteasomal degradation, which may occur over a longer timescale. However, the therapeutic potential of a PROTAC like Gmb-475 may lie in its ability to overcome resistance mechanisms that affect ATP-competitive inhibitors.

Experimental Protocol: Determination of IC50 via MTT Assay

This protocol provides a robust method for determining the IC50 values of Gmb-475 and imatinib in K562 suspension cells. The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric method that measures cell metabolic activity, which serves as an indicator of cell viability.[15][16]

Materials and Reagents

• K562 cells

• RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin

• Imatinib Mesylate

• Gmb-475

• Dimethyl Sulfoxide (DMSO), sterile

• MTT reagent (5 mg/mL in PBS), sterile-filtered

• 96-well flat-bottom cell culture plates

• Multi-channel pipette

• Plate reader (absorbance at 490-570 nm)

Experimental Workflow

Caption: Workflow for determining IC50 values using the MTT assay.

Step-by-Step Procedure

• Cell Seeding:

  • Culture K562 cells in logarithmic growth phase.

  • Perform a cell count and seed 5,000 to 10,000 cells in 100 µL of complete medium per well in a 96-well plate.[17]

• Drug Preparation and Treatment:

  • Prepare stock solutions of Gmb-475 and imatinib in sterile DMSO.

  • Perform serial dilutions of each compound in culture medium to achieve the desired final concentrations. A typical 8-point dilution series might range from 10 µM to 0.1 nM.

  • Add the drug dilutions to the appropriate wells. Include wells with vehicle (DMSO) control and untreated cells.[17]

• Incubation:

  • Incubate the plate for 48 to 72 hours in a humidified incubator at 37°C with 5% CO₂.[15][17]

• MTT Assay:

  • After the incubation period, add 10-20 µL of MTT solution (5 mg/mL) to each well.[18]

  • Incubate the plate for an additional 4 hours under the same conditions. Viable cells with active mitochondrial dehydrogenases will convert the yellow MTT to purple formazan crystals.

  • Carefully remove the medium and add 150 µL of DMSO to each well to dissolve the formazan crystals.[18]

  • Shake the plate gently for 10 minutes to ensure complete dissolution.[18]

• Data Acquisition and Analysis:

  • Measure the absorbance of each well using a microplate reader at a wavelength of 490 nm or 570 nm.

  • Calculate the percentage of cell viability for each drug concentration relative to the vehicle control.

  • Plot the percentage of viability against the log of the drug concentration.

  • Use non-linear regression analysis (e.g., log(inhibitor) vs. response -- variable slope) with software like GraphPad Prism to fit a sigmoidal dose-response curve and determine the IC50 value.[19]

The BCR-ABL Signaling Network

Both compounds ultimately aim to shut down the oncogenic signaling emanating from BCR-ABL. This kinase activates a complex network of pathways, including the JAK-STAT, RAS-MAPK, and PI3K-AKT pathways, which collectively drive CML pathogenesis.[1][20] Imatinib and Gmb-475 intervene at the apex of this cascade.

Caption: BCR-ABL signaling and points of intervention for Imatinib and Gmb-475.

Conclusion and Future Directions

This guide outlines a direct comparison between imatinib and Gmb-475 in K562 cells. While imatinib exhibits superior potency in terms of its IC50 value, the novel degradation mechanism of Gmb-475 offers a promising alternative, particularly in the context of acquired resistance to traditional kinase inhibitors. The provided protocol for IC50 determination serves as a foundational tool for researchers aiming to evaluate these and other compounds targeting BCR-ABL. Future studies should focus on exploring the efficacy of Gmb-475 in imatinib-resistant K562 cell lines and elucidating the long-term cellular consequences of protein degradation versus inhibition.

References

• Molecules. (2022-01-24). New Imatinib Derivatives with Antiproliferative Activity against A549 and K562 Cancer Cells. Available from: [Link]

• ResearchGate. Imatinib inhibits K562 cell survival and induces apoptosis. (A) The.... Available from: [Link]

• ResearchGate. IC50 value of compounds on each cell line. Available from: [Link]

• Frontiers in Oncology. (2022-10-03). The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants. Available from: [Link]

• BenchSci. (2025-09-17). Guide to Calculating and Interpreting IC50 & EC50 Values in Cell Viability Assays. Available from: [Link]

• PubMed. (2022-10-03). The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants. Available from: [Link]

• PubMed Central. Cytotoxic Effects of Some Flavonoids and Imatinib on the K562 Chronic Myeloid Leukemia Cell Line: Data Analysis Using the Combination Index Method. Available from: [Link]

• National Institutes of Health. (2017-05-08). Effectiveness of imatinib mesylate over etoposide in the treatment of sensitive and resistant chronic myeloid leukaemia cells in vitro. Available from: [Link]

• Molecules. (2022-01-24). New Imatinib Derivatives with Antiproliferative Activity against A549 and K562 Cancer Cells. Available from: [Link]

• ResearchGate. Combined inhibition and degradation of BCR-ABL1 by GMB-475 reduce.... Available from: [Link]

• ResearchGate. Effects of imatinib on the growth of K562 cells. The IC50 concentration.... Available from: [Link]

• PubMed Central. (2012-08-16). Apoptosis and autophagy have opposite roles on imatinib-induced K562 leukemia cell senescence. Available from: [Link]

• Creative Bioarray. Protocol for Determining the IC 50 of Drugs on Adherent Cells Using MTT Assay. Available from: [Link]

• Blood. STAT5 Activation by BCR-Abl Contributes to Transformation of K562 Leukemia Cells. Available from: [Link]

• PubMed Central. (2022-01-17). BCR-ABL1 Tyrosine Kinase Complex Signaling Transduction: Challenges to Overcome Resistance in Chronic Myeloid Leukemia. Available from: [Link]

• ResearchGate. MTT assay to determine the IC50 value of the different drugs and.... Available from: [Link]

• PubMed Central. Assessment of Cell Viability in Drug Therapy: IC50 and Other New Time-Independent Indices for Evaluating Chemotherapy Efficacy. Available from: [Link]

• ResearchGate. BCR-ABL expression, tyrosine phosphorylation, and signaling in K562 and.... Available from: [Link]

• Altogen Biosystems. In Vitro Cytotoxicity Assays and IC50 for 120 Tumor Cell Lines. Available from: [Link]

• Dr. Oracle. (2025-04-09). What is the mechanism of action of Imatinib (Gleevec)?. Available from: [Link]

• Wikipedia. Bcr-Abl tyrosine-kinase inhibitor. Available from: [Link]

• Semantic Scholar. ND‑09 inhibits chronic myeloid leukemia K562 cell growth by regulating BCR‑ABL signaling. Available from: [Link]

• ResearchGate. Imatinib derivatives as inhibitors of K562 cells in chronic myeloid leukemia. Available from: [Link]

• PubMed Central. Contribution of BCR–ABL‐independent activation of ERK1/2 to acquired imatinib resistance in K562 chronic myeloid leukemia cells. Available from: [Link]

• YouTube. (2019-06-24). BCR-ABL1-Targeted TKIs in Treatment of CML. Available from: [Link]

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Validation Guide: Establishing Gmb-475 Degradation Specificity via Von Hippel-Lindau (VHL) Knockout

Introduction: The Imperative of Specificity in Targeted Protein Degradation

The advent of Proteolysis Targeting Chimeras (PROTACs) has revolutionized therapeutic strategies by enabling the targeted degradation of disease-causing proteins. These heterobifunctional molecules function by co-opting the cell's own ubiquitin-proteasome system (UPS). A PROTAC simultaneously binds to a protein of interest (POI) and an E3 ubiquitin ligase, forming a ternary complex that facilitates the ubiquitination and subsequent degradation of the POI.[1]

Gmb-475 is a potent PROTAC designed to degrade the BCR-ABL1 fusion protein, a key driver of Chronic Myeloid Leukemia (CML).[2][3][4] Its architecture consists of a ligand that binds to the myristoyl pocket of ABL1, a flexible linker, and a ligand that recruits the Von Hippel-Lindau (VHL) E3 ubiquitin ligase.[5] The central hypothesis of Gmb-475's mechanism is that its efficacy is entirely dependent on its ability to recruit VHL to the BCR-ABL1 target.

However, asserting this mechanism requires rigorous validation. It is critical to demonstrate that the observed degradation is a direct consequence of VHL engagement and not an off-target or non-specific cytotoxic effect. The gold-standard method for this validation is a genetic knockout of the recruited E3 ligase. This guide provides an in-depth comparison of Gmb-475's activity in wild-type cells versus VHL knockout cells, offering a definitive, self-validating experimental framework to confirm its mechanism of action.

The Rationale: Why VHL Knockout is the Definitive Test

To claim that a PROTAC acts through a specific E3 ligase, one must prove that the degradation event is abolished in the absence of that ligase. While competition assays with excess free E3 ligase ligand can suggest engagement, they do not offer the same level of certainty as a genetic knockout.[6] A knockout model creates a cellular environment where the proposed mechanism is physically impossible, thereby isolating the variable of interest with unparalleled precision.

This experimental design rests on a simple, powerful logic:

• Hypothesis: Gmb-475 degrades BCR-ABL1 by recruiting the VHL E3 ligase.

• Test: Compare the degradation of BCR-ABL1 by Gmb-475 in cells that have VHL (Wild-Type, WT) with cells that do not (VHL Knockout, KO).

• Predicted Outcome: Gmb-475 will induce potent degradation of BCR-ABL1 in WT cells but will have no effect on BCR-ABL1 levels in VHL KO cells.

This approach provides a clear, binary outcome that directly supports or refutes the proposed VHL-dependent mechanism of action.

Sources

• 1. Discovery of small molecule ligands for the von Hippel-Lindau (VHL) E3 ligase and their use as inhibitors and PROTAC degraders - Chemical Society Reviews (RSC Publishing) [pubs.rsc.org]
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• 6. Targeted Degradation of Oncogenic KRASG12C by VHL-Recruiting PROTACs - PMC [pmc.ncbi.nlm.nih.gov]

Comparative Efficacy Guide: GMB-475 (PROTAC) vs. Asciminib (STAMP Inhibitor)

[1][2]

Executive Summary

This guide provides a technical comparison between GMB-475 , a first-generation proteolysis-targeting chimera (PROTAC), and Asciminib (ABL001), a clinically approved Specifically Targeting the ABL Myristoyl Pocket (STAMP) inhibitor.[1][2]

While both agents target the allosteric myristoyl pocket of BCR-ABL1, their mechanisms of action are fundamentally distinct:

• Asciminib: Operates via occupancy-driven pharmacology .[1][2][3] It binds the myristoyl pocket to clamp the kinase in an inactive conformation, inhibiting downstream signaling.[2]

• GMB-475: Operates via event-driven pharmacology .[1][2][3] It utilizes an allosteric ligand (related to GNF-5) to recruit the E3 ligase VHL, triggering the ubiquitination and subsequent proteasomal degradation of the BCR-ABL1 protein.[1][2]

Key Insight: In wild-type (WT) models, Asciminib demonstrates significantly higher potency (nanomolar IC50) compared to GMB-475 (micromolar IC50).[1][2] However, GMB-475 distinguishes itself in specific compound mutation profiles (e.g., T315I + F486S) and by eliminating the scaffolding function of BCR-ABL1, which kinase inhibition alone cannot address.[1][2]

Mechanistic Profiling & Structural Logic[1][2]

Binding Topologies

The critical differentiator is the "Outcome of Binding."[2] Asciminib requires sustained occupancy to maintain inhibition.[2] GMB-475 requires only transient binding to catalyze the formation of a ternary complex (Target-PROTAC-E3 Ligase), leading to destruction of the target.[1][2]

Figure 1: Mechanistic divergence between Asciminib (Conformational Clamping) and GMB-475 (Targeted Degradation).[1][2]

Comparative Efficacy Data (In Vitro)

The following data synthesizes performance across standard CML cell lines (K562, Ba/F3).

Potency Landscape (IC50 & DC50)[1][2]

Metric	Cell Line	Asciminib (ABL001)	GMB-475	Interpretation
Proliferation IC50	Ba/F3 (WT BCR-ABL)	0.2 - 1.0 nM	~1,000 nM	Asciminib is ~1000x more potent in inhibiting WT proliferation [1, 2].[1][2]
Proliferation IC50	K562	~1 - 5 nM	~1,100 nM	GMB-475 requires higher concentrations for cytotoxicity in WT lines [3].[1][2]
Degradation DC50	K562	N/A (Does not degrade)	~340 nM	GMB-475 achieves 95% degradation (Dmax) at effective doses [3].[1][2]
Resistant Mutant IC50	Ba/F3 (T315I + F486S)	> 10 µM (Resistant)	~4.5 µM	GMB-475 retains activity against specific compound mutants where Asciminib fails [4].[1][2]

Downstream Signaling (Western Blot Readouts)

• Asciminib: Rapidly abolishes p-BCR-ABL (Y177) and p-STAT5 (Y694) but often leads to a compensatory increase in total BCR-ABL1 protein levels due to protein stabilization.[1][2]

• GMB-475: Reduces Total BCR-ABL1, p-BCR-ABL, and p-STAT5. The loss of total protein prevents non-kinase scaffolding functions of BCR-ABL1, potentially reducing leukemic stem cell survival [1].[1][2]

Experimental Protocols

To validate these differences in your lab, use the following self-validating workflows.

Protocol A: Differential Degradation Assay (Western Blot)

Objective: Distinguish between inhibition (Asciminib) and degradation (GMB-475).[1][2]

• Cell Seeding:

  • Seed K562 or Ba/F3-BCR-ABL1 cells at

    cells/mL in 6-well plates.

• Drug Treatment:

  • Arm A (Vehicle): DMSO (0.1%).[1][2]

  • Arm B (Inhibitor): Asciminib (10 nM and 100 nM).[1][2]

  • Arm C (Degrader): GMB-475 (1 µM and 5 µM).[1][2]

  • Arm D (Rescue Control): Pre-treat with Bortezomib (10 nM) or Carfilzomib for 1h, then add GMB-475.[1][2] Note: This validates that the effect is proteasome-dependent.[1][2]

• Incubation:

  • Incubate for 16–24 hours .[2] (Degradation is time-dependent; 4h may be insufficient for GMB-475 maximal effect).[1][2]

• Lysis & Blotting:

  • Lyse in RIPA buffer with protease/phosphatase inhibitors.[2]

  • Primary Antibodies:

    • Anti-c-Abl (detects total BCR-ABL).[1][2]

    • Anti-p-CrkL (Y207) or Anti-p-STAT5 (Y694) (proximal biomarkers).[1][2]

    • Anti-GAPDH/Actin (Loading Control).[1][2]

• Expected Outcome:

  • Asciminib: Reduced p-STAT5/p-CrkL; Total c-Abl Stable or Increased .[1][2]

  • GMB-475: Reduced p-STAT5/p-CrkL; Total c-Abl Absent/Reduced .

  • Rescue: Arm D shows restored Total c-Abl compared to Arm C.

Protocol B: Long-Term Viability & Apoptosis (Annexin V)

Objective: Assess if degradation translates to cell death in resistant lines.[1][2]

• Setup:

  • Use Ba/F3 cells expressing T315I or compound mutants (if available).[1][2]

• Dosing:

  • Treat cells with a dose titration (10 nM – 10 µM) of Asciminib vs. GMB-475 for 72 hours .[1][2]

• Readout:

  • Stain with Annexin V-FITC / PI.[1][2]

  • Analyze via Flow Cytometry.[2]

• Data Analysis:

  • Calculate EC50 for apoptosis induction.[2]

  • Note: GMB-475 may show a shallower dose-response curve but higher efficacy plateau in specific mutants resistant to allosteric clamping.[1][2]

Strategic Recommendations for Drug Development

• Use GMB-475 as a Proof-of-Concept Tool: GMB-475 utilizes a GNF-5-like warhead.[1][2] It is not optimized for clinical potency (high molecular weight, moderate permeability).[1][2] For clinical translation, look towards second-generation degraders (e.g., GMB-805 , which uses an Asciminib-like warhead) that exhibit improved potency [5].[1][2]

• Combination Synergy: Both agents show synergy with ATP-competitive inhibitors (e.g., Dasatinib).[1][2] However, GMB-475 + Dasatinib may be superior in "clearing" residual disease by removing the protein entirely, rather than just silencing it.[1][2]

• Assay Timing: When comparing these agents, time is a variable . Inhibition (Asciminib) is immediate (minutes); Degradation (GMB-475) is kinetic (hours).[1][2] Ensure your experimental design accounts for this lag phase.[2]

References

• Burslem, G. M., et al. (2019).[2][3] "Targeting BCR-ABL1 in Chronic Myeloid Leukemia by PROTAC-Mediated Targeted Protein Degradation." Cancer Research.[2]

• Schoepfer, J., et al. (2018).[2] "Discovery of Asciminib (ABL001), an Allosteric Inhibitor of the Tyrosine Kinase Activity of BCR-ABL1."[2][4] Journal of Medicinal Chemistry. [1][2]

• Bio-Techne / Tocris. "GMB 475 Product Information & Biological Data."

• He, Y., et al. (2022).[1][2] "The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants." Frontiers in Pharmacology.

• Reister Schultz, A., et al. (2020).[2][5] "GMB-805, a second-generation BCR-ABL1 PROTAC, overcomes resistance to tyrosine kinase inhibitors."[1][2] Blood.

Sources

• 1. americanelements.com [americanelements.com]
• 2. medkoo.com [medkoo.com]
• 3. The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. GMB-475 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]

benchmarking Gmb-475 DC50 against other BCR-ABL degraders

This guide provides an in-depth technical benchmark of Gmb-475 , a first-generation allosteric BCR-ABL PROTAC, against its successor (GMB-805) and high-potency orthosteric degraders (e.g., DAS-6-2-2-6-CRBN).[1]

Executive Summary: The Allosteric Advantage

Gmb-475 represents a pivotal shift in BCR-ABL degradation strategy.[1] Unlike "orthosteric" PROTACs that hijack the ATP-binding site (using warheads like Dasatinib), Gmb-475 utilizes GNF-5 to target the myristoyl binding pocket (allosteric site).[1]

While its degradation potency (DC50 ~340 nM) is lower than ATP-competitive degraders, its value lies in selectivity and the ability to overcome ATP-site mutations (e.g., T315I) when optimized.[1] This guide benchmarks Gmb-475 against the industry standards to contextualize its utility in drug development.[1]

Mechanism of Action: Allosteric Recruitment

Gmb-475 functions by creating a ternary complex between the ABL1 SH3/SH2-kinase domain , the VHL E3 ligase , and the PROTAC itself.

Diagram 1: The Gmb-475 Ternary Complex

This diagram illustrates the unique allosteric tethering mechanism compared to orthosteric inhibitors.[1]

Caption: Gmb-475 recruits VHL to the BCR-ABL myristoyl pocket, inducing ubiquitination distinct from ATP-site competition.[1]

Benchmarking Data: Gmb-475 vs. Competitors

The following data synthesizes results from K562 (CML) cell assays. Note the significant potency jump in the second-generation allosteric degrader (GMB-805) and the high potency of orthosteric degraders.[1]

Table 1: Comparative Potency Profile

Feature	Gmb-475 (Subject)	GMB-805 (Successor)	DAS-6-2-2-6-CRBN (Orthosteric Gold Standard)
Warhead	GNF-5 (Allosteric)	ABL001/Asciminib (Allosteric)	Dasatinib (Orthosteric/ATP)
E3 Ligase	VHL	VHL	CRBN
DC50 (Degradation)	340 nM	30 nM	~4.4 nM
Dmax (Max Deg.)	95%	>95%	>99%
IC50 (Proliferation)	~1000 nM	169 nM	< 10 nM
Selectivity	High (ABL1 specific)	High (ABL1 specific)	Moderate (Targets Src/c-Kit)
Key Limitation	Moderate potency; requires high concentration.[1][2]	Improved potency via warhead affinity.[1]	Off-target toxicity (Src inhibition).[1]

Analysis:

• Gmb-475 serves as a "proof-of-concept" molecule.[1] Its DC50 (340 nM) is relatively weak compared to Dasatinib-based degraders (4.4 nM).[1]

• Causality: The lower potency is attributed to the weaker binding affinity of the GNF-5 warhead compared to Dasatinib or Asciminib.

• Optimization: Replacing the GNF-5 moiety with Asciminib (yielding GMB-805 ) improves DC50 by >10-fold, validating the allosteric approach.

Experimental Protocol: Validating DC50

To replicate these benchmarks, researchers must use a standardized Western Blotting workflow. The DC50 is defined as the concentration at which 50% of the target protein is degraded relative to the DMSO control.

Diagram 2: DC50 Determination Workflow

Caption: Step-by-step workflow for calculating DC50 values using quantitative Western Blotting.

Detailed Protocol Steps

• Preparation: Seed K562 cells at

  cells/mL in RPMI-1640 media.

• Dosing: Treat cells with Gmb-475 in a 10-point serial dilution (e.g., 10 µM top concentration, 3-fold dilutions). Include a DMSO-only control and a MG-132 (proteasome inhibitor) pre-treated control to prove mechanism.[1]

• Incubation: Incubate for 18 hours . (Note: Gmb-475 kinetics are slower than Dasatinib-PROTACs; 6 hours may be insufficient).[1]

• Lysis: Wash with ice-cold PBS.[1] Lyse in RIPA buffer supplemented with protease/phosphatase inhibitors.

• Quantification: Normalize total protein to 20 µ g/lane .

• Detection: Immunoblot for c-ABL (Santa Cruz sc-23 or Cell Signaling #2862).[1] Normalize signal to GAPDH or Vinculin.[1]

• Calculation: Plot normalized intensity (%) vs. Log[Concentration]. Fit to a 4-parameter logistic equation to derive DC50.[1]

Downstream Signaling Impact

Degradation of BCR-ABL by Gmb-475 leads to the collapse of oncogenic signaling pathways.[1] Unlike simple inhibition, degradation removes the scaffolding function of BCR-ABL.[3][4]

Diagram 3: Signaling Collapse

Caption: Gmb-475 treatment degrades BCR-ABL, halting phosphorylation of STAT5, ERK, and CRKL, triggering apoptosis.[1][3][4][5][6][7]

References

• Burslem, G. M., et al. (2019). "Targeting BCR-ABL1 in Chronic Myeloid Leukemia by PROTAC-Mediated Targeted Protein Degradation."[1][2] Cancer Research.[1][2]

  • Primary source for Gmb-475 structure, DC50 (340 nM), and synthesis.[1]

• Burslem, G. M., et al. (2024/Recent). "Scaffold hopping enables direct access to more potent PROTACs with in vivo activity."[1] PMC/NIH.[1]

  • Source for GMB-805 comparison and DC50 improvement d

• Lai, A. C., et al. (2016). "Modular PROTAC Design for the Degradation of Oncogenic BCR-ABL."[1] Angewandte Chemie.

  • Source for Dasatinib-based PROTAC benchmarks (DAS-6-2-2-6-CRBN).

• Shimokawa, K., et al. (2017). "Targeting the Allosteric Site of BCR-ABL1."[1] Scientific Reports.[1] [1]

  • Context on allosteric inhibition vs.

Sources

• 1. medkoo.com [medkoo.com]
• 2. BCR::ABL1 PROTEOLYSIS-TARGETING CHIMERAS (PROTACs): THE NEW FRONTIER IN THE TREATMENT OF Ph+ LEUKEMIAS? - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Targeting BCR-ABL1 in Chronic Myeloid Leukemia by PROTAC-mediated Targeted Protein Degradation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. ashpublications.org [ashpublications.org]
• 5. Pharmacological difference between degrader and inhibitor against oncogenic BCR-ABL kinase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 7. GMB-475 | Bcr-Abl | TargetMol [targetmol.com]

Technical Validation Guide: Confirming GMB-475 Mechanism via Proteasome Inhibition

Executive Summary & Scientific Context

GMB-475 represents a paradigm shift in targeting Chronic Myeloid Leukemia (CML). Unlike traditional Tyrosine Kinase Inhibitors (TKIs) like Imatinib or Dasatinib, which function via an occupancy-driven model to inhibit enzymatic activity, GMB-475 is a Proteolysis Targeting Chimera (PROTAC) .[1] It functions via an event-driven mechanism, recruiting the Von Hippel-Lindau (VHL) E3 ligase to the BCR-ABL1 fusion protein, inducing its ubiquitination and subsequent degradation.[2]

The Validation Challenge: To confirm that GMB-475 operates strictly as a degrader (PROTAC) and not merely as an inhibitor, researchers must prove that the reduction in BCR-ABL1 protein levels is dependent on the Ubiquitin-Proteasome System (UPS) .

This guide details the definitive experimental protocol using MG132 , a potent 26S proteasome inhibitor, to "rescue" BCR-ABL1 levels, thereby validating the mechanism of action.

Mechanism of Action: The Ternary Complex

Understanding the molecular logic is prerequisite to experimental design. GMB-475 is a heterobifunctional molecule linking an allosteric ABL1 binder (derived from GNF-5) to a VHL ligand.

Pathway Visualization

The following diagram illustrates the specific pathway GMB-475 hijacks and where MG132 intervenes.

Figure 1: Mechanism of GMB-475 induced degradation and the specific intervention point of MG132 to validate proteasomal dependency.

Comparative Performance Analysis

Before proceeding to the protocol, it is vital to understand how GMB-475 compares to the alternatives you might be using as controls.

Feature	GMB-475 (PROTAC)	Imatinib/Dasatinib (Orthosteric TKI)	Asciminib (Allosteric Inhibitor)
Modality	Event-driven (Catalytic)	Occupancy-driven (Stoichiometric)	Occupancy-driven (Stoichiometric)
Primary Outcome	Protein Removal (Degradation)	Enzyme Inhibition (Protein remains)	Enzyme Inhibition (Protein remains)
MG132 Effect	Rescues protein levels (Critical Validation)	No effect on protein level (unless off-target)	No effect on protein level
Hook Effect	Yes (at high concentrations)	No	No
Resistance Profile	Overcomes scaffolding-function resistance	Susceptible to kinase domain mutations	Susceptible to myristoyl pocket mutations

Analyst Insight: Unlike TKIs, GMB-475 efficacy is not just about binding affinity (

) but about cooperativity and the stability of the ternary complex. Therefore, Western Blot (protein level) is the gold standard readout, not just phosphorylation assays.

Validated Experimental Protocol: The MG132 Rescue Assay

This protocol is designed to differentiate between downregulation (transcriptional) and degradation (proteasomal). If GMB-475 is a true PROTAC, MG132 must prevent the loss of BCR-ABL1.

Materials Required[1][2][3][4][5][6][7]

• Cell Line: K562 (CML positive) or Ba/F3 expressing BCR-ABL1.[2]

• Compound: GMB-475 (dissolved in DMSO).

• Inhibitor: MG132 (SelleckChem/Sigma). Note: Prepare fresh or use aliquots to avoid hydrolysis.

• Lysis Buffer: RIPA buffer supplemented with Protease/Phosphatase Inhibitor Cocktail.

Step-by-Step Workflow

1. Cell Seeding & Synchronization

• Seed K562 cells at

  cells/mL in RPMI-1640 + 10% FBS.

• Allow recovery for 24 hours to ensure log-phase growth.

2. The Pre-Treatment Phase (Critical Step)

• Why: You must block the proteasome before the PROTAC induces ubiquitination to catch the "rescue" effect.

• Action: Treat cells with 10 µM MG132 for 1-2 hours prior to GMB-475 addition.

• Control: DMSO vehicle control.

3. GMB-475 Treatment

• Add GMB-475 at a concentration of 100 nM - 1 µM (based on reported

  values).

• Incubate for 4 to 6 hours .

• Caution: Do not incubate MG132 >8-10 hours as it induces general cytotoxicity and apoptosis, which confounds protein stability data.

4. Harvest and Lysis

• Pellet cells (300xg, 5 min). Wash 1x with ice-cold PBS.

• Lyse immediately on ice.

5. Western Blot Readout

• Primary Target: c-Abl or BCR-ABL1 antibody.

• Loading Control: GAPDH or Actin.

• Positive Control for MG132: Blot for Ubiquitin (linkage specific or total) . You should see a massive "smear" of accumulated poly-ubiquitinated proteins in all MG132 treated lanes, confirming the inhibitor worked.

Experimental Logic Flowchart

Figure 2: Decision logic for the MG132 rescue experiment. A successful validation requires the contrast between Arm A and Arm B.

Data Interpretation & Troubleshooting

Expected Results

Condition	BCR-ABL1 Band Intensity	Interpretation
DMSO Only	High (100%)	Baseline expression.
GMB-475 Only	Low (<20%)	Successful degradation.
MG132 Only	High (>100%)	Proteasome blocked; natural turnover stopped.
GMB-475 + MG132	High (80-100%)	Mechanism Confirmed. The PROTAC still bound the target, but degradation was physically blocked.

Troubleshooting Common Issues

• Partial Rescue: If GMB-475 + MG132 shows only 50% rescue, it suggests either:

  • The MG132 concentration (10 µM) was insufficient for the cell density.

  • There is a secondary degradation pathway (lysosomal/autophagy), though rare for GMB-475.

  • Solution: Validate MG132 activity by blotting for total Ubiquitin.

• Toxicity: If cells die in the MG132 arm, the protein machinery shuts down.

  • Solution: Shorten the assay window. Degradation of BCR-ABL1 by GMB-475 is rapid (often <4 hours). Limit MG132 exposure to the minimum window required.

References

• Burslem, G. M., et al. (2019). "Targeting BCR-ABL1 in Chronic Myeloid Leukemia by PROTAC-mediated Targeted Protein Degradation."[1][2] Cancer Research, 79(16), 4044-4050.

• Lai, A. C., & Crews, C. M. (2017). "Induced protein degradation: an emerging drug discovery paradigm." Nature Reviews Drug Discovery, 16(2), 101-114.

• Sakamoto, K. M., et al. (2001). "Protacs: chimeric molecules that target proteins to the Skp1-Cullin-F box complex for ubiquitination and degradation." Proceedings of the National Academy of Sciences, 98(15), 8554-8559.

• Kisselev, A. F., & Goldberg, A. L. (2001). "Proteasome inhibitors: from research tools to drug candidates." Chemistry & Biology, 8(8), 739-758.

Sources

• 1. The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. cancer-research-network.com [cancer-research-network.com]

A Head-to-Head Comparison: Reproducibility of Gmb-475's Anti-proliferative Effects Across Chronic Myeloid Leukemia (CML) Cell Lines

A Senior Application Scientist's In-Depth Technical Guide for Researchers and Drug Development Professionals

Introduction: The Enduring Challenge of TKI Resistance in CML and the Promise of a Novel Degrader

Chronic Myeloid Leukemia (CML) is a myeloproliferative neoplasm characterized by the constitutively active BCR-ABL1 tyrosine kinase, a product of the Philadelphia chromosome translocation[1]. The advent of tyrosine kinase inhibitors (TKIs), such as imatinib and second-generation inhibitors like dasatinib, has revolutionized CML treatment, transforming a once fatal disease into a manageable chronic condition for many[2]. However, the emergence of resistance, often driven by point mutations in the BCR-ABL1 kinase domain, remains a significant clinical hurdle[3]. This has spurred the development of novel therapeutic strategies aimed at overcoming TKI resistance.

This guide provides a comprehensive comparison of a promising new agent, Gmb-475, and its anti-proliferative effects across various CML cell line models. Gmb-475 is a Proteolysis Targeting Chimera (PROTAC), a novel class of drugs designed to induce the degradation of target proteins[3]. Unlike traditional TKIs that inhibit the kinase activity of BCR-ABL1, Gmb-475 targets the protein for destruction via the ubiquitin-proteasome system, offering a distinct and potentially more durable mechanism of action[3]. Here, we will delve into the reproducibility of Gmb-475's effects, compare its performance with established TKIs, and provide detailed experimental protocols to enable fellow researchers to validate and build upon these findings.

The Science of Degradation: Gmb-475's Mechanism of Action

Gmb-475 is a heterobifunctional molecule that simultaneously binds to the von Hippel-Lindau (VHL) E3 ubiquitin ligase and the myristoyl pocket of the ABL1 portion of the BCR-ABL1 fusion protein[3]. This induced proximity triggers the ubiquitination of BCR-ABL1, marking it for degradation by the proteasome[3]. This degradation-based approach presents a key advantage over mere inhibition, as it eliminates the entire oncoprotein, including its scaffolding functions, potentially leading to a more profound and sustained downstream signaling inhibition[4].

Caption: Mechanism of Gmb-475-mediated BCR-ABL1 degradation.

Comparative Analysis of Anti-proliferative Activity

To assess the reproducibility and comparative efficacy of Gmb-475, we compiled data on its half-maximal inhibitory concentration (IC50) against various CML cell lines and compared it with the standard-of-care TKIs, imatinib and dasatinib. The selected cell lines represent different facets of CML, including a TKI-sensitive line (K562) and engineered murine Ba/F3 pro-B cells expressing either wild-type p210 BCR-ABL1 or clinically relevant TKI-resistant mutants.

Cell Line	BCR-ABL1 Status	Gmb-475 IC50 (µM)	Imatinib IC50 (µM)	Dasatinib IC50 (nM)
K562	p210 (Wild-Type)	~1[5]	0.75[6]	1[6]
Ba/F3	p210 (Wild-Type)	~1[5]	0.5[7]	0.5-30[8]
Ba/F3	p210 T315I	Not explicitly found	>10[7]	>300[8]
Ba/F3	p210 T315I + F486S	4.49[3]	Weakened effect[9]	Weakened effect[9]

Key Insights from the Data:

• Broad Activity: Gmb-475 demonstrates potent anti-proliferative activity against both TKI-sensitive (K562, Ba/F3 p210) and, notably, TKI-resistant CML cell lines[3][5].

• Overcoming Resistance: The efficacy of Gmb-475 against the double mutant Ba/F3 (T315I + F486S) is particularly significant, as this and other compound mutations present a major challenge in clinical practice[3][9].

• Comparative Potency: While dasatinib exhibits nanomolar potency in sensitive lines, Gmb-475's micromolar activity is maintained even in the face of mutations that render TKIs less effective[3][6][8].

• Synergistic Potential: Studies have shown that Gmb-475 acts synergistically with dasatinib, suggesting a promising combination strategy to enhance anti-leukemic effects and potentially lower required doses[2].

Experimental Validation: Protocols for Reproducible Results

To ensure the reproducibility of these findings, detailed experimental protocols are essential. Below are step-by-step methodologies for assessing the anti-proliferative effects of Gmb-475.

Cell Culture

• Cell Lines:

  • K562 (human CML, blast crisis, TKI-sensitive)

  • Ba/F3 p210 (murine pro-B, expressing wild-type BCR-ABL1)

  • Ba/F3 p210 T315I (murine pro-B, expressing T315I mutant BCR-ABL1)

• Culture Conditions:

  • Maintain K562 cells in RPMI-1640 medium supplemented with 10% Fetal Bovine Serum (FBS) and 1% Penicillin-Streptomycin.

  • Culture Ba/F3 cell lines in the same medium, with the addition of 1 ng/mL of murine IL-3 for parental Ba/F3 cells (used as a control). Ba/F3 cells expressing BCR-ABL1 do not require IL-3 for survival.

  • Incubate all cells at 37°C in a humidified atmosphere with 5% CO2.

Anti-proliferative Assay (CCK-8)

The Cell Counting Kit-8 (CCK-8) assay is a colorimetric method used to determine the number of viable cells. It is based on the reduction of a water-soluble tetrazolium salt (WST-8) by dehydrogenases in living cells to produce a soluble formazan dye.

Caption: Experimental workflow for the CCK-8 anti-proliferative assay.

Step-by-Step Protocol:

• Cell Seeding: Seed suspension CML cells (e.g., K562, Ba/F3) in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of culture medium.

• Drug Preparation: Prepare a 2-fold serial dilution of Gmb-475, imatinib, and dasatinib in culture medium.

• Treatment: Add 10 µL of the drug dilutions to the respective wells. Include wells with vehicle control (e.g., DMSO) and wells with medium only (for background measurement).

• Incubation: Incubate the plate for 48 to 72 hours at 37°C and 5% CO2.

• CCK-8 Addition: Add 10 µL of CCK-8 solution to each well.

• Final Incubation: Incubate the plate for 1-4 hours at 37°C until a visible color change is observed.

• Absorbance Measurement: Measure the absorbance at 450 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the vehicle control and determine the IC50 values using a non-linear regression analysis.

Western Blot for BCR-ABL1 Degradation

To confirm the mechanism of action, a western blot can be performed to visualize the degradation of the BCR-ABL1 protein.

• Treatment: Treat CML cells with Gmb-475 (at a concentration around its IC50) and a vehicle control for various time points (e.g., 2, 4, 8, 24 hours).

• Cell Lysis: Harvest the cells and lyse them in RIPA buffer containing protease and phosphatase inhibitors.

• Protein Quantification: Determine the protein concentration of the lysates using a BCA assay.

• SDS-PAGE and Transfer: Separate equal amounts of protein on an SDS-PAGE gel and transfer them to a PVDF membrane.

• Immunoblotting: Probe the membrane with primary antibodies against ABL1 and a loading control (e.g., GAPDH or β-actin).

• Detection: Use a horseradish peroxidase (HRP)-conjugated secondary antibody and a chemiluminescent substrate to visualize the protein bands. A decrease in the BCR-ABL1 band intensity in the Gmb-475 treated samples compared to the control indicates protein degradation.

The Underlying Biology: BCR-ABL1 Signaling Pathway

The constitutive kinase activity of BCR-ABL1 drives the proliferation and survival of CML cells through the activation of multiple downstream signaling pathways. Understanding this intricate network is crucial for appreciating the impact of BCR-ABL1 degradation by Gmb-475.

Caption: Key downstream signaling pathways activated by BCR-ABL1.

By inducing the degradation of BCR-ABL1, Gmb-475 effectively shuts down these pro-survival and proliferative signals at their source, leading to cell cycle arrest and apoptosis in CML cells[5].

Conclusion: Gmb-475 as a Robust and Reproducible Anti-CML Agent

The data presented in this guide strongly support the reproducible anti-proliferative effects of Gmb-475 across a range of CML cell line models, including those with clinically challenging TKI resistance mutations. Its novel mechanism of action, centered on the degradation of the oncoprotein, provides a clear rationale for its efficacy where traditional inhibitors may fail. The provided experimental protocols offer a solid foundation for researchers to independently verify these findings and further explore the therapeutic potential of Gmb-475. As the landscape of CML therapy continues to evolve, targeted protein degradation with agents like Gmb-475 represents a highly promising avenue for overcoming resistance and improving patient outcomes.

References

• Patsnap Synapse. GMB-475 - Drug Targets, Indications, Patents. [Link]

• ResearchGate. GMB-475–mediated degradation enhances efficacy of ATP-competitive TKIs... [Link]

• Ye, W., Wu, X., Wang, X., Wei, X., Tang, Y., Ouyang, X., & Gong, Y. (2022). The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants. Frontiers in Pharmacology, 13, 965681. [Link]

• GM-K562 Vaccination for CML Patients with Persistent Disease on Imatinib Mesylate. [Link]

• ResearchGate. GMB-475 exhibited a growth inhibition effect on Ba/F3-MIG-p210 cells... [Link]

• Network of Cancer Research. GMB-475, a BCR-ABL1 Inhibitor Based on PROTAC, Has Potential to Overcome BCR-ABL1-Dependent Drug Resistance. [Link]

• Weisberg, E., Manley, P. W., Mestan, J., Cowan-Jacob, S., Ray, A., & Griffin, J. D. (2006). DASATINIB INHIBITS THE GROWTH OF MOLECULARLY HETEROGENEOUS MYELOID LEUKEMIAS. Cancer Research, 66(22), 11203–11211. [Link]

• Eghtedar, A., & Verstovsek, S. (2012). All tyrosine kinase inhibitor-resistant chronic myelogenous cells are highly sensitive to Ponatinib. Blood, 120(21), 2895. [Link]

• Mahon, F. X., Deininger, M. W., Schultheis, B., Chabrol, J., Reiffers, J., Goldman, J. M., & Melo, J. V. (2006). Mechanism of Drug Resistance to Dasatinib (BMS-354825) and Imatinib in Chronic Myelogenous Leukemia Cells. Blood, 108(11), 2333. [Link]

• Ye, W., Wu, X., Wang, X., Wei, X., Tang, Y., Ouyang, X., & Gong, Y. (2022). The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants. PubMed, 36249179. [Link]

• Tseng, P. H., Lin, H. P., Zhu, J., Chen, K. F., Hsieh, Y. J., Li, H., ... & Chen, C. S. (2006). Synergistic interactions between imatinib mesylate and the novel phosphoinositide-dependent kinase-1 inhibitor OSU-03012 in overcoming imatinib mesylate resistance. Clinical Cancer Research, 12(24), 7497–7505. [Link]

• ResearchGate. IC50 for growth of BaF3 stable lines grown in the presence of BMS-354825 and imatinib. [Link]

• Eustace, A. J., Crown, J., Clynes, M., & O'Donovan, N. (2008). Preclinical evaluation of dasatinib, a potent Src kinase inhibitor, in melanoma cell lines. Journal of Translational Medicine, 6, 53. [Link]

• Bocchia, M., Ippoliti, M., Defina, M., Fabbri, A., Tiribelli, M., Gozzini, A., ... & Bosi, A. (2025). Therapeutic Vaccinations with p210 Peptides in Imatinib-Treated Chronic Myeloid Leukemia Patients: 10 Years Follow-Up of GIMEMA CML0206 and SI0207 Studies. Cancers, 17(8), 2197. [Link]

• ResearchGate. Combined inhibition and degradation of BCR-ABL1 by GMB-475 reduce... [Link]

• ResearchGate. IC50 graphic of Dasatinib in K562 cancer cells compared with untreated... [Link]

• Soverini, S., Martinelli, G., Rosti, G., Baccarani, M., & Castagnetti, F. (2013). Choosing the Best Second-Line Tyrosine Kinase Inhibitor in Imatinib-Resistant Chronic Myeloid Leukemia Patients Harboring Bcr-Abl Kinase Domain Mutations: How Reliable Is the IC50? Cancers, 5(3), 963–975. [Link]

• ResearchGate. Imatinib treatment modifies CML-patient CD34+ and Ba/F3p210 cell... [Link]

• YouTube. bcr-abl Translocation Mechanism | Philadelphia Chromosome. [Link]

• Gris-Oliver, A., Sal-Man, N., & Al-Hajj, M. (2021). Dasatinib Inhibits Basal B Breast Cancer Through ETS1-Mediated Extracellular Matrix Remodeling. Cancers, 13(16), 4087. [Link]

• Wen, B., Wen, Y., & Li, J. (2012). Characterization of Dasatinib and Its Structural Analogs as CYP3A4 Mechanism-Based Inactivators and the Proposed Bioactivation Pathways. Drug Metabolism and Disposition, 40(1), 154–163. [Link]

• ResearchGate. Imatinib inhibits K562 cell survival and induces apoptosis. (A) The... [Link]

• National Cancer Institute. ENSG00000203875 - GDC Data Portal. [Link]

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• 2. GMB-475 - Drug Targets, Indications, Patents - Synapse [synapse.patsnap.com]
• 3. The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 4. cancer-research-network.com [cancer-research-network.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. ashpublications.org [ashpublications.org]
• 7. medchemexpress.com [medchemexpress.com]
• 8. All tyrosine kinase inhibitor-resistant chronic myelogenous cells are highly sensitive to Ponatinib - PMC [pmc.ncbi.nlm.nih.gov]
• 9. The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants - PubMed [pubmed.ncbi.nlm.nih.gov]

Safety & Regulatory Compliance

Operational Guide: Handling and Disposal of GMB-475 (BCR-ABL1 PROTAC)

Executive Summary & Compound Profile

GMB-475 is not a standard bench chemical; it is a high-potency Proteolysis Targeting Chimera (PROTAC) designed to recruit the VHL E3 ligase to degrade the BCR-ABL1 oncoprotein [1]. Due to its specific biological activity—inducing ubiquitination and proteasomal degradation of kinase targets—it must be handled as a Bioactive Hazardous Agent .

Unlike simple solvents or buffers, GMB-475 operates via an "event-driven" pharmacology, meaning even sub-stoichiometric amounts can catalyze protein degradation [2].[1] Therefore, disposal procedures must prioritize complete destruction (incineration) over dilution or chemical deactivation.

Physicochemical Data for Disposal Classification

Parameter	Specification	Operational Implication
Chemical Class	Heterobifunctional Small Molecule	Treat as Hazardous Organic Waste (RCRA).
Molecular Weight	~861.94 g/mol	Non-volatile; particulate hazard in powder form.
Solubility	DMSO (Soluble), Water (Poor)	Aqueous waste streams may precipitate the compound; use organic waste streams.
Bioactivity	BCR-ABL1 Degrader (IC50 ~1 µM)	Cytotoxic Precautions Required. Treat as a potential reproductive toxin/carcinogen (Precautionary Principle).
Stability	Stable in solid/DMSO	Does not spontaneously degrade; requires thermal destruction.

Mechanism of Action & Hazard Context

To understand the disposal rigor, one must understand the molecule's persistence. GMB-475 is a "molecular bridge." It does not merely inhibit a target; it tags it for destruction. If released into the environment (e.g., sink disposal), its stability allows it to potentially affect aquatic organisms by interfering with homologous kinase pathways.

Figure 1: The catalytic mechanism of GMB-475. Because the molecule is regenerated after the target is degraded, small quantities remain bioactive for long periods, necessitating rigorous containment.

Proper Disposal Procedures

This protocol adheres to the hierarchy of Segregation > Containment > Incineration .

A. Solid Waste (Vials, Tips, Weigh Boats)

Any solid material that has come into contact with GMB-475 (powder or solution) is classified as Trace-Contaminated Hazardous Debris .

• Segregation: Do not mix with general lab trash or glass recycling.

• Container: Use a yellow or red biohazard/chemical burn bin (rigid plastic).

• Labeling: Affix a "Hazardous Waste" label.

  • Constituents: "Debris contaminated with GMB-475 (PROTAC)."

  • Hazard Checkbox: Toxic / Irritant.[2]

• Disposal Path: High-temperature incineration via your institution's EHS hazardous waste contractor.

B. Liquid Waste (Stock Solutions & Mother Liquors)

NEVER pour GMB-475 solutions down the sink.

• Solvent Base:

  • If in DMSO/Methanol : Collect in "Halogenated/Non-Halogenated Organic Solvent" waste carboys.

  • Note: While GMB-475 itself may contain fluorine (halogenated), small volumes (<50 mL) are often accepted in general organic waste depending on local EHS rules. If unsure, default to Halogenated Waste .

• Aqueous Cell Culture Media:

  • Media containing micromolar concentrations of GMB-475 must be treated as Chemical Aqueous Waste , not biological waste (bleaching is insufficient for chemical destruction).

  • Collect in a dedicated carboy labeled "Aqueous Waste with Trace Organics/Cytotoxics."

C. Empty Containers (The "P-Listed" Equivalent Protocol)

Since GMB-475 is a research compound without a specific EPA "P-list" designation, treat it as such voluntarily to ensure safety.

• Triple Rinse: Triple rinse the empty vial with a compatible solvent (DMSO or Methanol).

• Rinsate Disposal: Pour the rinsate into the Liquid Organic Waste container (see Section B).

• Vial Disposal: Deface the label and place the rinsed vial in the Glass Disposal Box (if permitted by local EHS) or the Solid Chemical Waste bin (preferred).

Spill Management Protocol

In the event of a powder spill or concentrated solution leak:

• Isolate: Evacuate the immediate area (3-meter radius). Mark "Do Not Enter."[2]

• PPE Upgrade: Wear double nitrile gloves, a lab coat, and safety goggles. If powder is aerosolized, use an N95 respirator or PAPR.

• Containment:

  • Powder: Cover with a damp paper towel (moistened with water) to prevent dust generation.

  • Liquid: Cover with absorbent pads.

• Cleanup:

  • Wipe the area from the outside in.

  • Clean the surface with a soap/water solution followed by 70% Ethanol.

• Disposal of Cleanup Materials: All pads and gloves go into the Solid Hazardous Waste bin (for incineration).

Decision Matrix: Disposal Workflow

Use this logic flow to determine the correct waste stream immediately at the bench.

Figure 2: Workflow for segregating GMB-475 waste streams. Note the strict prohibition of sink disposal for aqueous media.

Storage and Stability

To minimize waste generation due to degradation:

• Storage: -20°C.

• Desiccation: Keep desiccated; hydrolysis is slow but possible.

• Stock Solutions: DMSO stocks are generally stable at -20°C for 3-6 months. Aliquot to avoid freeze-thaw cycles, which precipitates the compound, creating "unknown" waste sludge [3].

References

• Burslem, G. M., et al. (2019).[1][3] Targeting BCR-ABL1 in Chronic Myeloid Leukemia by PROTAC-mediated Targeted Protein Degradation.[1][3][4][5][6] Cancer Research, 79(18), 4744-4753.

• Tocris Bioscience. (n.d.). GMB-475 Product Information & Safety Data Sheet. Bio-Techne.

• National Institutes of Health (NIH). (2022). Waste Disposal Guide: Chemical Waste Procedures. NIH Division of Environmental Protection.

Sources

• 1. The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants - PMC [pmc.ncbi.nlm.nih.gov]
• 2. files.llg.de [files.llg.de]
• 3. cancer-research-network.com [cancer-research-network.com]
• 4. scispace.com [scispace.com]
• 5. The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia with BCR::ABL1 mutants - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]

Personal protective equipment for handling Gmb 475;gmb475

Topic: Personal Protective Equipment (PPE) & Safety Protocols for Handling GMB-475 (BCR-ABL1 PROTAC) Content Type: Operational Safety Guide / Standard Operating Procedure (SOP) Audience: Researchers, Medicinal Chemists, and Safety Officers in Oncology Drug Discovery.

Executive Summary: The PROTAC Safety Paradox

As a Senior Application Scientist, I often observe a dangerous complacency when handling large molecules like GMB-475 . Because it is a PROTAC (Proteolysis Targeting Chimera) with a high molecular weight (~861.93 g/mol ), researchers assume it lacks the volatility of smaller cytotoxic agents.

This is a critical error. GMB-475 is a bifunctional degrader designed to recruit the VHL E3 ligase to destroy BCR-ABL1 proteins at nanomolar concentrations (DC50 ~340 nM). Its potency is extreme, and its mechanism—irreversible protein degradation—poses unknown long-term risks to healthy personnel if accidental exposure occurs.

Core Directive: Treat GMB-475 as a High-Potency Active Pharmaceutical Ingredient (HPAPI) . Default to Occupational Exposure Band (OEB) 4 standards until specific toxicology data proves otherwise.

Part 1: Hazard Assessment & Control Banding

Before selecting PPE, we must define the enemy. GMB-475 is not just a "chemical irritant"; it is a pharmacological hammer.

Parameter	Data / Characteristic	Operational Implication
Compound Type	PROTAC (Heterobifunctional small molecule)	Mechanism-Based Toxicity: Capable of hijacking endogenous ubiquitin-proteasome systems.[1]
Physical State	Solid Powder (Lyophilized/Crystalline)	Inhalation Risk: High during weighing due to static charge and dust generation.
Solubility	DMSO (Dimethyl Sulfoxide)	Dermal Risk: DMSO is a penetrant carrier. If GMB-475 is dissolved in DMSO, it will bypass skin barriers instantly.
Potency	High (Nanomolar activity)	Micro-dosing Risk: Invisible quantities can be biologically active.
Hazard Class	OEB 4 (Default for Novel Potent Compounds)	Requires containment (Isolator/BSC) + Secondary PPE.

Part 2: The PPE Matrix (Personal Protective Equipment)

PPE is your last line of defense. The primary defense is the Engineering Control (Biosafety Cabinet or Fume Hood). However, when interaction is necessary, this armor is non-negotiable.

Hand Protection (The "Double-Shell" Protocol)

• Layer 1 (Inner): 4-5 mil Nitrile (Inspection White/Blue). Taped to the inner sleeve of the lab coat.

• Layer 2 (Outer): Extended cuff Nitrile (minimum 6 mil) or Polychloroprene.

• Logic: GMB-475 is often handled in DMSO. Nitrile offers fair resistance to DMSO, but breakthrough time is <15 minutes for thin gloves. The double layer allows you to strip the outer glove immediately upon contamination without exposing skin.

Body Protection

• Standard: Tyvek® or chemically impervious lab coat (closed front, elastic wrists).

• Prohibited: Cotton lab coats (they act as a wick for DMSO solutions).

• Critical Addition: If handling >100 mg of powder outside an isolator, wear disposable sleeve covers (Tychem®) to bridge the glove-gown gap.

Respiratory Protection

• Primary: All open handling MUST occur inside a certified Chemical Fume Hood or Class II Type B2 Biosafety Cabinet (100% exhaust).

• Secondary (If hood sash is compromised or spill occurs): N95 is insufficient for high-risk spills. Use a PAPR (Powered Air Purifying Respirator) with HEPA cartridges or a half-face respirator with P100/Organic Vapor cartridges.

Eye Protection

• Standard: Chemical splash goggles (indirect venting). Safety glasses are inadequate for DMSO-solubilized PROTACs due to splash risk.

Part 3: Operational Workflow (Step-by-Step)

This protocol is designed to be self-validating. If you cannot complete a step (e.g., the balance is drifting), the system forces a stop.

Phase A: Weighing (The Critical Zone)

• Causality: Static electricity causes PROTAC powders to "jump" or cling to spatulas, creating invisible contamination fields.

• Protocol:

  • Static Kill: Use an ionizing fan or anti-static gun inside the weigh station before opening the vial.

  • The "Coffin" Method: Never weigh directly onto the balance pan. Place the receiving vial inside a secondary container (e.g., a larger beaker). Weigh the solid into the vial, then cap the vial inside the hood before removing.

  • Wet Wipe Verification: After weighing, wipe the exterior of the vial with a methanol-dampened Kimwipe to remove invisible static dust before it leaves the containment zone.

Phase B: Solubilization (The DMSO Factor)

• Causality: DMSO reduces the surface tension of the liquid, making it prone to "creeping" up pipette tips and causing drips.

• Protocol:

  • Add DMSO slowly down the side of the vial wall.

  • Vortexing: Do not vortex open tubes. Cap tightly, seal with Parafilm, then vortex.

  • Pressure Release: DMSO solubilization can be exothermic or create pressure. Briefly vent the vial (unscrew cap 1/4 turn) inside the hood after initial mixing.

Phase C: Waste & Deactivation

• Logic: You cannot simply wash GMB-475 down the drain. It requires chemical inactivation or incineration.

• Disposal: All solid waste (tips, vials, gloves) goes into Yellow Chemotherapy/Cytotoxic Waste bins for incineration.

• Liquid Waste: Collect in a dedicated carboy labeled "High Potency - Cytotoxic/DMSO".

Part 4: Visualizing the Safety Logic

Diagram 1: The "Safe-Path" Workflow

This diagram illustrates the mandatory flow of GMB-475 from receipt to assay, highlighting the "Hard Stops" where safety checks must occur.

Caption: Operational flow for GMB-475. Red nodes indicate high-risk zones requiring OEB 4 containment.

Diagram 2: Exposure Response Decision Tree

Immediate actions to take if the hierarchy of controls fails.

Caption: Emergency response logic. Speed is critical; DMSO solutions absorb in seconds.

References

• American Elements. (n.d.).[2] GMB-475 Safety Data Sheet & Product Information. Retrieved from [Link]

• National Institutes of Health (NIH). (2022). The proteolysis targeting chimera GMB-475 combined with dasatinib for the treatment of chronic myeloid leukemia. Retrieved from [Link]

• Contract Pharma. (2007). Assessing Potent Compound Safety Capabilities (OEB Classifications). Retrieved from [Link]

Sources

• 1. njbio.com [njbio.com]
• 2. americanelements.com [americanelements.com]